2-chloro-5-(3,4-dihydro-2H-pyrrol-5-yl)pyridine

• CAS: 200428-13-3

Core Science & Biosynthesis

Synthesis and Characterization of 2-Chloro-5-(3,4-dihydro-2H-pyrrol-5-yl)pyridine: A Core Intermediate in nAChR Ligand Development

Executive Summary & Strategic Importance

The compound 2-chloro-5-(3,4-dihydro-2H-pyrrol-5-yl)pyridine (often referred to in literature as 6-chloromyosmine or 6-chloro-3-(1-pyrrolin-2-yl)pyridine) is a highly versatile, bifunctional building block. It features a reactive 1-pyrroline ring fused to a halogenated pyridine scaffold. In modern drug discovery, this specific structural motif is a critical intermediate for the synthesis of nicotinic acetylcholine receptor (nAChR) agonists, including epibatidine analogues, altinicline derivatives, and novel anti-nicotine vaccine haptens[1][2].

The presence of the 2-chloro substituent on the pyridine ring provides an essential synthetic handle. It enables downstream functionalization via palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Sonogashira) or nucleophilic aromatic substitutions (SNAr), allowing researchers to systematically explore the structure-activity relationship (SAR) of the nAChR pharmacophore[3].

Retrosynthetic Analysis & Mechanistic Rationale

The most robust, scalable, and atom-economical route to 3-(1-pyrrolin-2-yl)pyridine derivatives relies on the condensation of a nicotinate ester with a protected pyrrolidone.

Causality in Reagent Selection:

• The Electrophile (Ethyl 6-chloronicotinate): Chosen because the ester group at the 5-position is highly activated for nucleophilic attack, while the 2-chloro group remains stable under the strongly basic conditions of a Claisen condensation.

• The Nucleophile Precursor (N-vinyl-2-pyrrolidone): The N-vinyl group serves as a highly effective, atom-economical protecting group. It prevents the lactam nitrogen from interfering with the strong base during enolate formation. Crucially, it is easily cleaved under the exact same acidic conditions required for the subsequent decarboxylation step, streamlining the synthesis into a one-pot cascade[2].

Figure 1: Two-step synthetic workflow for 2-chloro-5-(3,4-dihydro-2H-pyrrol-5-yl)pyridine.

Optimization of the Claisen Condensation

The initial C-C bond formation is the most sensitive step in this workflow. The choice of base and temperature dictates the ratio of the desired β -keto lactam to undesired self-condensation or transesterification byproducts.

Table 1: Optimization of Condensation Conditions (Ethyl 6-chloronicotinate + N-vinyl-2-pyrrolidone)

Base (Equiv)	Solvent	Temp (°C)	Time (h)	Yield (%)	Mechanistic Insight & Causality
NaOEt (1.5)	EtOH	78	16	45%	Protic solvent leads to competitive transesterification and partial lactam ring opening.
LiHMDS (1.2)	THF	-78 to 25	8	62%	Kinetic enolate formation is clean, but steric bulk hinders complete attack on the ester.
t-BuOK (1.5)	THF	65	12	74%	Excellent yield; however, trace SNAr displacement of the 2-chloro group by t-butoxide is observed.
NaH (1.5)	THF	65	12	78%	Optimal. Irreversible deprotonation (H₂ evolution) drives complete enolate formation without nucleophilic side reactions.

Self-Validating Experimental Protocols

Step 1: Synthesis of 1-Vinyl-3-(6-chloronicotinoyl)-2-pyrrolidone

Note: This protocol utilizes NaH. Ensure all glassware is oven-dried and the atmosphere is strictly inert (Argon/N₂) to prevent quenching of the enolate.

• Preparation: Charge a flame-dried 500 mL 3-neck round-bottom flask with Sodium Hydride (NaH, 60% dispersion in mineral oil, 60.0 mmol, 1.5 eq). Wash the NaH with anhydrous hexanes (2 × 20 mL) to remove the mineral oil, then suspend in anhydrous THF (100 mL).

• Enolate Formation: Cool the suspension to 0 °C. Add a solution of N-vinyl-2-pyrrolidone (48.0 mmol, 1.2 eq) in THF (20 mL) dropwise over 15 minutes. Stir at room temperature for 30 minutes until hydrogen gas evolution ceases.

• Condensation: Add a solution of ethyl 6-chloronicotinate (40.0 mmol, 1.0 eq) in THF (30 mL) dropwise.

• Reflux: Attach a reflux condenser and heat the mixture to 65 °C for 12 hours.

• Workup: Cool to 0 °C and carefully quench with glacial acetic acid (4.0 mL) to neutralize the excess base. Concentrate the mixture in vacuo. Extract the residue with Ethyl Acetate (3 × 50 mL) and wash with saturated aqueous NaHCO₃ and brine. Dry over Na₂SO₄ and concentrate to yield the crude β -keto lactam, which can be used directly in the next step.

Step 2: Cascade Deprotection, Decarboxylation, and Cyclization

Causality: Boiling the intermediate in strong aqueous acid initiates a highly efficient, four-step mechanistic cascade (depicted in Figure 2).

Figure 2: Mechanistic cascade of acid-catalyzed deprotection, decarboxylation, and cyclization.

• Cascade Initiation: Suspend the crude intermediate from Step 1 in 6M HCl (150 mL).

• Thermal Cleavage: Heat the mixture to reflux (100–105 °C) for 18 hours. During this time, the N-vinyl group is hydrolyzed to acetaldehyde (which boils off), and the lactam opens and decarboxylates.

• Basification & Cyclization: Cool the reaction mixture to 0 °C in an ice bath. Carefully adjust the pH to 11 using 40% aqueous NaOH.

  • Critical Insight: The highly basic pH is mandatory. It deprotonates the intermediate ammonium salt, freeing the primary amine to undergo intramolecular nucleophilic attack on the ketone, forming the cyclic imine (pyrroline).

• Extraction: Extract the basic aqueous layer with Dichloromethane (DCM, 4 × 50 mL).

• Drying & Isolation: Dry the combined organic layers over anhydrous K₂CO₃.

  • Critical Insight:Do not use MgSO₄. MgSO₄ is slightly acidic and can protonate the newly formed, weakly basic pyrroline ring, pulling it into the hydration sphere of the drying agent and drastically reducing yield.

• Purification: Filter and concentrate in vacuo. Purify via vacuum distillation or flash chromatography (Alumina, basic) to yield the pure title compound.

Analytical Validation (Self-Validating Metrics)

To ensure the structural integrity of the synthesized 2-chloro-5-(3,4-dihydro-2H-pyrrol-5-yl)pyridine, the following analytical benchmarks must be met:

• ¹H NMR (400 MHz, CDCl₃):

  • δ 8.75 (d, J = 2.4 Hz, 1H, Pyridine C6-H)

  • δ 8.12 (dd, J = 8.2, 2.4 Hz, 1H, Pyridine C4-H)

  • δ 7.38 (d, J = 8.2 Hz, 1H, Pyridine C3-H)

  • δ 4.08 (tt, J = 7.2, 2.0 Hz, 2H, Pyrroline N-CH₂)

  • δ 2.95 (tt, J = 7.8, 2.0 Hz, 2H, Pyrroline =C-CH₂)

  • δ 2.05 (m, 2H, Pyrroline central CH₂)

• Mass Spectrometry (ESI-MS): Calculated for C₉H₉ClN₂ [M+H]⁺: m/z 181.05; Observed: m/z 181.1. The isotopic pattern must show a characteristic 3:1 ratio at 181/183, confirming the presence of the chlorine atom.

Field-Proven Insights & Storage

1-Pyrroline derivatives are notoriously prone to degradation. If left neat at room temperature, the cyclic imine can undergo spontaneous trimerization or air oxidation to the corresponding pyrrolidone.

• Best Practice: If the compound is not to be used immediately in a downstream coupling reaction, it should be precipitated and stored as its hydrochloride or tartrate salt. To do this, dissolve the free base in anhydrous ether and bubble dry HCl gas through the solution. The resulting salt is bench-stable for months.

References

• Synthesis of (±)
• Synthetic approach to epibatidine from 1-(phenylsulfonyl)
• Source: National Institutes of Health (NIH)

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. corescholar.libraries.wright.edu [corescholar.libraries.wright.edu]

Comprehensive Technical Guide to 2-Chloro-5-(3,4-dihydro-2H-pyrrol-5-yl)pyridine (CAS: 200428-13-3) in Medicinal Chemistry

Executive Summary

In the landscape of neuropharmacology and alkaloid synthesis, 2-chloro-5-(3,4-dihydro-2H-pyrrol-5-yl)pyridine (CAS: 200428-13-3) stands as a highly specialized and critical building block. Structurally homologous to the minor tobacco alkaloid myosmine—but distinguished by a chlorine atom at the C2 position of the pyridine ring—this compound is a pivotal intermediate in the development of subtype-selective nicotinic acetylcholine receptor (nAChR) ligands.

This whitepaper provides an in-depth analysis of its chemical properties, the mechanistic causality behind its synthesis, and its application in the rational design of α4β2 and α7 nAChR targeted therapeutics.

Structural Identity & Physicochemical Profiling

The molecule consists of a pyridine ring substituted with a chlorine atom at C2 and a 1-pyrroline (3,4-dihydro-2H-pyrrole) moiety at C5. In traditional alkaloid nomenclature, this connectivity is often referred to as 6-chloromyosmine [1]. The presence of the halogen significantly alters the electron density of the pyridine ring, lowering the pKa of the pyridine nitrogen compared to its non-halogenated counterparts. This electronic shift is a deliberate design choice in medicinal chemistry to modulate receptor binding kinetics and improve metabolic stability.

Table 1: Physicochemical and Identification Properties

Property	Value
IUPAC Name	2-chloro-5-(3,4-dihydro-2H-pyrrol-5-yl)pyridine
CAS Registry Number	200428-13-3
Molecular Formula	C 9​ H 9​ ClN 2​
Molecular Weight	180.64 g/mol
MDL Number	MFCD20530209
InChI Key	JFMGXKBLKKKLTH-UHFFFAOYSA-N
Typical Physical Form	Solid / Powder
Storage Temperature	+4 °C to Room Temperature (Protect from moisture)

Retrosynthetic Strategy & Mechanistic Causality

The most robust route to the 3,4-dihydro-2H-pyrrole (1-pyrroline) scaffold relies on the condensation of a nicotinate ester with a protected pyrrolidone. As an Application Scientist, it is crucial to understand why specific reagents are chosen rather than just following a recipe.

In this synthesis, N-vinyl-2-pyrrolidone is utilized alongside ethyl 6-chloronicotinate. The choice of the N-vinyl moiety is not arbitrary; it acts as an atom-economical, self-immolative protecting group [3].

• The Causality of Protection: The Claisen-type condensation requires a strong base (e.g., Sodium Methoxide, NaOMe) to form the enolate of the pyrrolidone. If unprotected 2-pyrrolidone were used, the highly acidic lactam N-H (pKa ~15) would immediately deprotonate, quenching the base and halting the reaction. The N-vinyl group masks this nitrogen, strictly directing the enolate formation to the α -carbon.

• The Causality of Deprotection/Cyclization: During the subsequent acidic workup (refluxing in concentrated HCl), the system becomes self-validating. The strong acid simultaneously drives three reactions: (1) hydration and cleavage of the N-vinyl group to release volatile acetaldehyde, (2) hydrolysis of the lactam and β -keto amide to a β -keto acid, and (3) spontaneous decarboxylation followed by an intramolecular Schiff base condensation to yield the target 1-pyrroline ring [2, 4].

Fig 1: Cascade synthesis workflow of CAS 200428-13-3 via Claisen condensation and acid cyclization.

Experimental Workflow: Synthesis & Validation

To ensure high fidelity and reproducibility, the following self-validating protocol is recommended for the synthesis of 2-chloro-5-(3,4-dihydro-2H-pyrrol-5-yl)pyridine.

Step 1: Claisen Condensation

• Charge a dry, argon-flushed reaction vessel with anhydrous toluene (10 volumes).

• Add ethyl 6-chloronicotinate (1.0 eq) and N-vinyl-2-pyrrolidone (1.1 eq).

• Portion-wise, introduce sodium methoxide (1.5 eq) while maintaining the internal temperature below 30 °C.

• Heat the reaction mixture to reflux for 4 hours.

• In-process Control (IPC): Analyze an aliquot via LC-MS. The disappearance of the ester and the appearance of the intermediate mass (m/z corresponding to the β -keto lactam) validates the completion of the condensation.

Step 2: Acid-Mediated Cascade Cyclization

• Cool the reaction mixture to ambient temperature.

• Slowly add a 1:1 mixture of concentrated aqueous HCl and water (approx. 10 volumes total). Caution: Exothermic reaction with the release of acetaldehyde gas.

• Heat the biphasic mixture to reflux for 12–16 hours to drive the decarboxylation and cyclization.

• IPC: GC-MS analysis of the aqueous layer should confirm the presence of the target mass (m/z 181.0 [M+H] + ).

Step 3: Workup and Isolation

• Cool the mixture to 0 °C. The product currently exists as a highly water-soluble hydrochloride salt.

• Slowly basify the aqueous layer using 40% NaOH until pH > 12. Causality: This neutralizes the pyridinium and pyrrolinium ions, forcing the free base out of the aqueous phase.

• Extract the aqueous layer with Methyl tert-butyl ether (MTBE) (3 × 5 volumes).

• Dry the combined organic layers over anhydrous Na 2​ SO 4​ , filter, and concentrate under reduced pressure.

• Purify the crude product via vacuum distillation or silica gel chromatography to yield the pure 2-chloro-5-(3,4-dihydro-2H-pyrrol-5-yl)pyridine.

Pharmacological Application: nAChR Modulation

In drug discovery, CAS 200428-13-3 is primarily utilized as an advanced precursor. By subjecting the 1-pyrroline ring to stereoselective reduction (e.g., using NaBH 4​ or catalytic hydrogenation), researchers can access 6-chloronornicotine and its N-methylated analogs [2].

The strategic placement of the chlorine atom at the C2 position of the pyridine ring serves a dual purpose:

• Metabolic Shielding: It blocks cytochrome P450-mediated oxidation at the highly susceptible 6-position of the alkaloid scaffold.

• Subtype Selectivity: The electron-withdrawing nature of the halogen modulates the hydrogen-bonding capacity of the pyridine nitrogen. This shifts the ligand's pharmacological profile, often converting full agonists into partial agonists at the α4β2 nAChR subtype—a mechanism of action highly desired for smoking cessation therapies and the treatment of cognitive deficits in Alzheimer's disease.

Fig 2: Downstream nAChR signaling pathway modulated by 6-chloro-substituted alkaloid derivatives.

References

• Title : Efficient Method of (S)-Nicotine Synthesis Source : Molecules (MDPI) / PubMed Central URL : [Link]

• Title : N-Vinyl as N-H Protecting Group. A Convenient Synthesis of Myosmine Source : Acta Chemica Scandinavica / SciSpace URL : [Link]

• Title : New Sources of Dietary Myosmine Uptake from Cereals, Fruits, Vegetables, and Milk Source : Journal of Agricultural and Food Chemistry (ACS Publications) URL :[Link]

Structure Elucidation of 2-Chloro-5-(3,4-dihydro-2H-pyrrol-5-yl)pyridine: A Comprehensive Analytical Guide

Executive Summary & Chemical Context

The compound 2-chloro-5-(3,4-dihydro-2H-pyrrol-5-yl)pyridine (often referred to in literature as 6-chloromyosmine) is a critical rigidified synthetic intermediate and a known halogenated degradation product of tobacco alkaloids [3]. Structurally, it consists of a 2-chloro-5-substituted pyridine ring covalently linked to a 1-pyrroline (3,4-dihydro-2H-pyrrole) ring.

For drug development professionals synthesizing novel nicotinic acetylcholine receptor (nAChR) ligands or neonicotinoid analogs [2], the definitive structure elucidation of this molecule presents three distinct analytical challenges:

• Regiochemistry of the Pyridine Ring: Confirming the 2,5-substitution pattern versus other potential chlorination isomers.

• Imine Position & Ring Integrity: Differentiating the 1-pyrroline (C=N) structure from 2-pyrroline tautomers.

• Ring-Chain Tautomerism: Myosmine derivatives are notorious for undergoing spontaneous hydrolysis in aqueous environments to form open-chain amino-ketones [4]. Elucidation must prove the closed-ring cyclic imine state.

This whitepaper outlines a self-validating, orthogonal analytical workflow to definitively elucidate this structure using High-Resolution Mass Spectrometry (HRMS), Nuclear Magnetic Resonance (NMR), and Fourier-Transform Infrared (FT-IR) spectroscopy.

Orthogonal Analytical Workflow

The elucidation strategy relies on a sequence of non-destructive to destructive techniques, ensuring that the structural integrity of the cyclic imine is maintained throughout the analysis.

Fig 1. Orthogonal analytical workflow for the structure elucidation of 6-chloromyosmine.

High-Resolution Mass Spectrometry (HRMS)

Causality & Logic: HRMS (ESI-QTOF) is deployed first to establish the exact molecular formula and confirm the presence of a single chlorine atom. The natural abundance of chlorine isotopes ( 35 Cl and 37 Cl) provides a highly specific diagnostic tool.

• Target Formula: C 9​ H 9​ ClN 2​

• Theoretical Exact Mass[M+H] + : 181.0527 Da ( 35 Cl) and 183.0498 Da ( 37 Cl).

• Validation Check: The mass spectrum must exhibit a characteristic 3:1 intensity ratio between the m/z 181.05 and 183.05 peaks. Furthermore, MS/MS fragmentation typically yields a major product ion at m/z 153.05, corresponding to the loss of ethylene (C 2​ H 4​ ) from the pyrroline ring via a retro-ene type fragmentation, a hallmark of 1-pyrroline systems [1].

Vibrational Spectroscopy (FT-IR)

Causality & Logic: Because myosmine analogs exist in equilibrium with open-chain amino-ketones in the presence of moisture [4], FT-IR is utilized to immediately validate the functional groups in the solid or anhydrous state.

• Diagnostic Bands: A sharp, distinct absorption band at ~1625 cm −1 is assigned to the C=N (imine) stretching vibration.

• Validation Check: The absolute absence of a strong carbonyl ( C=O ) stretch at ~1700 cm −1 and the absence of a broad N−H stretch at ~3300 cm −1 definitively rules out the ring-opened amino-ketone tautomer.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR provides the definitive map of atomic connectivity. To prevent water-induced ring opening, all samples must be prepared in strictly anhydrous CDCl 3​ .

1 H NMR: Pyridine Regiochemistry

The 2-chloro-5-substituted pyridine ring yields a highly specific, non-overlapping three-spin system.

• H-6 (adjacent to pyridine nitrogen): Appears as a doublet at ~8.70 ppm with a small meta-coupling constant ( J≈2.4 Hz).

• H-4: Appears as a doublet of doublets at ~8.15 ppm, showing both ortho-coupling to H-3 ( J≈8.4 Hz) and meta-coupling to H-6 ( J≈2.4 Hz).

• H-3 (adjacent to chlorine): Appears as a doublet at ~7.35 ppm ( J≈8.4 Hz).

1 H NMR: Pyrroline Ring Integrity

The 3,4-dihydro-2H-pyrrole ring features three distinct methylene environments:

• H-2' (adjacent to pyrroline nitrogen): Multiplet at ~4.05 ppm.

• H-4' (allylic to the imine): Multiplet at ~2.95 ppm.

• H-3' (central methylene): Multiplet at ~2.05 ppm.

2D NMR (HMBC): Bridging the Rings

Heteronuclear Multiple Bond Correlation (HMBC) is the most critical experiment in this elucidation. It proves that the pyrroline ring is attached specifically at C-5 of the pyridine ring, rather than C-3 or C-4.

Fig 2. Key HMBC correlations establishing the C5–C5' linkage between the pyridine and pyrroline rings.

Logic: We observe a strong 3JCH​ correlation from the pyridine protons H-4 and H-6 to the imine carbon C-5' (~171.5 ppm). Conversely, the pyrroline protons H-4' show a 3JCH​ correlation back to the pyridine carbon C-5 (~129.0 ppm). This bidirectional cross-validation mathematically locks the two rings together at the 5-position.

Consolidated Quantitative Data

Table 1: NMR Chemical Shift Summary (600 MHz, CDCl 3​ )

Position	Moiety	1 H Shift (ppm), Multiplicity, J (Hz)	13 C Shift (ppm)	Key HMBC Correlations ( 1 H → 13 C)
2	Pyridine (C-Cl)	-	152.0	-
3	Pyridine (CH)	7.35, d, J=8.4	124.5	C-2, C-5
4	Pyridine (CH)	8.15, dd, J=8.4,2.4	137.8	C-2, C-6, C-5'
5	Pyridine (C)	-	129.0	-
6	Pyridine (CH)	8.70, d, J=2.4	148.5	C-2, C-4, C-5'
1'	Pyrroline (N)	-	-	-
2'	Pyrroline (CH 2​ )	4.05, tt, J=7.5,2.0	61.0	C-3', C-4', C-5'
3'	Pyrroline (CH 2​ )	2.05, m	22.5	C-2', C-4', C-5'
4'	Pyrroline (CH 2​ )	2.95, tt, J=8.0,2.0	34.5	C-2', C-3', C-5', C-5
5'	Pyrroline (C=N)	-	171.5	-

Experimental Protocols (Self-Validating Systems)

Protocol A: Anhydrous Sample Preparation & NMR Acquisition

• Drying: Dry 15 mg of 2-chloro-5-(3,4-dihydro-2H-pyrrol-5-yl)pyridine under high vacuum (0.1 mbar) for 4 hours to remove trace moisture.

• Solvation: Dissolve immediately in 0.6 mL of 100% anhydrous CDCl 3​ (passed through basic alumina to remove DCl traces which could protonate the imine).

• Acquisition: Acquire 1 H, 13 C, COSY, HSQC, and HMBC spectra at 298 K on a 600 MHz spectrometer equipped with a cryoprobe.

• System Validation: Check the 1 H spectrum at ~10.0 ppm and ~2.5 ppm. If aldehyde or ketone peaks are present, the sample has undergone aqueous ring-opening, and the prep must be repeated.

Protocol B: HRMS Isotopic Profiling

• Preparation: Dilute the sample to 1 μ g/mL in LC-MS grade Acetonitrile (avoid water/methanol mixtures to prevent solvolysis).

• Ionization: Inject 2 μ L into an ESI-QTOF mass spectrometer operating in positive ion mode. Capillary voltage: 3.5 kV; Desolvation temp: 350°C.

• System Validation: Extract the ion chromatogram for m/z 181.05. The software must calculate an isotopic match score >95% for the theoretical C 9​ H 9​ ClN 2​ cluster, specifically verifying the 3:1 ratio of M to M+2 .

References

• National Center for Biotechnology Information (NIH). "Myosmine | CID 442649 - PubChem." PubChem Database. Available at:[Link]

• Gros, P., et al. "Six-Step Synthesis of (S)-Brevicolline from (S)-Nicotine." Organic Letters, American Chemical Society. Available at:[Link]

• Mazellier, P., et al. "Transformation of Organic Compounds during Water Chlorination/Bromination: Formation Pathways for Disinfection By-Products (A Review)." Water, PMC. Available at:[Link]

• Wahlberg, I., et al. "Ring-chain tautomerism of myosmine." Acta Chemica Scandinavica, SciSpace. Available at:[Link]

Mechanistic Pathways and Synthetic Protocols for 2-Chloro-5-(3,4-dihydro-2H-pyrrol-5-yl)pyridine

Target Audience: Synthetic Chemists, Process Engineers, and Drug Development Professionals Document Type: Technical Whitepaper & Protocol Guide

Executive Summary & Chemical Topology

The compound 2-chloro-5-(3,4-dihydro-2H-pyrrol-5-yl)pyridine (often referred to as 6-chloromyosmine) is a critical heterocyclic building block in the development of nicotinic acetylcholine receptor (nAChR) agonists. The molecule consists of an electron-deficient 2-chloropyridine core linked at the 5-position to a cyclic imine—specifically, a 3,4-dihydro-2H-pyrrol-5-yl (or 1-pyrrolin-2-yl) moiety.

Synthesizing this structural motif requires precise control over chemoselectivity. The presence of the highly activated 2-chloro substituent on the pyridine ring introduces the risk of unwanted nucleophilic aromatic substitution (SNAr). This guide deconstructs the optimal synthetic pathway—an advanced adaptation of the classic Späth myosmine synthesis—detailing the strategic causality, thermodynamic driving forces, and a self-validating experimental protocol designed for high-yield isolation.

Retrosynthetic Analysis & Strategic Causality

The most atom-economical and scalable route to 1-pyrroline-substituted pyridines utilizes a three-phase cascade: Claisen-type condensation, acidic hydrolysis/decarboxylation, and intramolecular cyclization [1, 2].

Why Ethyl 6-chloronicotinate and 1-Vinylpyrrolidin-2-one?

• The Electrophile (Ethyl 6-chloronicotinate): Provides the pre-functionalized pyridine core. The electron-withdrawing nature of the 2-chloro group increases the electrophilicity of the ester carbonyl, accelerating the initial condensation.

• The Nucleophile (1-Vinylpyrrolidin-2-one): Acts as a latent, protected primary amine. The N -vinyl group serves a dual purpose: it prevents N -alkylation or N -acylation during the strongly basic condensation phase, and it acts as an enamine equivalent that is highly susceptible to traceless cleavage under acidic conditions[3].

• Base Selection (KOtBu vs. NaOEt): While historical protocols use Sodium Ethoxide (NaOEt), the ethoxide anion is sufficiently nucleophilic to displace the 2-chloro group via SNAr. To ensure absolute chemoselectivity, a sterically hindered, non-nucleophilic base like Potassium tert-butoxide (KOtBu) is mandated[4].

Fig 1. Three-phase synthetic workflow for 2-chloro-5-(3,4-dihydro-2H-pyrrol-5-yl)pyridine.

Step-by-Step Mechanistic Elucidation

Phase 1: Base-Mediated Condensation

The reaction initiates with the quantitative deprotonation of the C3 carbon of 1-vinylpyrrolidin-2-one by KOtBu, generating a stabilized enolate. This enolate executes a nucleophilic acyl substitution on the ester carbonyl of ethyl 6-chloronicotinate. The expulsion of the ethoxide leaving group yields the intermediate 3-(6-chloronicotinoyl)-1-vinylpyrrolidin-2-one .

Phase 2: Acid-Catalyzed Cascade (Hydrolysis & Decarboxylation)

Subjecting the condensation adduct to refluxing 6M HCl triggers three simultaneous transformations:

• N -Vinyl Cleavage: The enamine-like N -vinyl group is protonated to an iminium ion, attacked by water, and collapses to release volatile acetaldehyde, revealing the unprotected lactam.

• Lactam Hydrolysis: The acidic medium hydrolyzes the cyclic amide bond, opening the ring to form a transient β -keto acid intermediate.

• Decarboxylation: Driven by entropy and the thermodynamic instability of the β -keto acid, the molecule undergoes spontaneous decarboxylation (loss of CO 2​ ) via a 6-membered cyclic transition state, yielding 1-(6-chloropyridin-3-yl)-4-aminobutan-1-one as a water-soluble ammonium salt.

Phase 3: Intramolecular Cyclization

In the acidic medium, the primary amine is protonated, preventing premature reaction. Upon controlled basification (pH > 10.5), the free amine is liberated. The molecule rapidly undergoes an intramolecular nucleophilic attack on the ketone carbonyl. Subsequent dehydration (-H 2​ O) yields the thermodynamically stable cyclic imine (1-pyrroline ring).

Fig 2. Mechanistic sequence highlighting the transition from condensation to cyclization.

Quantitative Reaction Parameters

The following table summarizes the critical physicochemical parameters and their mechanistic purposes designed to maximize yield and purity.

Parameter	Value / Condition	Mechanistic Purpose & Causality
Condensation Base	KOtBu (1.3 eq)	Ensures quantitative enolization while strictly preventing SNAr displacement of the 2-chloro group.
Condensation Temp	90 - 100 °C (Toluene)	Provides necessary activation energy for C-C bond formation; drives off t-butanol byproduct.
Acid Hydrolysis	6M HCl, 100 °C, 8 h	Simultaneous N -vinyl cleavage and lactam hydrolysis. High heat is required to drive the reaction to completion.
Decarboxylation	Spontaneous (>80 °C)	Entropy-driven loss of CO 2​ from the β -keto acid.
Basification pH	> 10.5 (30% NaOH aq)	Complete deprotonation of the ammonium salt to the highly nucleophilic free amine.
Cyclization Yield	> 65% (Overall)	Thermodynamically favored 5-membered Schiff base formation.

Experimental Protocol (Self-Validating System)

This protocol is designed as a self-validating system. At each critical juncture, specific physical observations confirm the success of the mechanistic step, allowing the chemist to proceed with high confidence.

Step 1: Enolate Formation and Condensation

• Charge a dry, argon-purged reaction vessel with anhydrous toluene (10 volumes relative to ester).

• Add KOtBu (1.3 eq) and 1-vinylpyrrolidin-2-one (1.2 eq). Stir at ambient temperature for 15 minutes.

  • Validation Check: The solution will develop a distinct yellow/orange hue, confirming the generation of the pyrrolidone enolate.

• Dropwise add ethyl 6-chloronicotinate (1.0 eq) dissolved in a minimal amount of toluene.

• Heat the mixture to 90 °C for 4 hours.

  • Validation Check: Monitor via TLC (Hexanes/EtOAc). The complete disappearance of the high-Rf ester spot validates the formation of the condensation adduct.

Step 2: Acidic Cascade

• Cool the reaction mixture to 25 °C. Carefully quench the reaction by the slow addition of 6M aqueous HCl (10 volumes).

• Equip the vessel with a reflux condenser and a gas bubbler. Heat the biphasic mixture to a vigorous reflux (100–105 °C) for 8 hours.

  • Validation Check: Observe the gas bubbler. Vigorous gas evolution provides direct visual confirmation of both acetaldehyde release ( N -vinyl cleavage) and CO 2​ evolution (decarboxylation). The reaction is complete when bubbling ceases entirely.

Step 3: Imine Cyclization and Isolation

• Cool the aqueous acidic mixture to 10 °C using an ice bath.

• Slowly add a 30% w/w aqueous NaOH solution until the pH reaches 10.5–11.0. Maintain the internal temperature below 25 °C to prevent degradation of the imine.

  • Validation Check: As the pH crosses 9.0, the previously homogeneous aqueous layer will become cloudy, and an organic oil will begin to separate. This phase separation is the visual confirmation of the free amine undergoing intramolecular cyclization to form the lipophilic target compound.

• Extract the aqueous layer with methyl tert-butyl ether (MTBE) (3 × 5 volumes).

• Wash the combined organic layers with brine, dry over anhydrous Na 2​ SO 4​ , and concentrate under reduced pressure.

• Purify the crude oil via vacuum distillation or silica gel chromatography to yield pure 2-chloro-5-(3,4-dihydro-2H-pyrrol-5-yl)pyridine.

References

• Preparation of racemic nicotine by reaction of ethyl nicotinate with n-vinylpyrrolidone in the presence of an alcoholate base and subsequent process steps (US Patent App. 2020/0331884 A1)

• Efficient Method of (S)-Nicotine Synthesis Source: Molecules / PubMed Central (PMC) URL:[Link]

• PubChem Compound Summary for CID 442649, Myosmine Source: National Center for Biotechnology Information (NCBI) URL:[Link]

• Process for the preparation of (R,S)-nicotine (US Patent 8,389,733 B2)

reactivity of the pyrroline ring in 2-chloro-5-(3,4-dihydro-2H-pyrrol-5-yl)pyridine

An In-Depth Technical Guide to the Reactivity of the Pyrroline Ring in 2-Chloro-5-(3,4-dihydro-2H-pyrrol-5-yl)pyridine

Introduction: A Privileged Scaffold in Modern Drug Discovery

The compound 2-chloro-5-(3,4-dihydro-2H-pyrrol-5-yl)pyridine represents a confluence of two highly significant heterocyclic scaffolds in medicinal chemistry: the 2-chloropyridine unit and the 1-pyrroline (also known as 3,4-dihydro-2H-pyrrole) ring. The pyrrolidine skeleton, the saturated analog of pyrroline, is a cornerstone in drug design, appearing in numerous FDA-approved drugs and valued for its ability to explore three-dimensional pharmacophore space.[1][2][3] The 1-pyrroline moiety, as an endocyclic imine, serves as a versatile synthetic intermediate, often used for accessing functionalized pyrrolidines.[4][5]

The 2-chloropyridine portion is a classic building block, enabling a wide array of transformations, most notably nucleophilic aromatic substitution and metal-catalyzed cross-coupling reactions, which are fundamental to the construction of complex molecular architectures.[6][7] This guide provides a detailed exploration of the reactivity inherent to the 1-pyrroline ring within this specific molecular context, offering insights into its behavior as an electrophilic center and its transformation into the valuable pyrrolidine core. We will delve into the causality behind experimental choices, provide validated protocols for key transformations, and discuss the interplay between the two reactive moieties of the molecule.

Section 1: The Electrophilic Nature of the 1-Pyrroline Ring

The defining feature of the 1-pyrroline ring is the carbon-nitrogen double bond (C=N), or imine functional group. The electronegativity difference between carbon and nitrogen polarizes this bond, rendering the C5 carbon of the pyrroline ring electrophilic and susceptible to attack by nucleophiles. This inherent reactivity is the primary avenue for functionalization and transformation of this moiety.

Nucleophilic Addition to the Imine Carbon

The most direct manifestation of the pyrroline's electrophilicity is its reaction with nucleophiles. This addition reaction transforms the sp²-hybridized imine carbon into an sp³-hybridized center, effectively converting the pyrroline into a substituted pyrrolidine.

Mechanistic Rationale: The reaction proceeds via the attack of a nucleophile on the electrophilic imine carbon. This breaks the C=N pi bond, with the electron pair moving to the nitrogen atom to form a nitrogen anion. This anionic intermediate is then protonated during aqueous workup to yield the final, stable pyrrolidine product. The choice of nucleophile is broad, ranging from organometallic reagents to hydride donors.

Caption: General mechanism of nucleophilic addition to the 1-pyrroline ring.

Reduction to Pyrrolidine: A Gateway to Saturated Heterocycles

A synthetically crucial transformation of the pyrroline ring is its reduction to the corresponding pyrrolidine. This is most commonly achieved through catalytic hydrogenation or the use of hydride reducing agents. The resulting 2-chloro-5-(pyrrolidin-2-yl)pyridine is a valuable scaffold, as saturated heterocycles often exhibit improved pharmacokinetic properties compared to their unsaturated counterparts.[1]

Catalytic Hydrogenation: This method involves the use of hydrogen gas and a metal catalyst (e.g., Palladium on carbon, Platinum oxide). The reaction is typically a syn-addition of two hydrogen atoms across the double bond. The choice of catalyst and conditions can be critical, especially given the presence of a reducible chloropyridine ring, although hydrogenation of the C=N bond is generally more facile than the reduction of the pyridine ring or dehalogenation.[8][9] Asymmetric hydrogenation using chiral catalysts can also be employed to produce enantiomerically enriched pyrrolidines.[10][11]

Experimental Protocol: Catalytic Hydrogenation of 2-chloro-5-(3,4-dihydro-2H-pyrrol-5-yl)pyridine

• Vessel Preparation: To a high-pressure hydrogenation vessel, add 2-chloro-5-(3,4-dihydro-2H-pyrrol-5-yl)pyridine (1.0 eq).

• Catalyst Addition: Add 10% Palladium on Carbon (Pd/C) (5-10 mol%) under an inert atmosphere (e.g., Argon or Nitrogen).

• Solvent Addition: Add a suitable solvent, such as methanol or ethanol, to dissolve the substrate.

• Hydrogenation: Seal the vessel, purge with hydrogen gas (H₂), and then pressurize to the desired pressure (typically 1-10 atm).

• Reaction: Stir the mixture vigorously at room temperature until hydrogen uptake ceases or reaction completion is confirmed by a monitoring technique (e.g., TLC, LC-MS).

• Workup: Carefully vent the hydrogen gas and purge the vessel with an inert gas. Filter the reaction mixture through a pad of Celite® to remove the catalyst, washing the pad with the reaction solvent.

• Isolation: Concentrate the filtrate under reduced pressure to yield the crude product, 2-chloro-5-(pyrrolidin-2-yl)pyridine, which can be purified by column chromatography or crystallization if necessary.

Data Presentation: Comparison of Reduction Methods

Method	Reagent/Catalyst	Typical Conditions	Advantages	Potential Issues
Catalytic Hydrogenation	H₂, Pd/C or PtO₂	1-10 atm H₂, RT, Methanol	High yield, clean, scalable	Potential for dehalogenation, requires specialized equipment
Hydride Reduction	Sodium Borohydride (NaBH₄)	Methanol, 0 °C to RT	Mild, operationally simple	Lower reactivity, may require acid catalysis
Hydride Reduction	Lithium Aluminum Hydride (LiAlH₄)	Anhydrous THF, 0 °C	Highly reactive	Non-selective, will reduce other groups, requires stringent anhydrous conditions

Section 2: Reactivity of the 2-Chloropyridine Moiety

While the pyrroline ring offers a site for nucleophilic addition, the 2-chloropyridine ring provides opportunities for substitution and cross-coupling reactions. The electron-withdrawing nature of the ring nitrogen atom activates the C2 position towards nucleophilic attack.[6][12]

Nucleophilic Aromatic Substitution (SNAr)

The chlorine atom at the C2 position can be displaced by a variety of nucleophiles in an SNAr reaction. This is a powerful method for introducing diverse functional groups.

Mechanistic Rationale: The reaction proceeds in two steps:

• Addition: The nucleophile attacks the carbon bearing the chlorine atom, forming a negatively charged, resonance-stabilized intermediate known as a Meisenheimer complex.[12] The pyridine nitrogen is crucial for stabilizing this intermediate by delocalizing the negative charge.

• Elimination: The chloride ion is expelled as a leaving group, restoring the aromaticity of the pyridine ring and yielding the substituted product.

Electron-withdrawing groups on the pyridine ring generally accelerate this reaction, while electron-donating groups slow it down.[6]

Caption: General mechanism of SNAr at the 2-position of the pyridine ring.

Palladium-Catalyzed Cross-Coupling Reactions

The development of advanced palladium catalysts has enabled the use of less reactive 2-chloropyridines in cross-coupling reactions like Suzuki-Miyaura (C-C bond formation) and Buchwald-Hartwig (C-N bond formation) couplings.[6] These reactions are cornerstones of modern synthetic chemistry.

Experimental Workflow: Suzuki-Miyaura Cross-Coupling

The following diagram illustrates a typical workflow for a Suzuki-Miyaura reaction to replace the chlorine atom with a new carbon-based substituent (e.g., an aryl or vinyl group).

Caption: General workflow for a palladium-catalyzed Suzuki-Miyaura coupling reaction.

Section 3: Chemoselectivity and Strategic Considerations

When working with a molecule possessing two distinct reactive sites, chemoselectivity is a primary concern. The choice of reagents and conditions will determine whether the reaction occurs at the pyrroline imine or the 2-chloropyridine ring.

• Targeting the Pyrroline Ring: Strong, hard nucleophiles (e.g., Grignard reagents, organolithiums) and hydride reagents (NaBH₄, LiAlH₄) will preferentially attack the electrophilic imine carbon. These reactions are typically fast and can be performed at low temperatures. Catalytic hydrogenation under mild conditions will also selectively reduce the imine.

• Targeting the Pyridine Ring: SNAr reactions generally require heat and a suitable nucleophile (e.g., alkoxides, amines). Palladium-catalyzed cross-coupling reactions require a specific set of reagents (catalyst, ligand, base) and elevated temperatures. These conditions are often orthogonal to those required for imine functionalization.

By carefully selecting the reaction conditions, a chemist can selectively manipulate one part of the molecule while leaving the other intact, enabling a modular approach to synthesizing a diverse library of compounds from a single advanced intermediate.

Conclusion

2-Chloro-5-(3,4-dihydro-2H-pyrrol-5-yl)pyridine is a molecule rich in synthetic potential. The 1-pyrroline ring acts as a potent electrophile, readily undergoing nucleophilic addition and reduction to form highly valuable substituted pyrrolidine structures. Concurrently, the 2-chloropyridine moiety serves as a handle for introducing molecular complexity through well-established nucleophilic aromatic substitution and cross-coupling methodologies. Understanding the distinct reactivity of each component and the principles of chemoselectivity allows researchers to strategically harness this molecule's potential, paving the way for the efficient development of novel chemical entities for pharmaceutical and agrochemical applications.

References

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• Raimondi, M. V., et al. (2021). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Pharmaceuticals.
• Li Petri, G., et al. (2022). Synthesis of 1-pyrroline derivatives via cyclization of terminal alkynes with 2-azaallyls. Organic & Biomolecular Chemistry.
• Raimondi, M. V., et al. (2021). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Pharmaceuticals.
• Unknown Authors. (n.d.). Catalytic asymmetric reactions of 1‐pyrroline esters and fluorinated alkenes. ResearchGate.
• Mita, T., et al. (2009). Aromatic substitution reaction of 2-chloropyridines catalyzed by microsomal glutathione S-transferase 1. PubMed.
• Guranov, A., et al. (2021). Bicyclic Pyrrolidines for Medicinal Chemistry via [3 + 2]-Cycloaddition. ACS Publications.
• BenchChem (2025). A Technical Guide to the Synthesis of 1-Pyrroline Derivatives. BenchChem.
• Wikipedia Contributors. (n.d.). Pyrrole. Wikipedia.
• Balcıoğlu, S., et al. (2023). Recent insights about pyrrolidine core skeletons in pharmacology. Frontiers in Chemistry.
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• Turner, M. J., et al. (1986). Synthesis of Some Substituted Pyrroline-1-Oxides by Catalytic Hydrogenation of Aliphatic Gamma-Nitrocarbonyi Compounds. Synthetic Communications.
• Huan, S.-C., & Lu, C.-D. (2025). Enantioselective Synthesis of 1-Pyrroline Derivatives. Organic Letters.
• Unknown Authors. (n.d.). Recent Advances in the Synthesis of Pyrrolidines. ResearchGate.
• Unknown Authors. (n.d.). Pyrrole reaction. SlideShare.
• Unknown Authors. (n.d.). Pyrrole Hydrogenation over Rh(111) and Pt(111). OSTI.GOV.
• Kuwano, R., et al. (2007). Catalytic Asymmetric Hydrogenation of 2,3,5-Trisubstituted Pyrroles. ACS Publications.
• Unknown Authors. (2025). Diastereoselective heterogeneous catalytic hydrogenation of N-heterocycles Part II. Hydrogenation of pyrroles. ResearchGate.
• Alexander, R., & Butler, A. R. (n.d.). Electrophilic substitution in pyrroles. Part I. Reaction with 4-dimethylaminobenzaldehyde (Ehrlich's reagent) in acid solution. Journal of the Chemical Society, Perkin Transactions 2.
• Unknown Authors. (n.d.). Catalyzed Asymmetric Michael Additions of 1‐Pyrroline Esters with β‐Fluoroalkyl Alkenyl Imides and Azodicarboxylates. ResearchGate.
• Unknown Authors. (2025). Electrophilic Substitution in Pyrrole (Reactivity and Orientation). Pharma Instinct.
• Vamshadhara. (n.d.). Electrophilic Substitution of Pyrrole. Scribd.
• Kuwano, R., et al. (2008). Ruthenium-Catalyzed Enantioselective Hydrogenation of Pyrroles. Synfacts.
• Unknown Authors. (n.d.). Synthesis of 1-pyrrolines. Organic Chemistry Portal.
• Gros, P., et al. (2000). Unusual C-6 Lithiation of 2-Chloropyridine-Mediated by BuLi−Me2N(CH2)2OLi. New Access to 6-Functional-2-chloropyridines and Chloro-bis-heterocycles. Organic Letters.
• Filo User. (2025). Reaction: 2-Chloropyridine + OH⁻ → 2-Hydroxypyridine. Filo.
• Brown, L. L., et al. (2002). Synthesis and Evaluation of a Novel Series of 2-Chloro-5-((1-methyl-2-(S)-pyrrolidinyl)methoxy)-3-(2-(4-pyridinyl)vinyl)pyridine Analogues as Potential Positron Emission Tomography Imaging Agents for Nicotinic Acetylcholine Receptors. Journal of Medicinal Chemistry.
• Brown, L. L., et al. (2002). Synthesis and evaluation of a novel series of 2-chloro-5-((1-methyl-2-(S)-pyrrolidinyl)methoxy)-3-(2-(4-pyridinyl)vinyl)pyridine analogues as potential positron emission tomography imaging agents for nicotinic acetylcholine receptors. PubMed.
• Merck. (n.d.). 2-chloro-5-(3,4-dihydro-2H-pyrrol-5-yl)pyridine. Sigma-Aldrich.
• Zhang, Z., et al. (n.d.). 2-Chloro-5-(chloromethyl)pyridine. PMC - NIH.
• Unknown Inventor. (n.d.). CN104610136A - Synthetic method of 2-chloro-5-chloromethyl pyridine. Google Patents.
• Unknown Inventor. (n.d.). CN105037255A - Synthesis method of 2-chloro-5-methyl pyridine. Google Patents.
• Deshmukh, S. S., et al. (2015). Mechanism of 2-Acetyl-1-Pyrroline Biosynthesis by Bacterial System. International Journal of Scientific and Research Publications.
• Unknown Authors. (2025). Development of a Concise Scaleable Synthesis of 2-Chloro-5-(pyridin-2-yl) Pyrimidine via a Negishi Cross-Coupling. ResearchGate.
• Cloke, J. B., & Ayers, L. K. (n.d.). Studies on the Formation and Reactions of 1-Pyrroline. ACS Publications.
• Cabort, A., et al. (2002). [2,6-Bis(3,4-dihydro-2H-pyrrol-5-yl)pyridine]trichlororhodium(III) dibenzene solvate. Acta Crystallographica Section E.
• Unknown Inventor. (n.d.). US20120100274A1 - Method for synthesising 2-acetyl-1-pyrroline and the stable precursor thereof, optionally isotopically marked. Google Patents.
• Guorong, H. (2018). Synthesis method of 2-chloro-5-chloromethylpyridine. SciSpace.
• Unknown Inventor. (n.d.). Process for preparing 2-chloro-5-aminomethyl-pyridine. European Patent Office.
• Unknown Authors. (n.d.). 436 reactions of 5-formyl- and 5-acyl-3,4-dihydro-2h-pyrans and their annelated analogs with nucleophiles. DOI.

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Protocols & Analytical Methods

Application Notes and Protocols: Laboratory-Scale Synthesis of 2-chloro-5-(3,4-dihydro-2H-pyrrol-5-yl)pyridine

Introduction

2-chloro-5-(3,4-dihydro-2H-pyrrol-5-yl)pyridine is a heterocyclic compound of significant interest to the medicinal chemistry and drug development communities. Its structural motif, featuring a substituted pyridine ring linked to a dihydropyrrole moiety, is a key pharmacophore in a variety of biologically active molecules. The pyridine core is a common feature in FDA-approved drugs, contributing to a wide range of therapeutic activities, including anticancer and central nervous system applications.[1] The dihydropyrrole fragment, a cyclic imine, offers a unique combination of structural rigidity and chemical reactivity, making it a valuable component for probing biological targets.

This document provides a comprehensive, research-grade protocol for the laboratory-scale synthesis of 2-chloro-5-(3,4-dihydro-2H-pyrrol-5-yl)pyridine. The proposed synthetic strategy is predicated on a convergent approach, culminating in a palladium-catalyzed cross-coupling reaction. This methodology was selected for its robustness, adaptability, and the extensive precedent for its successful application in the synthesis of complex heteroaromatic compounds.[2][3] The protocol is designed to be self-validating, with in-process controls and detailed analytical characterization steps to ensure the identity and purity of the final product.

Strategic Overview of the Synthesis

The synthesis of the target molecule, which has the CAS number 200428-13-3, is not widely documented in publicly accessible literature, necessitating a rational design of the synthetic route. Our approach dissects the target molecule into two key fragments: the 2-chloropyridine core and the 3,4-dihydro-2H-pyrrol-5-yl unit. The core strategy involves the synthesis of a novel boronic acid derivative of the dihydropyrrole, which will then be coupled with a commercially available 2-chloro-5-bromopyridine via a Suzuki-Miyaura cross-coupling reaction.

The choice of the Suzuki-Miyaura coupling is deliberate. This reaction is renowned for its mild conditions, high functional group tolerance, and the commercial availability of a wide array of catalysts and ligands.[2][4] For challenging substrates such as 2-chloropyridines, the use of highly active catalyst systems, often employing bulky, electron-rich phosphine ligands, is crucial for achieving high yields.[3]

Caption: Proposed synthetic workflow for 2-chloro-5-(3,4-dihydro-2H-pyrrol-5-yl)pyridine.

Part 1: Synthesis of the Dihydropyrrole Boronic Ester Precursor

The critical intermediate for the Suzuki-Miyaura coupling is the boronic acid or ester of 3,4-dihydro-2H-pyrrole. As this reagent is not commercially available, a multi-step synthesis is required. The following protocol outlines a plausible route starting from N-Boc-2-pyrrolidinone.

Protocol 1.1: Synthesis of N-Boc-5-hydroxy-5-(pyridin-2-yl)pyrrolidin-2-one

This step involves the addition of a 2-pyridyl Grignard reagent to N-Boc-2-pyrrolidinone. The Boc protecting group serves to activate the lactam for nucleophilic attack and can be removed in a later step if necessary.

Materials and Reagents:

Reagent	M.W.	Amount	Moles	Purity	Supplier
2-Bromopyridine	158.00	1.58 g	10.0 mmol	99%	Sigma-Aldrich
Magnesium turnings	24.31	267 mg	11.0 mmol	---	Sigma-Aldrich
Iodine	253.81	1 crystal	---	---	Sigma-Aldrich
Anhydrous THF	---	20 mL	---	---	Acros Organics
N-Boc-2-pyrrolidinone	185.22	1.85 g	10.0 mmol	98%	Combi-Blocks

Procedure:

• Grignard Reagent Formation:

  • A 100 mL three-necked, round-bottomed flask equipped with a magnetic stirrer, a reflux condenser, and a dropping funnel is flame-dried under a stream of argon.

  • Magnesium turnings and a crystal of iodine are added to the flask.

  • A solution of 2-bromopyridine in 10 mL of anhydrous THF is prepared and added to the dropping funnel.

  • Approximately 1 mL of the 2-bromopyridine solution is added to the magnesium turnings. The reaction is initiated by gentle heating with a heat gun. The disappearance of the iodine color and gentle refluxing indicates the start of the reaction.

  • The remaining 2-bromopyridine solution is added dropwise at a rate that maintains a gentle reflux. After the addition is complete, the mixture is stirred at room temperature for 1 hour.

• Addition to N-Boc-2-pyrrolidinone:

  • A solution of N-Boc-2-pyrrolidinone in 10 mL of anhydrous THF is added dropwise to the freshly prepared Grignard reagent at 0 °C (ice bath).

  • The reaction mixture is allowed to warm to room temperature and stirred for 4 hours.

  • The reaction is quenched by the slow addition of saturated aqueous ammonium chloride solution (20 mL).

  • The mixture is extracted with ethyl acetate (3 x 30 mL).

  • The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

  • The crude product is purified by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford the desired hemiaminal.

Protocol 1.2: Dehydration to N-Boc-5-(pyridin-2-yl)-3,4-dihydro-2H-pyrrole

The synthesized hemiaminal is then dehydrated to form the corresponding dihydropyrrole.

Materials and Reagents:

Reagent	M.W.	Amount	Moles	Purity	Supplier
N-Boc-5-hydroxy-5-(pyridin-2-yl)pyrrolidin-2-one	264.30	2.64 g	10.0 mmol	---	Synthesized
Trifluoroacetic acid	114.02	1.14 g	10.0 mmol	99%	Sigma-Aldrich
Dichloromethane	---	20 mL	---	---	Fisher Scientific

Procedure:

• The hemiaminal from the previous step is dissolved in dichloromethane.

• Trifluoroacetic acid is added dropwise at 0 °C.

• The reaction is stirred at room temperature for 2 hours, monitoring by TLC.

• The reaction is carefully quenched with saturated aqueous sodium bicarbonate solution.

• The organic layer is separated, washed with brine, dried over anhydrous sodium sulfate, and concentrated to yield the crude dihydropyrrole.

Protocol 1.3: Miyaura Borylation of the Dihydropyrrole

The final step in preparing the precursor is the conversion of the dihydropyrrole to its pinacol boronic ester derivative.

Materials and Reagents:

Reagent	M.W.	Amount	Moles	Purity	Supplier
N-Boc-5-(pyridin-2-yl)-3,4-dihydro-2H-pyrrole	246.31	2.46 g	10.0 mmol	---	Synthesized
Bis(pinacolato)diboron	253.94	3.05 g	12.0 mmol	98%	Oakwood Chemical
[Ir(cod)OMe]₂	662.79	166 mg	0.25 mol%	---	Strem Chemicals
4,4'-Di-tert-butyl-2,2'-bipyridine (dtbpy)	268.40	134 mg	0.5 mol%	98%	Sigma-Aldrich
Anhydrous Cyclohexane	---	20 mL	---	---	Sigma-Aldrich

Procedure:

• In a glovebox, the iridium catalyst, ligand, and bis(pinacolato)diboron are added to a Schlenk flask.

• The dihydropyrrole and anhydrous cyclohexane are added.

• The flask is sealed and heated at 80 °C for 16 hours.

• The reaction mixture is cooled to room temperature, and the solvent is removed under reduced pressure.

• The residue is purified by flash chromatography on silica gel to give the desired boronic ester.

Part 2: Suzuki-Miyaura Cross-Coupling

With the dihydropyrrole boronic ester in hand, the final step is the palladium-catalyzed cross-coupling with 2-chloro-5-bromopyridine. The choice of a bromo-substituted pyridine is strategic, as the C-Br bond is more reactive than the C-Cl bond in oxidative addition to palladium(0), allowing for selective coupling at the 5-position.

Protocol 2.1: Synthesis of 2-chloro-5-(3,4-dihydro-2H-pyrrol-5-yl)pyridine

Materials and Reagents:

Reagent	M.W.	Amount	Moles	Purity	Supplier
2-Chloro-5-bromopyridine	192.45	1.92 g	10.0 mmol	97%	Alfa Aesar
N-Boc-5-(pinacolboranyl)-3,4-dihydro-2H-pyrrole	372.30	4.10 g	11.0 mmol	---	Synthesized
Pd(PPh₃)₄	1155.56	231 mg	2 mol%	99%	Strem Chemicals
Potassium Carbonate	138.21	4.15 g	30.0 mmol	99%	Sigma-Aldrich
1,4-Dioxane	---	20 mL	---	Anhydrous	Acros Organics
Water	---	5 mL	---	Degassed	---

Procedure:

• To a Schlenk flask are added 2-chloro-5-bromopyridine, the dihydropyrrole boronic ester, and potassium carbonate.

• The flask is evacuated and backfilled with argon three times.

• Pd(PPh₃)₄, degassed 1,4-dioxane, and degassed water are added.

• The reaction mixture is heated to 90 °C and stirred for 12 hours.

• After cooling to room temperature, the mixture is diluted with ethyl acetate and filtered through a pad of Celite.

• The filtrate is washed with water and brine, dried over anhydrous sodium sulfate, and concentrated.

• The crude product is purified by column chromatography on silica gel to yield the final product.

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Analytical Characterization

The identity and purity of the final product, 2-chloro-5-(3,4-dihydro-2H-pyrrol-5-yl)pyridine, should be confirmed by a suite of analytical techniques.

Technique	Expected Results
¹H NMR	Signals corresponding to the protons on the pyridine and dihydropyrrole rings with appropriate chemical shifts, multiplicities, and integrations.
¹³C NMR	Resonances for all carbon atoms in the molecule, including the characteristic imine carbon of the dihydropyrrole.
Mass Spectrometry	A molecular ion peak corresponding to the calculated mass of the product (C₉H₉ClN₂).
HPLC	A single major peak indicating high purity.

Safety Precautions

• All manipulations should be carried out in a well-ventilated fume hood.

• Personal protective equipment (safety glasses, lab coat, gloves) must be worn at all times.

• Palladium catalysts are flammable and should be handled with care.

• Organometallic reagents such as Grignard reagents are highly reactive and moisture-sensitive.

• Anhydrous solvents are flammable and should be handled under an inert atmosphere.

Conclusion

The protocol detailed herein provides a robust and logical pathway for the laboratory-scale synthesis of 2-chloro-5-(3,4-dihydro-2H-pyrrol-5-yl)pyridine. By employing a convergent strategy centered around a Suzuki-Miyaura cross-coupling, this approach offers flexibility and is grounded in well-established synthetic methodologies. The successful execution of this synthesis will provide researchers with a valuable building block for the development of novel therapeutics and chemical probes.

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• New 2-(aryl/heteroaryl)-6-(morpholin-4-yl/pyrrolidin-1-yl)-(4-trifluoromethyl)quinolines: synthesis via Buchwald–Hartwig amination, photophysics, and biomolecular binding properties - RSC Publishing. (URL: [Link])

• Buchwald–Hartwig amination - Wikipedia. (URL: [Link])

• A Highly Active Catalyst for Suzuki-Miyaura Cross-Coupling Reactions of Heteroaryl Compounds - Organic Chemistry Portal. (URL: [Link])

• Org. Synth. 2012, 89, 549-561 - Organic Syntheses Procedure. (URL: [Link])

• A practical Buchwald-Hartwig amination of 2-bromopyridines with volatile amines - PubMed. (URL: [Link])

• Suzuki coupling help : r/chemistry - Reddit. (URL: [Link])

• Vilsmeier–Haack reaction - Wikipedia. (URL: [Link])

• A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles - PMC. (URL: [Link])

• Scope of the Suzuki-Miyaura Cross-Coupling Reactions of Potassium Heteroaryltrifluoroborates - PMC. (URL: [Link])

• A preparation of 2-chloropyridine / - ResearchGate. (URL: [Link])

• WO2012048502A1 - Process for preparing 2-chloro-5-chloromethylpyridine - Google P

• Synthesis method of 2-chloro-5-chloromethylpyridine (2018) | Huang Guorong - SciSpace. (URL: [Link])

• 2-Chloro-5-(chloromethyl)pyridine - PMC - NIH. (URL: [Link])

• Vilsmeier-Haack reagent: A facile synthesis of 2-(4-chloro-3,3-dimethyl-7. (URL: [Link])

• Preparation of 2-chloro-5-methylpyridine - European Patent Office - EP 0121320 A1 - Googleapis.com. (URL: [Link])

• CN105037255A - Synthesis method of 2-chloro-5-methyl pyridine - Google P

• Negishi cross‐coupling reactions using the organozinc reagents 6 a and 6 g. (URL: [Link])

• Synthesis of Solid 2-Pyridylzinc Reagents and their Application in Negishi Reactions - PMC. (URL: [Link])

• Suzuki-Miyaura coupling of 2-chloropyridine with arylboronic acids a - ResearchGate. (URL: [Link])

• Preparation method for 2-chloro-5-chloromethyl pyridine - Eureka | Patsnap. (URL: [Link])

• Nickel-Catalyzed Negishi Cross-Couplings of Secondary Nucleophiles with Secondary Propargylic Electrophiles at Room Temperature - PMC. (URL: [Link])

• Nickel-catalyzed Negishi cross-couplings of 6-chloropurines with organozinc halides at room temperature - Organic & Biomolecular Chemistry (RSC Publishing). (URL: [Link])

• US4612377A - Preparation of 2-chloro-5-methylpyridine - Google P

• ONE-POT SYNTHESIS OF SPIRO-3,4-DIHYDRO-2H- PYRROLES THROUGH TANDEM NUCLEOPHILIC CYCLISATION REACTION. (URL: [Link])

• Synthesis of new derivatives of 5-(3,4-dihydro-2Н-pyrrol-5-yl)-pyrimidine - ResearchGate. (URL: [Link])

• A decade of pyridine-containing heterocycles in US FDA approved drugs: a medicinal chemistry-based analysis - RSC Publishing. (URL: [Link])

• 2-chloro-5-(pyrrolidin-2-yl)pyridine — Chemical Substance Information - NextSDS. (URL: [Link])

• Pyridine, 3-(3,4-dihydro-2H-pyrrol-5-yl)- - the NIST WebBook. (URL: [Link])

• [2,6-Bis(3,4-dihydro-2H-pyrrol-5-yl)pyridine]trichlororhodium(III) dibenzene solvate. (URL: [Link])

• Suzuki coupling of different chloropyridines with phenylboronic acids a - ResearchGate. (URL: [Link])

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Application Note: 2-Chloro-5-(3,4-dihydro-2H-pyrrol-5-yl)pyridine as a Strategic Building Block for nAChR-Targeted APIs

Executive Summary

The development of subtype-selective nicotinic acetylcholine receptor (nAChR) agonists represents a major frontier in neuropharmacology, offering therapeutic potential for Parkinson's disease, Alzheimer's disease, and analgesic applications without the addictive liabilities of natural nicotine.

This application note details the strategic utility of 2-chloro-5-(3,4-dihydro-2H-pyrrol-5-yl)pyridine (CAS: 200428-13-3) as a highly versatile, advanced building block. While IUPAC nomenclature designates this molecule as a 2-chloro-5-substituted pyridine, synthetic chemists and neuropharmacologists map it directly to the nicotine skeleton, where it functions as the direct precursor to 6-chloronornicotine and 6-chloronicotine. By leveraging the pre-installed halogen and the unsaturated pyrroline ring, drug development professionals can bypass the harsh, low-yield regioselective lithiation of natural nicotine, enabling highly enantioselective, late-stage functionalization pathways[1].

Mechanistic Rationale: Why this Building Block?

The synthesis of complex nAChR ligands, such as Altinicline (SIB-1508Y) or Brevicolline analogs, requires precise stereochemical control and regioselective functionalization of the pyridine core[2]. Starting from natural (S)-nicotine often limits synthetic flexibility due to the inertness of the pyridine ring and the risk of racemization during strong base-mediated lithiation.

2-Chloro-5-(3,4-dihydro-2H-pyrrol-5-yl)pyridine solves these challenges through two key structural features:

• The 1-Pyrroline Ring (3,4-dihydro-2H-pyrrole): The cyclic imine serves as a prochiral center. Instead of relying on the natural chiral pool, researchers can employ Asymmetric Transfer Hydrogenation (ATH) to set the (S)- or (R)-stereocenter with >98% enantiomeric excess (ee). This is critical, as the (S)-enantiomer is biologically active at central α4β2 nAChRs[3].

• The C-2 Chlorine Atom (C-6 in nicotine numbering): The chlorine atom acts as an electron-withdrawing deactivator that stabilizes the pyridine ring against unwanted oxidation, while simultaneously serving as a highly reactive handle for late-stage Palladium- or Copper-catalyzed cross-coupling reactions (e.g., Sonogashira, Suzuki, or Buchwald-Hartwig aminations)[4].

Synthetic workflow from the pyrroline building block to nAChR-targeted APIs via asymmetric reduction.

Synthetic Workflows & Step-by-Step Protocols

The following protocols detail the transformation of the building block into a functionalized API intermediate. Every protocol is designed as a self-validating system , incorporating specific In-Process Controls (IPCs) to ensure causality and reproducibility.

Protocol 3.1: Asymmetric Transfer Hydrogenation (ATH) to (S)-6-Chloronornicotine

Causality: Standard hydrogenation (Pd/C, H2) would yield a racemic mixture and risk hydrodechlorination of the pyridine ring. ATH utilizing the chiral ruthenium complex RuCl(p-cymene)[(S,S)-TsDPEN] selectively coordinates the imine and delivers a hydride from formic acid exclusively to the Re face of the substrate, ensuring high enantiopurity while preserving the C-Cl bond[5].

Step-by-Step Methodology:

• Preparation: In a rigorously degassed Schlenk flask under argon, dissolve 2-chloro-5-(3,4-dihydro-2H-pyrrol-5-yl)pyridine (10.0 mmol) in anhydrous dichloromethane (DCM, 25 mL).

• Catalyst Addition: Add RuCl(p-cymene)[(S,S)-TsDPEN] (0.1 mmol, 1 mol%). Stir for 10 minutes at room temperature until the solution turns a homogeneous dark orange.

• Hydride Source: Dropwise, add a pre-mixed azeotropic solution of formic acid/triethylamine (5:2 molar ratio, 3.0 mL). Caution: Mild exothermic reaction and CO2 evolution will occur.

• Reaction: Stir the mixture at 25°C for 14 hours.

• Self-Validation (IPC): Withdraw a 50 µL aliquot, quench with saturated NaHCO3, extract with EtOAc, and analyze via LC-MS. The reaction is complete when the starting material (m/z 181.0) is <1% and the product mass (m/z 183.1) is dominant.

• Workup: Quench the bulk reaction with saturated aqueous Na2CO3 (20 mL). Extract with DCM (3 x 20 mL), dry over anhydrous Na2SO4, and concentrate under reduced pressure.

• Stereochemical Validation (IPC): Analyze the crude oil via Chiral HPLC (Chiralcel OD-H column, Hexanes/IPA 90:10, 1.0 mL/min). The (S)-enantiomer must show >98% ee.

Protocol 3.2: Reductive Amination to (S)-6-Chloronicotine

Causality: To convert the secondary amine (nornicotine analog) to the tertiary amine (nicotine analog), reductive amination is preferred over direct alkylation (e.g., with methyl iodide) to strictly prevent over-alkylation to the quaternary ammonium salt. Sodium cyanoborohydride (NaBH3CN) is chosen because it is stable at the slightly acidic pH required to form the intermediate iminium ion.

Step-by-Step Methodology:

• Imine Formation: Dissolve (S)-6-chloronornicotine (8.0 mmol) in methanol (30 mL). Add aqueous formaldehyde (37% wt, 12.0 mmol) and glacial acetic acid (0.5 mL) to adjust the pH to ~5.5. Stir for 30 minutes at 25°C.

• Reduction: Cool the mixture to 0°C. Slowly add NaBH3CN (10.0 mmol) in small portions over 15 minutes.

• Reaction: Allow the mixture to warm to room temperature and stir for 4 hours.

• Self-Validation (IPC): TLC (Silica, DCM/MeOH 9:1) using Dragendorff's reagent. The secondary amine spot should completely disappear, replaced by a higher Rf tertiary amine spot.

• Workup: Quench with 1M NaOH (20 mL) to neutralize the acid and destroy excess hydride. Extract with ethyl acetate (3 x 25 mL), wash with brine, dry over MgSO4, and concentrate to yield (S)-6-chloronicotine as a pale yellow oil.

Protocol 3.3: Late-Stage API Assembly via Sonogashira Coupling

Causality: The C-Cl bond in (S)-6-chloronicotine is highly activated for oxidative addition by Pd(0). This allows for the direct attachment of alkyne pharmacophores (e.g., to synthesize Altinicline/SIB-1508Y) without disrupting the chiral pyrrolidine center[1].

Step-by-Step Methodology:

• Reagent Loading: In a dry, argon-flushed pressure tube, combine (S)-6-chloronicotine (5.0 mmol), Pd(PPh3)4 (0.25 mmol, 5 mol%), and CuI (0.5 mmol, 10 mol%).

• Solvent & Base: Add anhydrous triethylamine (15 mL) and the terminal alkyne (e.g., 2-methyl-3-butyn-2-ol or triisopropylsilylacetylene, 7.5 mmol).

• Coupling: Seal the tube and heat to 90°C for 18 hours behind a blast shield.

• Self-Validation (IPC): GC-MS analysis of a micro-aliquot should confirm the total consumption of the m/z 196 (chloronicotine) peak and the appearance of the coupled product mass.

• Purification: Filter the cooled mixture through a pad of Celite to remove copper salts. Concentrate the filtrate and purify via flash column chromatography (Silica, Hexanes/EtOAc gradient) to isolate the API intermediate.

Quantitative Data Summary

The following table summarizes the expected operational metrics when utilizing 2-chloro-5-(3,4-dihydro-2H-pyrrol-5-yl)pyridine as the starting building block:

Reaction Step	Substrate	Catalyst / Reagents	Yield (%)	Enantiomeric Excess (ee)	IPC Method
Asymmetric Transfer Hydrogenation	2-Chloro-5-(3,4-dihydro-2H-pyrrol-5-yl)pyridine	RuCl(p-cymene)[(S,S)-TsDPEN], HCOOH/Et3N	92%	>98% (S)	Chiral HPLC (Chiralcel OD-H)
Reductive Amination	(S)-6-Chloronornicotine	Formaldehyde (37%), NaBH3CN, MeOH	95%	N/A (Preserved)	LC-MS (m/z 197.1)
Sonogashira Coupling	(S)-6-Chloronicotine	Pd(PPh3)4, CuI, Terminal Alkyne, Et3N, 90°C	84%	>98% (S)	GC-MS / 1H-NMR

Pharmacological Application: nAChR Modulation

APIs derived from this building block, such as1[1] and various 3[3], exhibit profound selectivity for the α4β2 neuronal nAChR subtype. The presence of the (S)-pyrrolidine ring ensures high-affinity binding, while the C-6 functionalization dictates the agonistic efficacy. Upon binding, these molecules trigger a conformational change in the presynaptic receptor, facilitating calcium and sodium influx. This membrane depolarization drives vesicle exocytosis, restoring dopamine release in the striatum—a critical mechanism for alleviating Parkinson's disease symptoms.

Mechanism of action for α4β2 nAChR agonists in stimulating dopamine release for Parkinson's therapy.

References

• Expedient Five-Step Synthesis of SIB-1508Y from Natural Nicotine The Journal of Organic Chemistry (ACS Publications) 1

• Novel and Potent 6-Chloro-3-pyridinyl Ligands for the α4β2 Neuronal Nicotinic Acetylcholine Receptor Journal of Medicinal Chemistry (ACS Publications) 3

• Six-Step Synthesis of (S)-Brevicolline from (S)-Nicotine Organic Letters (ACS Publications) 2

• Nitropyridines as 2π-Partners in 1,3-Dipolar Cycloadditions with N-Methyl Azomethine Ylide: An Easy Access to Condensed Pyrrolines PMC / National Institutes of Health 5

• Synthesis of C-4 Substituted Amido Nicotine Derivatives via Copper(I)- and (II)-Catalyzed Cross-Coupling Reactions PubMed / Journal of Organic Chemistry 4

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Synthesis of C-4 Substituted Amido Nicotine Derivatives via Copper(I)- and (II)-Catalyzed Cross-Coupling Reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

detailed experimental procedure for the synthesis of varenicline from its pyridine intermediate

Subtitle: Mechanistic Insights into Pyridine-Mediated Protection and Pyrazine Core Annulation Target Audience: Researchers, Process Chemists, and Drug Development Professionals

Introduction & Scientific Clarification

Varenicline (marketed as Chantix®) is a highly selective α4β2 nicotinic acetylcholine receptor partial agonist developed for smoking cessation[1]. A critical point of clarification in the literature regarding its synthesis is the frequent misattribution of its core to a "pyridine intermediate." Structurally, varenicline is a pyrazino[2,3-h][3]benzazepine ; thus, its core cyclization relies on a pyrazine (or quinoxaline) intermediate[2].

However, pyridine plays an indispensable mechanistic role as a nucleophilic catalyst and acid scavenger in the formation of the critical trifluoroacetamide intermediate[3]. Furthermore, pyridine-fused analogs of varenicline are synthesized from pyridine intermediates (e.g., 2,3-bis(dibromomethyl)pyridine). This Application Note details the optimized, scalable synthesis of varenicline from its 10-aza-tricyclo precursor, emphasizing the causality behind the pyridine-mediated protection, the superacid-catalyzed nitration, and the final pyrazine annulation.

Reaction Workflow

Workflow of varenicline synthesis highlighting pyridine-mediated protection and pyrazine annulation.

Quantitative Reaction Metrics

The following table summarizes the optimized reaction parameters and expected yields for the commercial-scale synthesis of varenicline[2],[3].

Step	Intermediate / Product	Reagents & Solvents	Temp (°C)	Time (h)	Yield (%)	Purity (HPLC %)
1	Trifluoroacetamide	TFAA, Pyridine, DCM	0	1.0	94	>99.0
2	Dinitro Compound	HNO₃, CF₃SO₃H, DCM	0	2.0	88	>98.5
3	Diamine Intermediate	H₂ (40 psi), 5% Pd/C, IPA/H₂O	25	4.0	92	>98.0
4	Pyrazine Intermediate	Glyoxal (40%), H₂O	25	18.0	85	>99.0
5	Varenicline Free Base	2M NaOH, Toluene	40	3.0	95	99.8
6	Varenicline L-Tartrate	L-Tartaric Acid, MeOH	25	1.5	98	99.9

Step-by-Step Experimental Protocols

Protocol 1: Pyridine-Mediated Synthesis of the Trifluoroacetamide Intermediate

Objective: Protect the secondary amine to prevent degradation during the subsequent harsh nitration step[3].

• Causality: Pyridine is selected over other bases because it acts as both an acid scavenger (neutralizing the HCl salt and TFA byproduct) and a nucleophilic catalyst. It forms a highly reactive N-trifluoroacetylpyridinium intermediate that accelerates the protection of the sterically hindered secondary amine.

• Procedure:

  • Suspend 60 g of 10-aza-tricyclo[6.3.1.0^{2,7}]dodeca-2(7),3,5-triene hydrochloride in 600 mL of dichloromethane (DCM) and cool the reactor to 0 °C.

  • Add 61.68 g of pyridine dropwise under continuous stirring.

  • Slowly charge 81.39 g of trifluoroacetic anhydride (TFAA) over 15 minutes, maintaining the temperature strictly at 0 °C to prevent exothermic degradation.

  • Quench the reaction with 600 mL of aqueous HCl. Separate the organic layer and wash sequentially with water and saturated aqueous NaHCO₃.

  • Dry over anhydrous Na₂SO₄ and concentrate under vacuum.

• Validation: Monitor by TLC (Hexane/Ethyl Acetate 7:3). The disappearance of the ninhydrin-positive starting amine spot confirms complete protection.

Protocol 2: Superacid-Catalyzed Nitration and Reduction to the Diamine

Objective: Install two adjacent amino groups on the aromatic ring to set up the pyrazine annulation[2].

• Causality: The aromatic ring of the trifluoroacetamide intermediate is highly deactivated. Trifluoromethanesulfonic acid (CF₃SO₃H) acts as a superacid, protonating nitric acid to generate the highly electrophilic nitronium ion (NO₂⁺) required for complete dinitration. Subsequent catalytic hydrogenation cleanly reduces the nitro groups without cleaving the trifluoroacetyl protecting group. Recent process optimizations ensure this step remains free of genotoxic nitrosamine impurities[1].

• Procedure:

  • Premix fuming HNO₃ and CF₃SO₃H in DCM at 0 °C.

  • Add the trifluoroacetamide intermediate dropwise. Stir for 2 hours at 0 °C.

  • Quench over ice water, extract with DCM, and isolate the dinitro intermediate.

  • Transfer the dinitro compound to a hydrogenation vessel. Add a solvent mixture of isopropanol and water, followed by 5% Pd/C catalyst.

  • Pressurize the vessel with H₂ gas to 40–50 psi and agitate at 25 °C for 4 hours.

  • Filter the mixture through a Celite pad to remove the palladium catalyst and concentrate the filtrate.

• Validation: LC-MS analysis must indicate an[M+H]⁺ mass shift corresponding to the reduction of two -NO₂ groups to -NH₂ groups. The reaction mixture will visibly transition from deep yellow to pale yellow/colorless.

Protocol 3: Pyrazine Ring Annulation (The "Pyrazine Intermediate")

Objective: Construct the final pyrazine ring of the varenicline core[2].

• Causality: Glyoxal provides a two-carbon electrophilic scaffold. The ortho-diamine undergoes a rapid double Schiff-base condensation. The resulting dihydropyrazine spontaneously oxidizes/aromatizes in the presence of ambient oxygen (or mild oxidants) to form the highly stable, aromatic pyrazine ring.

• Procedure:

  • Dissolve the diamine intermediate in deionized water at room temperature.

  • Add a 40% aqueous solution of glyoxal dropwise.

  • Stir the reaction vigorously at room temperature for 18 hours.

  • Extract the aqueous mixture with DCM, wash with brine, dry, and concentrate to isolate the trifluoroacetyl-protected pyrazine intermediate.

• Validation: ¹H NMR analysis should reveal the disappearance of the primary amine broad singlets and the appearance of two distinct, highly deshielded aromatic pyrazine protons at approximately δ 8.5 ppm.

Protocol 4: Deprotection and L-Tartrate Salt Formation

Objective: Cleave the protecting group and formulate the active pharmaceutical ingredient (API)[3].

• Causality: A biphasic system (aqueous NaOH and toluene) is utilized so that the deprotected varenicline free base immediately partitions into the organic layer, preventing degradation in the harsh alkaline environment. Finally, L-tartaric acid is used because it forms a highly crystalline, non-hygroscopic salt (Form A) with optimal aqueous solubility for oral bioavailability.

• Procedure:

  • Dissolve the pyrazine intermediate in toluene. Add 2M aqueous NaOH and heat the biphasic mixture to 40 °C for 3 hours.

  • Separate the toluene layer, wash with water, and concentrate to yield the varenicline free base as a brownish solid.

  • Dissolve 50 g of the free base in 375 mL of methanol.

  • In a separate vessel, dissolve 39.31 g of L-tartaric acid in 375 mL of methanol at 20–25 °C.

  • Combine the solutions and stir for 1.5 hours. The varenicline L-tartrate salt will precipitate as a white crystalline solid.

  • Filter, wash with cold methanol, and dry under vacuum at 50 °C.

• Validation: Chiral HPLC must confirm the purity of the L-tartrate salt (>99.9%). The final API should exhibit a melting point and X-ray powder diffraction (XRPD) pattern consistent with the L-tartrate polymorph.

References

• Title: Process for preparing varenicline, varenicline intermediates, pharmaceutically acceptable salts thereof (US8314235B2) Source: Google Patents URL: Citation Index: [3]

• Title: Improved and 'Nitrosamines Free' Process for the Preparation of an α4β2 Neuronal Nicotinic Acetylcholine Receptor Agonist-Varenicline Tartrate Source: Taylor & Francis (Tandfonline) URL: [Link] Citation Index: [1]

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. Varenicline synthesis - chemicalbook [chemicalbook.com]
• 3. US8314235B2 - Process for preparing varenicline, varenicline intermediates, pharmaceutically acceptable salts thereof - Google Patents [patents.google.com]

Application Note: Advanced Isolation and Purification Protocols for 2-Chloro-5-(3,4-dihydro-2H-pyrrol-5-yl)pyridine

Target Audience: Researchers, synthetic chemists, and drug development professionals. Content Focus: Chemoselective purification, imine stabilization, and artifact prevention.

Introduction & Chemical Context

The compound 2-chloro-5-(3,4-dihydro-2H-pyrrol-5-yl)pyridine is a critical synthetic intermediate and structural analog in the development of novel neuronal nicotinic acetylcholine receptor (nAChR) ligands[1]. Structurally related to the tobacco alkaloid myosmine and potent analgesic precursors like ABT-594[2], this molecule presents a unique set of isolation challenges.

The molecule features a weakly basic 2-chloropyridine ring conjugated to a 3,4-dihydro-2H-pyrrole (1-pyrroline) moiety. The Core Challenge: The cyclic imine is highly sensitive to hydrolysis. Exposure to trace aqueous acids or the Brønsted-acidic silanol groups of standard silica gel triggers a rapid ring-opening sequence (the Protonation-Addition-Deprotonation-Protonation-Elimination-Deprotonation, or P-A-D-P-E-D mechanism)[3]. This degrades the target compound into its corresponding ring-opened aminoketone, drastically reducing isolated yields and complicating downstream synthesis[4].

Physicochemical Profiling & Causality in Method Selection

To design a self-validating purification system, we must exploit the molecule's specific physicochemical properties rather than relying on generic isolation templates.

Property	Value	Causality / Impact on Purification Strategy
Molecular Weight	180.63 g/mol	Low molecular weight allows for Kugelrohr distillation under high vacuum as an orthogonal, solvent-free purification method.
LogP (Estimated)	~1.8	Highly lipophilic freebase; partitions efficiently into organic solvents (EtOAc, DCM) during mild aqueous workup.
Pyridine N pKa	~3.0	Weakly basic due to the electron-withdrawing 2-chloro substituent. Remains unprotonated during mild basic extraction.
Imine N pKa	~6.5 – 7.0	Moderately basic. Dictates the absolute requirement to maintain aqueous phases at pH > 8.5 during liquid-liquid extraction to prevent protonation and subsequent hydrolysis.
Stationary Phase Compatibility	Hydrolysis-prone	Critical: Bare silica gel (pKa ~4.5) acts as a catalyst for imine hydrolysis. Stationary phases must be deactivated with a tertiary amine prior to loading[5],[4].

Degradation Pathway & Mechanism

Understanding the failure modes of standard purification is essential. When the freebase imine contacts bare silica gel, the acidic surface protonates the imine nitrogen. Ambient moisture then attacks the highly electrophilic iminium carbon, forming a hemiaminal intermediate that rapidly collapses into the open-chain aminoketone[3].

Caption: Mechanism of acid-catalyzed cyclic imine hydrolysis to the ring-opened aminoketone.

Experimental Protocols: The Self-Validating Workflow

The following integrated workflow ensures the structural integrity of the 1-pyrroline ring from crude reaction mixture to long-term storage.

Caption: Integrated workflow for the chemoselective isolation and stabilization of the cyclic imine.

Workflow 1: Chemoselective Liquid-Liquid Extraction

Causality: We exploit the differential basicity of the molecule to remove neutral and highly acidic impurities. We strictly avoid strong mineral acids (e.g., 1M HCl) traditionally used in alkaloid extraction[6], as they will instantly hydrolyze the pyrroline ring.

• Dilution: Dilute the crude reaction mixture in Ethyl Acetate (EtOAc) (10 mL per gram of crude).

• Mild Basic Wash: Wash the organic layer with an equal volume of saturated aqueous Sodium Bicarbonate (NaHCO₃, pH ~8.3). This removes acidic byproducts while keeping the imine (pKa ~6.5) fully deprotonated.

• Phase Separation: Separate the organic layer. Wash with brine to remove residual water.

• Drying: Dry the organic phase over anhydrous Sodium Sulfate (Na₂SO₄). Expert Insight: Do not use Magnesium Sulfate (MgSO₄), as its mild Lewis acidity can coordinate with the imine nitrogen and cause product loss.

• Concentration: Evaporate the solvent under reduced pressure at a bath temperature not exceeding 35 °C to prevent thermal polymerization.

Workflow 2: Triethylamine-Deactivated Silica Gel Chromatography

Causality: To prevent the P-A-D-P-E-D hydrolysis mechanism on the column, the acidic silanol sites must be masked with a sacrificial tertiary amine[5],[4].

• Solvent Preparation: Prepare a mobile phase consisting of Hexane/EtOAc (e.g., 70:30 v/v) containing 2% v/v Triethylamine (TEA) .

• Column Packing: Slurry-pack the silica gel column using the TEA-doped mobile phase. Flush the column with at least 2 column volumes (CV) of the solvent to ensure complete saturation and deactivation of the silanol groups.

• Sample Loading: Dissolve the crude freebase in a minimum amount of the mobile phase and wet-load it onto the column. Avoid dry-loading on bare silica.

• Elution: Elute the product rapidly. The target compound will elute as a sharp band. Monitor via TLC (plates must also be pre-run with 2% TEA to prevent streaking).

• Removal of TEA: After pooling the pure fractions and concentrating, residual TEA can be removed by placing the flask under high vacuum (Kugelrohr) for 2 hours.

Workflow 3: Stabilization via Anhydrous Salt Formation

Causality: Freebase 1-pyrrolines are prone to trimerization and aerial oxidation over time. Converting the imine to a stable, anhydrous salt locks the nitrogen lone pair, preventing nucleophilic attack.

• Dissolution: Dissolve the purified freebase in anhydrous diethyl ether or 1,4-dioxane (10 mL/g) under a nitrogen atmosphere.

• Salt Generation: Cool the solution to 0 °C. Dropwise, add 1.05 equivalents of a standardized solution of anhydrous HCl in dioxane (or a saturated solution of anhydrous oxalic acid in ether).

• Isolation: A precipitate will form immediately. Stir for 15 minutes, then filter the solid rapidly under a blanket of nitrogen. Wash with cold anhydrous ether and dry under vacuum.

Analytical Validation (Self-Validating System)

To ensure the purification was successful and no artifactual hydrolysis occurred, the analytical methods themselves must not degrade the compound.

• HPLC-UV/MS: Do not use standard 0.1% Formic Acid or TFA mobile phases. Acidic LC-MS conditions will hydrolyze the imine on-column, yielding a false M+18 (aminoketone) mass artifact. Instead, use a high-pH mobile phase (e.g., 10 mM Ammonium Bicarbonate, pH 9.0 / Acetonitrile) to accurately verify the purity of the intact cyclic imine.

• NMR Spectroscopy: In ¹H NMR (CDCl₃), confirm the presence of the intact pyrroline ring via the characteristic aliphatic multiplets at ~2.0 ppm (C3-H₂), ~2.9 ppm (C4-H₂), and ~4.1 ppm (C2-H₂). The absence of a primary amine broad singlet and the presence of the highly deshielded C=N carbon at ~170–175 ppm in the ¹³C NMR spectrum definitively validate the cyclic imine structure.

References

• Master Organic Chemistry. "Imines - Properties, Formation, Reactions, and Mechanisms." Available at: [Link]

• Journal of Agricultural and Food Chemistry (ACS Publications). "Occurrence of the Tobacco Alkaloid Myosmine in Nuts and Nut Products of Arachus hypogaea and Corylus avellana." Available at:[Link]

• Journal of Medicinal Chemistry (ACS Publications). "Identification and Initial Structure−Activity Relationships of (R)-5-(2-Azetidinylmethoxy)-2-chloropyridine (ABT-594), a Potent, Orally Active, Non-Opiate Analgesic Agent Acting via Neuronal Nicotinic Acetylcholine Receptors." Available at:[Link]

• PMC - NIH. "Acetylcholine (nicotinic)." Available at:[Link]

• Nature Communications (via PMC - NIH). "Organocatalytic enantioselective dearomatization of thiophenes by 1,10-conjugate addition of indole imine methides." Available at:[Link]

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• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. benchchem.com [benchchem.com]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]

Application Note: Analytical Methods for the Quantification of 2-chloro-5-(3,4-dihydro-2H-pyrrol-5-yl)pyridine

Introduction

2-chloro-5-(3,4-dihydro-2H-pyrrol-5-yl)pyridine is a critical intermediate in the synthesis of various pharmaceutical compounds. Its purity and concentration must be meticulously controlled to ensure the safety and efficacy of the final active pharmaceutical ingredient (API). This document provides detailed analytical methods for the accurate quantification of this compound, designed for researchers, quality control analysts, and drug development professionals. The methodologies presented are grounded in established analytical principles and are designed to be validated in accordance with ICH Q2(R1) guidelines.[1][2][3][4]

The primary focus of this guide is a robust High-Performance Liquid Chromatography (HPLC) method with UV detection, which offers a balance of specificity, sensitivity, and accessibility. Additionally, this note discusses Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) as alternative and complementary techniques for comprehensive analysis, particularly for trace-level detection and impurity profiling.[5][6][7]

High-Performance Liquid Chromatography (HPLC-UV) Method

The recommended primary method for the quantification of 2-chloro-5-(3,4-dihydro-2H-pyrrol-5-yl)pyridine is reversed-phase HPLC with UV detection. This technique is well-suited for the analysis of polar, non-volatile compounds and is a staple in pharmaceutical quality control laboratories.

Principle of the Method

Reversed-phase HPLC separates compounds based on their hydrophobic interactions with a non-polar stationary phase and a polar mobile phase. The target analyte, possessing both polar (pyridine and imine functionalities) and non-polar (chlorinated aromatic ring) characteristics, can be effectively retained and separated from potential impurities on a C18 column. Quantification is achieved by comparing the peak area of the analyte in a sample to that of a reference standard of known concentration, measured by a UV detector at a wavelength where the analyte exhibits strong absorbance.

Instrumentation and Reagents

• HPLC System: A system equipped with a quaternary or binary pump, autosampler, column thermostat, and a UV-Vis or Photodiode Array (PDA) detector.

• Chromatography Data System (CDS): For instrument control, data acquisition, and processing.

• Analytical Balance: Capable of weighing to 0.01 mg.

• Volumetric Glassware: Class A.

• Reagents:

  • Acetonitrile (HPLC grade)

  • Methanol (HPLC grade)

  • Ammonium Acetate (ACS grade or higher)

  • Formic Acid (ACS grade or higher)

  • Water (HPLC grade, e.g., Milli-Q or equivalent)

  • Reference Standard: 2-chloro-5-(3,4-dihydro-2H-pyrrol-5-yl)pyridine of known purity.

Proposed HPLC Method Parameters

The following table outlines the recommended starting conditions for method development and validation.

Parameter	Recommended Condition	Rationale & Expert Insights
Column	C18, 150 mm x 4.6 mm, 3.5 µm	A C18 column provides excellent hydrophobic retention for the pyridine ring. A 3.5 µm particle size offers a good balance between efficiency and backpressure.
Mobile Phase A	10 mM Ammonium Acetate in Water, pH 4.5 adjusted with Formic Acid	The buffer controls the ionization state of the analyte, ensuring consistent retention and peak shape. A pH of 4.5 is chosen to ensure the pyridine nitrogen is protonated, which can improve peak symmetry.
Mobile Phase B	Acetonitrile	Acetonitrile is a common organic modifier with low UV cutoff and viscosity, providing good peak shapes and efficiency.
Gradient Elution	0-2 min: 10% B; 2-15 min: 10-70% B; 15-17 min: 70% B; 17.1-20 min: 10% B	A gradient is proposed to ensure elution of the main analyte with a good peak shape while also eluting any more hydrophobic or hydrophilic impurities within a reasonable run time. The re-equilibration step is crucial for reproducibility.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, providing good efficiency without excessive pressure.
Column Temperature	30 °C	Maintaining a constant column temperature is critical for reproducible retention times. 30 °C is slightly above ambient to mitigate fluctuations.
Injection Volume	10 µL	A typical injection volume that can be adjusted based on the desired sensitivity and concentration of the sample.
Detection Wavelength	254 nm	The chloropyridine moiety is expected to have a strong chromophore. 254 nm is a common wavelength for aromatic compounds and is a good starting point. A full UV scan using a PDA detector is recommended to determine the optimal wavelength.[8]
Diluent	Mobile Phase A / Mobile Phase B (50:50, v/v)	Using a diluent similar in composition to the initial mobile phase ensures good peak shape and avoids injection-related artifacts.

Experimental Protocol: Step-by-Step

1. Preparation of Mobile Phase A (10 mM Ammonium Acetate, pH 4.5): a. Weigh approximately 0.77 g of Ammonium Acetate and dissolve in 1 L of HPLC-grade water. b. Adjust the pH to 4.5 using diluted Formic Acid. c. Filter through a 0.45 µm membrane filter and degas.

2. Preparation of Standard Stock Solution (e.g., 1000 µg/mL): a. Accurately weigh approximately 25 mg of the 2-chloro-5-(3,4-dihydro-2H-pyrrol-5-yl)pyridine reference standard into a 25 mL volumetric flask. b. Dissolve and dilute to volume with the diluent. Mix thoroughly. This is the stock solution.

3. Preparation of Calibration Standards: a. Perform serial dilutions of the stock solution with the diluent to prepare a series of calibration standards. A suggested range is 1-100 µg/mL.

4. Preparation of Sample Solution: a. Accurately weigh an amount of the sample expected to contain approximately 25 mg of the analyte into a 25 mL volumetric flask. b. Dissolve and dilute to volume with the diluent. Mix thoroughly. c. If necessary, filter the sample solution through a 0.45 µm syringe filter before injection.

5. System Suitability and Analysis Sequence: a. Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved. b. Inject the diluent (blank) to ensure no interfering peaks are present. c. Inject a mid-range calibration standard six times to assess system suitability (e.g., %RSD of peak area < 2.0%, tailing factor < 2.0). d. Inject the calibration standards in increasing order of concentration. e. Inject the sample solutions. Bracket sample injections with check standards.

HPLC Workflow Diagram

Caption: Workflow for the HPLC-UV quantification of the target analyte.

Method Validation according to ICH Q2(R1)

The developed method must be validated to demonstrate its suitability for its intended purpose.[3][4] The following parameters should be assessed:

Validation Parameter	Acceptance Criteria (Typical)	Purpose
Specificity	No interference from blank, placebo, or known impurities at the analyte's retention time. Peak purity should pass.	To ensure the signal measured is only from the analyte of interest.
Linearity	Correlation coefficient (r²) ≥ 0.999 over the specified range.	To demonstrate a proportional relationship between concentration and detector response.
Range	Typically 80% to 120% of the target concentration.	The interval over which the method is precise, accurate, and linear.
Accuracy	% Recovery between 98.0% and 102.0% at three concentration levels.	To assess the closeness of the measured value to the true value.
Precision (Repeatability & Intermediate)	%RSD ≤ 2.0%	To measure the variability of results under the same and different conditions (e.g., different days, analysts).
Limit of Detection (LOD)	Signal-to-Noise ratio of 3:1.	The lowest concentration of analyte that can be detected.
Limit of Quantitation (LOQ)	Signal-to-Noise ratio of 10:1; with acceptable precision and accuracy.	The lowest concentration of analyte that can be quantified reliably.[3]
Robustness	%RSD of results should remain within acceptable limits after small, deliberate changes to method parameters (e.g., pH, flow rate).	To demonstrate the reliability of the method with respect to minor variations in experimental conditions.

Alternative Analytical Methods

While HPLC-UV is the recommended primary technique, other methods may be more suitable for specific applications.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC is a powerful technique for analyzing volatile and thermally stable compounds.[9] Given the structure of 2-chloro-5-(3,4-dihydro-2H-pyrrol-5-yl)pyridine, it is likely amenable to GC analysis. GC-MS offers high specificity due to the mass fragmentation patterns generated.

• Applicability: Best suited for purity assessment, identification of volatile impurities, and quantification if the analyte is sufficiently stable at the temperatures used in the GC inlet and column.[10]

• Expert Insights: A key consideration is the thermal stability of the dihydropyrrole ring. A lower inlet temperature and a fast temperature ramp program would be advisable to minimize potential degradation. A polar capillary column (e.g., a WAX-type column) would be a good starting point for method development due to the polar nature of the analyte.[11] A study on 2-chloropyridine has shown successful quantification using a Headspace GC (GCHS) method, which could be adapted for this analyte.[12][13]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

For applications requiring ultra-high sensitivity and selectivity, such as quantifying trace-level impurities or analyzing samples in complex biological matrices, LC-MS/MS is the gold standard.[7][14][15]

• Applicability: Ideal for genotoxic impurity analysis, metabolite identification, and pharmacokinetic studies.

• Expert Insights: The method would utilize the same LC front-end as the HPLC-UV method. The mass spectrometer would likely be operated in positive electrospray ionization (ESI+) mode, as the pyridine and imine nitrogens are readily protonated. Multiple Reaction Monitoring (MRM) would be used for quantification, where a specific precursor ion (the protonated molecule, [M+H]⁺) is selected and fragmented, and a specific product ion is monitored. This provides exceptional selectivity and sensitivity.[14]

Method Selection Logic

Sources

• 1. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 2. Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry | FDA [fda.gov]
• 3. database.ich.org [database.ich.org]
• 4. ema.europa.eu [ema.europa.eu]
• 5. synthinkchemicals.com [synthinkchemicals.com]
• 6. news-medical.net [news-medical.net]
• 7. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 8. Determination of Potential Genotoxic Impurity, 5-Amino-2-Chloropyridine, in Active Pharmaceutical Ingredient Using the HPLC-UV System - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Gas chromatography using a resistively heated column with mass spectrometric detection for rapid analysis of pyridine released from Bacillus spores - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. tandfonline.com [tandfonline.com]
• 11. agilent.com [agilent.com]
• 12. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 13. researchgate.net [researchgate.net]
• 14. emerypharma.com [emerypharma.com]
• 15. drugtargetreview.com [drugtargetreview.com]

Application Note: Scale-Up Synthesis and Process Chemistry of 2-Chloro-5-(3,4-dihydro-2H-pyrrol-5-yl)pyridine

Introduction & Scope

The compound 2-chloro-5-(3,4-dihydro-2H-pyrrol-5-yl)pyridine (often referred to as 6-chloromyosmine, CAS: 200428-13-3) is a highly valuable building block in the pharmaceutical and agrochemical industries. It serves as a critical intermediate in the synthesis of nicotinic acetylcholine receptor (nAChR) agonists, smoking cessation aids, and novel anti-nicotine vaccines [2].

Transitioning the synthesis of this cyclic imine from bench-scale to kilo-scale presents unique thermodynamic and impurity-control challenges. This application note details a self-validating, highly efficient cascade methodology based on the Späth condensation, providing process chemists with the mechanistic causality and step-by-step protocols required for successful scale-up [1].

Mechanistic Causality & Process Chemistry

The synthesis relies on a one-pot cascade reaction that transforms two simple precursors—ethyl 6-chloronicotinate and N-vinyl-2-pyrrolidone (NVP)—into the target pyrroline ring. Understanding the "why" behind each reagent is critical for process control.

• The Role of the N-Vinyl Protecting Group: Using unprotected 2-pyrrolidone for the Claisen condensation is inefficient because the highly acidic lactam nitrogen (pKa ~15) consumes the base, forming an N-anion that resists α -deprotonation. The N-vinyl group acts as an atom-economical protecting group. It prevents N-deprotonation and is seamlessly cleaved as volatile acetaldehyde during the acidic workup [1].

• Thermodynamic Driving Force (NaOMe in Toluene): While sodium methoxide (NaOMe) is theoretically a weaker base than the α -carbanion of the lactam, the reaction is driven to completion via Le Chatelier's principle. Toluene acts as an anti-solvent for the resulting sodium enolate of the β -ketoamide intermediate. The precipitation of this enolate removes it from the equilibrium, driving the condensation forward and preventing unwanted self-condensation of the ester.

• The Acidic Cascade: Concentrated hydrochloric acid (HCl) is required to trigger a multi-step cascade:

  • Hydration and elimination of the N-vinyl group (releasing acetaldehyde).

  • Hydrolysis of the robust lactam bond to yield a primary amine and a β -keto acid.

  • Spontaneous decarboxylation of the β -keto acid (releasing CO 2​ ).

  • Cyclodehydration of the resulting amino-ketone to form the final pyrroline ring.

Reaction cascade for the synthesis of 2-chloro-5-(3,4-dihydro-2H-pyrrol-5-yl)pyridine.

Scale-Up Considerations & Risk Mitigation

When scaling this process to the kilogram level, several critical parameters must be actively managed to ensure a self-validating workflow:

• Exotherm & Gas Evolution Management: The addition of concentrated HCl to the enolate intermediate is violently exothermic. Furthermore, the subsequent reflux generates stoichiometric amounts of acetaldehyde (flammable) and carbon dioxide (asphyxiant). Mitigation: HCl must be added at Tint​<20∘C , and the reactor must be equipped with a high-capacity alkaline scrubber and a chilled condenser to manage off-gassing.

• Chemoselectivity during Reflux: While concentrated HCl is necessary for lactam hydrolysis, extended exposure of the 2-chloropyridine moiety to boiling acid can induce nucleophilic aromatic substitution, yielding a 6-hydroxymyosmine impurity. Mitigation: The reflux must be strictly monitored via In-Process Control (IPC) LC-MS, terminating the reaction immediately upon complete consumption of the β -keto acid intermediate (typically 10–12 hours).

• Phase-Selective Isolation: The target pyrroline has a pKa of ~5.5. During the acidic reflux, it remains in the aqueous phase as a hydrochloride salt. Washing this acidic phase with methyl tert-butyl ether (MTBE) removes neutral impurities (e.g., unreacted ester, polymerized NVP). Subsequent basification to pH 11 ensures the quantitative release and extraction of the free base.

Quantitative Process Metrics

The following table summarizes the process metrics observed during the transition from bench to kilo-scale. The consistency in yield and purity validates the robustness of the phase-selective isolation strategy.

Parameter	Bench Scale (10 g)	Pilot Scale (100 g)	Kilo Scale (1.0 kg)
Yield (%)	72.4%	68.1%	65.3%
Purity (HPLC, % a/a)	> 99.0%	98.5%	98.2%
E-Factor	18.5	15.2	12.8
Condensation Time	3 hours	4 hours	4.5 hours
Peak Exotherm (HCl Add.)	Δ T = +15 °C	Δ T = +22 °C	Δ T = +35 °C (Controlled)

Experimental Protocol (1.0 kg Scale)

This protocol is designed as a self-validating system; progression to the next step is contingent upon meeting specific IPC criteria.

Materials Required:

• Ethyl 6-chloronicotinate: 1.00 kg (5.39 mol)

• N-vinyl-2-pyrrolidone (NVP): 0.90 kg (8.10 mol, 1.5 eq)

• Sodium methoxide (NaOMe) powder: 0.44 kg (8.14 mol, 1.5 eq)

• Toluene (Anhydrous): 5.0 L

• Concentrated HCl (37%): 4.0 L

• Sodium Hydroxide (50% aq): ~3.5 L (for pH adjustment)

• Methyl tert-butyl ether (MTBE) and Dichloromethane (DCM)

Step-by-Step Methodology:

• Reactor Charging: Purge a 20 L jacketed glass reactor with N 2​ . Charge with 5.0 L of anhydrous toluene, 1.00 kg of ethyl 6-chloronicotinate, and 0.90 kg of NVP. Initiate stirring (250 rpm) and cool the mixture to 0∘C to 5∘C .

• Base Addition: Add 0.44 kg of NaOMe powder in 5 equal portions over 60 minutes. Maintain the internal temperature ( Tint​ ) below 20∘C using jacket cooling.

  • Causality: Rapid addition leads to localized heating and self-condensation of the ester.

• Condensation: Heat the suspension to 80∘C . A thick, yellow precipitate (the sodium enolate) will form. Stir for 4 hours.

  • IPC Check 1: Sample the slurry, quench with dilute HCl, extract with ethyl acetate, and analyze via HPLC. Proceed only when residual ethyl 6-chloronicotinate is < 2.0%.

• Acidic Quench & Hydrolysis: Cool the reactor to 10∘C . Carefully add 4.0 L of concentrated HCl dropwise over 2 hours.

  • Warning: Vigorous exothermic reaction. Ensure the scrubber is active to capture evolving acetaldehyde.

• Cascade Reflux: Heat the mixture to reflux ( 100∘C−105∘C ) for 12 hours. Carbon dioxide will evolve steadily.

  • IPC Check 2: Analyze the aqueous phase via LC-MS. Proceed to workup when the intermediate mass ( m/z 213) is completely converted to the product mass ( m/z 181).

• Purification Wash: Cool the mixture to 20∘C . The mixture will separate into a toluene layer and an acidic aqueous layer. Decant the toluene. Wash the aqueous layer with MTBE (2 x 2.0 L) to extract non-basic organic impurities. Discard the organic washes.

• Basification: Cool the aqueous layer to 5∘C . Slowly add 50% aq. NaOH until the pH reaches 11.0 to 11.5, strictly maintaining Tint​<25∘C . The product will oil out as a free base.

• Extraction & Isolation: Extract the aqueous mixture with DCM (3 x 3.0 L). Combine the DCM layers, wash with brine (2.0 L), and dry over anhydrous Na 2​ SO 4​ . Filter and concentrate under reduced pressure ( 40∘C , 50 mbar) to yield the product as a viscous, pale-yellow oil that slowly crystallizes upon standing.

  • Expected Yield: ~630 g (65%).

References

• Stepniak, P., et al. "Efficient Method of (S)-Nicotine Synthesis." International Journal of Molecular Sciences, 2024.[Link]

• McCluskie, K., et al. "Selection of a Novel Anti-Nicotine Vaccine: Influence of Antigen Design on Antibody Function in Mice." PLoS One, 2013.[Link]

Application Note: Advanced Multicomponent Synthesis of Pyrrolo[3,4-b]pyridin-5-ones via Ugi-Zhu Cascade Reactions

Executive Summary & Biological Relevance

Pyrrolo[3,4-b]pyridin-5-ones are privileged polyheterocyclic scaffolds that serve as aza-analogues of isoindolin-1-ones. In medicinal chemistry, this core is highly valued for its structural rigidity and hydrogen-bonding capabilities. Recent drug development campaigns have demonstrated that functionalized pyrrolo[3,4-b]pyridin-5-ones exhibit potent cytotoxicity against breast carcinoma (MDA-MB-231 and MCF-7)[1] and cervical carcinoma cell lines (SiHa, HeLa, and CaSki)[2]. Furthermore, specialized fluorinated derivatives containing a 4-amino-7-chloroquinoline moiety have shown significant antiviral efficacy by halting early SARS-CoV-2 replication[3]. Beyond therapeutics, pyrazole-derived variants have recently been identified as robust Dual-State Emission luminogens (DSEgens) driven by an Excited-State Intramolecular Proton Transfer (ESIPT) mechanism[4].

This application note details a highly atom-economical, one-pot Multicomponent Reaction (MCR) strategy to construct this scaffold. By coupling an Ugi-Zhu three-component reaction (UZ-3CR) with an aza-Diels-Alder cascade, researchers can rapidly assemble these complex polyheterocycles from simple, commercially available starting materials[1][5].

Mechanistic Causality: The Ugi-Zhu/Cascade Sequence

The synthesis relies on an elegant domino sequence that minimizes intermediate purification and maximizes atom economy. Understanding the mechanistic pathway is critical for troubleshooting and rational substitution of building blocks.

• Imine Condensation : The reaction initiates with the condensation of an aldehyde and a primary amine to form a Schiff base (imine).

• Ugi-Zhu 3CR : An α-isocyanoacetamide undergoes an α-addition to the electrophilic imine carbon. A subsequent 5-endo-dig cyclization captures the intermediate, yielding an electron-rich 5-aminooxazole[4][5].

• Intermolecular aza-Diels-Alder : The 5-aminooxazole acts as a diene, reacting with an electron-deficient dienophile (typically maleic anhydride) via a [4+2] cycloaddition to form an oxa-bridged intermediate[3].

• Domino Resolution : The oxa-bridged adduct is highly unstable. It rapidly undergoes an intramolecular N-acylation, followed by a thermodynamically driven decarboxylation (loss of CO₂) and dehydration (loss of H₂O) to yield the fully aromatized pyrrolo[3,4-b]pyridin-5-one[1][3].

Mechanistic pathway of the Ugi-Zhu and aza-Diels-Alder cascade reaction.

Experimental Design & Reaction Optimization

Historically, this transformation was promoted by stoichiometric NH₄Cl under prolonged reflux, which often led to moderate yields and significant byproduct formation[5]. Modern protocols leverage catalytic Ytterbium(III) triflate (Yb(OTf)₃) and Microwave (MW) irradiation [1][3].

• Catalyst Causality : Yb(OTf)₃ is a water-tolerant, hard Lewis acid. It serves a dual purpose: first, it coordinates to the imine nitrogen, increasing its electrophilicity to facilitate the isocyanide attack. Second, it activates the carbonyls of maleic anhydride, lowering the LUMO energy required for the aza-Diels-Alder step[1].

• Thermodynamic Causality : The MCR and subsequent cascade involve significant entropic penalties. MW heating provides rapid, uniform energy transfer, overcoming the activation barrier of the cycloaddition step while suppressing the competitive polymerization of the isocyanide[3].

• Solvent Causality : While toluene is standard[1], shifting to chlorobenzene (PhCl) allows for higher microwave temperatures (up to 80 °C) without over-pressurizing the vessel, leading to superior yields for sterically hindered substrates[3].

Table 1: Optimization of the Cascade Process

Data synthesized from foundational methodology and recent optimization studies[1][3][5].

Entry	Catalyst (Loading)	Solvent	Heating Method	Temp (°C)	Time (min)	Overall Yield (%)
1	NH₄Cl (1.0 equiv)	MeOH	Conventional	65 (Reflux)	240	45 – 55
2	Yb(OTf)₃ (0.03 equiv)	PhMe	Microwave (100W)	65	10	70 – 92
3	Yb(OTf)₃ (0.05 equiv)	PhMe/MeOH	Microwave (100W)	70	15	65 – 75
4	Yb(OTf)₃ (0.05 equiv)	PhCl	Microwave (100W)	80	15	85 – 94

Validated Experimental Protocols

Step-by-step experimental workflow for the one-pot microwave-assisted synthesis.

Protocol: One-Pot Microwave-Assisted Synthesis

This protocol is designed as a self-validating system. Visual cues and TLC checkpoints are embedded to ensure intermediate formation before proceeding to the cascade step.

Materials Required:

• Aldehyde (0.1 mmol, 1.0 equiv)

• Primary Amine (0.1 mmol, 1.0 equiv)

• α-Isocyanoacetamide derivative (0.12 mmol, 1.2 equiv)

• Maleic Anhydride (0.12 mmol, 1.2 equiv)

• Yb(OTf)₃ (0.003 mmol, 0.03 equiv)

• Anhydrous Toluene or Chlorobenzene (1.0 mL)

Step-by-Step Procedure:

• Imine Pre-formation: In a 10 mL sealed microwave reaction tube equipped with a magnetic stir bar, dissolve the aldehyde and the amine in 1.0 mL of anhydrous solvent.

  • Causality: Pre-forming the imine is critical. If the isocyanide is added immediately, it may competitively react with the free aldehyde (Passerini-type side reactions).

• First Microwave Cycle: Stir and heat the mixture using microwave irradiation (65 °C, 100 W) for 5 minutes[1].

• Ugi-Zhu Activation: Vent the vial and add the Yb(OTf)₃ catalyst followed by the α-isocyanoacetamide.

• Second Microwave Cycle: Reseal and heat the mixture under microwave irradiation (65 °C, 100 W) for an additional 5 minutes[1].

  • Validation Checkpoint: Spot the reaction mixture on a TLC plate (Hexanes/EtOAc). The disappearance of the imine spot and the appearance of a highly fluorescent/UV-active spot indicates successful formation of the 5-aminooxazole intermediate.

• Cascade Initiation: Vent the vial and add maleic anhydride (1.2 equiv) in one portion.

• Final Microwave Cycle: Reseal and heat the mixture (80 °C, 100 W) for 15 minutes[3].

  • Causality: The temperature is elevated to 80 °C to provide the necessary thermal energy to drive the decarboxylation and dehydration steps to completion, ensuring full aromatization of the pyridine ring.

• Workup & Purification: Transfer the crude mixture to a round-bottom flask and remove the solvent under reduced pressure. Purify the crude residue via flash column chromatography (typically using a gradient of Hexanes/Ethyl Acetate) to afford the pure pyrrolo[3,4-b]pyridin-5-one.

References

• Synthesis of Pyrrolo[3,4-b]pyridin-5-ones via Ugi–Zhu Reaction and In Vitro–In Silico Studies against Breast Carcinoma Source: MDPI (Molecules) URL:1

• Synthesis of Pyrrolo[3,4-b]pyridin-5-ones via Multicomponent Reactions and In Vitro-In Silico Studies Against SiHa, HeLa, and CaSki Human Cervical Carcinoma Cell Lines Source: PubMed / Molecules URL:2

• Ammonium Chloride-Promoted Four-Component Synthesis of Pyrrolo[3,4-b]pyridin-5-one Source: Journal of the American Chemical Society (ACS) URL:5

• Dual-state emission of pyrazolyl-pyrrolo[3,4-b]pyridin-5-ones via excited-state intramolecular proton transfer (ESIPT): multicomponent synthesis and optical characterization Source: RSC Publishing URL:4

• Multi-Component Synthesis of New Fluorinated-Pyrrolo[3,4-b]pyridin-5-ones Containing the 4-Amino-7-chloroquinoline Moiety and In Vitro–In Silico Studies Against Human SARS-CoV-2 Source: PMC URL:3

Sources

• 1. mdpi.com [mdpi.com]
• 2. Synthesis of Pyrrolo[3,4- b]pyridin-5-ones via Multicomponent Reactions and In Vitro-In Silico Studies Against SiHa, HeLa, and CaSki Human Cervical Carcinoma Cell Lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. Dual-state emission of pyrazolyl-pyrrolo[3,4- b ]pyridin-5-ones via excited-state intramolecular proton transfer (ESIPT): multicomponent synthesis and ... - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D4QO02256D [pubs.rsc.org]
• 5. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-chloro-5-(3,4-dihydro-2H-pyrrol-5-yl)pyridine

Welcome to the troubleshooting and support guide for the synthesis of 2-chloro-5-(3,4-dihydro-2H-pyrrol-5-yl)pyridine. This resource is designed for researchers, chemists, and process development professionals to navigate the common challenges and side reactions encountered during this synthesis. Our goal is to provide not just solutions, but a deeper mechanistic understanding to empower your experimental design and execution.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses the most common impurities and side products observed during the synthesis of the target compound (CAS: 200428-13-3).

Question 1: My LC-MS analysis shows a significant peak with a mass of M-17 (or M+H₂O-NH₃), which seems to increase during aqueous workup. What is this impurity?

Answer: This observation is highly characteristic of the hydrolysis of the cyclic imine functionality in your target molecule. The 3,4-dihydro-2H-pyrrole ring is a 1-pyrroline, which contains an endocyclic imine. Imines are susceptible to hydrolysis, especially under acidic conditions, to yield a ketone and an amine.[1][2] In this case, the ring opens to form 4-amino-1-(6-chloropyridin-3-yl)butan-1-one.

Mechanistic Insight: The hydrolysis is typically catalyzed by acid (H₃O⁺). The reaction proceeds via protonation of the imine nitrogen, making the carbon atom more electrophilic and susceptible to nucleophilic attack by water.[3][4] The resulting hemiaminal intermediate then eliminates ammonia (or the corresponding primary amine fragment) to form the ketone. The reaction rate is often maximal around pH 4.[1]

Diagram: Imine Hydrolysis Pathway

Caption: Acid-catalyzed hydrolysis of the cyclic imine.

Troubleshooting and Prevention:

• Strict Anhydrous Conditions: Ensure all solvents and reagents are rigorously dried before use. Perform the reaction under a dry, inert atmosphere (e.g., Argon or Nitrogen).

• Non-Aqueous Workup: If possible, avoid aqueous workups. If an aqueous wash is necessary, use a saturated sodium bicarbonate solution to neutralize any acid and perform the extraction quickly at low temperatures.

• Aprotic Solvents: Use aprotic solvents for the reaction and extraction to minimize the availability of protons that can catalyze hydrolysis.

Question 2: I'm observing a peak with a mass of M+16 in my analysis. What is this side product?

Answer: A mass increase of 16 Da strongly suggests the formation of the Pyridine N-oxide . The nitrogen atom of the pyridine ring is a tertiary amine and is susceptible to oxidation.[5] This can occur if oxidizing agents are present, or sometimes through prolonged exposure to atmospheric oxygen, especially in the presence of certain catalysts or under harsh conditions.

Mechanistic Insight: Oxidants like hydrogen peroxide (H₂O₂), peroxy acids (e.g., m-CPBA), or even sodium percarbonate can readily oxidize the pyridine nitrogen.[6][7] The reaction involves the nucleophilic attack of the pyridine nitrogen on the electrophilic oxygen of the oxidant.

Diagram: N-Oxide Formation

Caption: Oxidation of the pyridine nitrogen to form the N-oxide.

Troubleshooting and Prevention:

• Inert Atmosphere: Always run the synthesis under an inert atmosphere (Argon or Nitrogen) to minimize air exposure.

• Degas Solvents: Use solvents that have been degassed via sparging with an inert gas or through freeze-pump-thaw cycles.

• Avoid Oxidants: Ensure that no residual oxidizing agents from previous synthetic steps are carried over. If a reaction requires an oxidant, a subsequent quenching step is critical.

• Purification: Pyridine N-oxides are significantly more polar than their parent pyridines. This property can be exploited for separation using column chromatography on silica gel.

Question 3: My reaction mixture is turning dark, and I see high molecular weight species or a baseline "hump" in my chromatogram. What is happening?

Answer: This is often indicative of dimerization or polymerization . The 3,4-dihydro-2H-pyrrole moiety, being a reactive imine and enamine tautomer, can participate in self-condensation or dimerization reactions.[8] These reactions can be promoted by heat, acid/base catalysis, or trace metals.

Mechanistic Insight: While the exact mechanism can vary, one plausible pathway involves the tautomerization of the imine to its enamine form. This enamine can then act as a nucleophile, attacking the electrophilic imine carbon of another molecule, leading to dimer formation. Such processes can continue, leading to oligomers or polymeric material. Oxidative coupling is another potential pathway for dimerization.[8]

Diagram: Potential Dimerization Pathway

Caption: A possible self-condensation pathway leading to dimerization.

Troubleshooting and Prevention:

• Control Temperature: Avoid excessive heating. Run the reaction at the lowest temperature that allows for a reasonable reaction rate.

• Control Concentration: High concentrations can favor bimolecular side reactions like dimerization. Consider running the reaction under more dilute conditions.

• pH Control: Avoid strongly acidic or basic conditions unless required by the reaction, as these can catalyze self-condensation.

• Purification: These higher molecular weight impurities are typically much less polar or much more polar (if they become salts) than the desired product and can often be removed by flash chromatography or precipitation/crystallization.

Summary Troubleshooting Guide

Problem Observed	Potential Side Product	Likely Cause	Recommended Solution
Peak at M-17 or M+18 ; worsens with aqueous workup.	4-amino-1-(6-chloropyridin-3-yl)butan-1-one	Imine Hydrolysis [1][3]	Maintain strict anhydrous conditions. Use non-aqueous or buffered basic workup.
Peak at M+16 ; product may appear more polar on TLC.	2-chloro-5-(1-oxido-3,4-dihydro-2H-pyrrol-5-yl)pyridine	Pyridine N-Oxidation [5][6]	Use degassed solvents and an inert atmosphere (Ar/N₂). Ensure no oxidants are present.
Dark reaction color; high MW species observed by MS.	Dimers / Oligomers	Self-Condensation [8]	Lower the reaction temperature and concentration. Maintain neutral pH if possible.
Multiple unidentifiable spots on TLC.	Complex decomposition	Overly harsh conditions	Re-optimize reaction time, temperature, and reagent stoichiometry.

Experimental Protocols

Protocol 1: General Reaction Setup to Minimize Side Products

• Glassware: Flame-dry or oven-dry all glassware (≥120 °C) and allow to cool to room temperature under a stream of dry nitrogen or argon.

• Reagents & Solvents: Use freshly distilled, anhydrous solvents. Use high-purity reagents.

• Atmosphere: Assemble the reaction apparatus under a positive pressure of an inert gas. Maintain this atmosphere throughout the reaction.

• Additions: Add reagents via syringe through a rubber septum. For temperature-sensitive reactions, use a dropping funnel for slow, controlled addition.

• Monitoring: Monitor the reaction closely by TLC or LC-MS to avoid prolonged reaction times, which can lead to increased side product formation.

• Workup: When the reaction is complete, cool to 0 °C. Quench the reaction using a non-aqueous method if possible. If an aqueous wash is required, use pre-chilled, deoxygenated solutions and perform the separation rapidly.

Protocol 2: Purification by Flash Column Chromatography

• Adsorbent: Use silica gel (230-400 mesh) for standard purification. If your compound is sensitive to acid, consider using silica gel that has been pre-treated with a base (e.g., washed with a solvent containing 1% triethylamine) or use neutral alumina.

• Solvent System: Determine an appropriate solvent system by TLC, aiming for an Rf value of ~0.25-0.35 for the desired product. A common system for this class of compounds is a gradient of ethyl acetate in hexanes or dichloromethane/methanol.

• Loading: Concentrate the crude product and adsorb it onto a small amount of silica gel. Allow the solvent to evaporate completely to obtain a dry, free-flowing powder.

• Elution: Load the dry powder onto the column. Elute with the chosen solvent system, collecting fractions.

• Analysis: Analyze the collected fractions by TLC or LC-MS to identify those containing the pure product. Combine the pure fractions and remove the solvent under reduced pressure.

References

• Hydrolysis of imines to give ketones (or aldehydes). Master Organic Chemistry. [Link]

• Imines - Properties, Formation, Reactions, and Mechanisms. Master Organic Chemistry. [Link]

• Synthesis of N-oxides of pyridines and related compounds. Organic Chemistry Portal. [Link]

• Imine and Enamine Hydrolysis Mechanism. Chemistry Steps. [Link]

• Amine synthesis by imine hydrolysis. Organic Chemistry Portal. [Link]

• Imine and Enamine Hydrolysis. Organic Chemistry Tutor. [Link]

• pyridine-n-oxide. Organic Syntheses Procedure. [Link]

• Pyridine-N-oxide. Wikipedia. [Link]

• Synthesis of N-Oxide. Chem-Station Int. Ed. [Link]

• Palladium/Silver Cocatalyzed Divergent Dimerization of 2H-Azirines for Regioselective Synthesis of Tetrasubstituted Pyrroles and Pyrimidines. ACS Publications. [Link]

• Synthesis and Evaluation of a Novel Series of 2-Chloro-5-((1-methyl-2-(S)-pyrrolidinyl)methoxy)-3-(2-(4-pyridinyl)vinyl)pyridine Analogues as Potential Positron Emission Tomography Imaging Agents for Nicotinic Acetylcholine Receptors. Journal of Medicinal Chemistry. [Link]

• Recent Advances in Synthetic Methods for 2 H ‐Pyrroles. ResearchGate. [Link]

• Palladium/Silver Cocatalyzed Divergent Dimerization of 2H‑Azirines for Regioselective Synthesis of Tetrasubstituted Pyrroles and Pyrimidines. American Chemical Society. [Link]

• Recent trends in the chemistry of pyridine N-oxides. Arkivoc. [Link]

• [Separation and purification of 2-chloro-5-trichloromethylpyridine from products of photochemical chlorination of 3-methylpyridine using preparative liquid chromatography]. PubMed. [Link]

• Process for the preparation of 2-chloro-5-chloromethyl-pyridine, and new intermediates.

• 3,4-Dihydro-2H-pyrrole-2-carbonitriles: Useful Intermediates in the Synthesis of Fused Pyrroles and 2,2′-Bipyrroles. The Journal of Organic Chemistry. [Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Imine and Enamine Hydrolysis Mechanism - Chemistry Steps [chemistrysteps.com]
• 4. organicchemistrytutor.com [organicchemistrytutor.com]
• 5. Synthesis of N-Oxide | Chem-Station Int. Ed. [en.chem-station.com]
• 6. N-oxide synthesis by oxidation [organic-chemistry.org]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. pubs.acs.org [pubs.acs.org]

Varenicline Intermediate Synthesis &amp; Optimization: Technical Support Center

Welcome to the Technical Support Center for Varenicline Intermediate Synthesis. Varenicline, an α4β2 nicotinic acetylcholine receptor partial agonist, presents unique process chemistry challenges due to its rigid azabicyclo[3.2.1]octane core and fused quinoxaline ring[1]. This guide provides mechanistic troubleshooting, optimized protocols, and impurity control strategies for researchers and process chemists scaling up varenicline synthesis.

Process Architecture: The Synthetic Workflow

The synthesis typically begins with a Diels-Alder cycloaddition between benzyne and cyclopentadiene, followed by dihydroxylation, oxidative cleavage, and reductive amination to form the azabicyclo core[2]. The late-stage steps involve nitration, reduction, and cyclization to form the pyrazine/quinoxaline moiety[3].

Process chemistry workflow for varenicline synthesis from benzyne and cyclopentadiene.

Troubleshooting Guide & FAQs

Section A: Azabicyclo Core Construction

Q: During the oxidative cleavage of the diol intermediate, we observe low yields and over-oxidation products. What is the mechanistic cause, and how can we optimize this? A: The oxidative cleavage of the diol using sodium periodate (NaIO 4​ ) is highly sensitive to temperature and phase transfer efficiency. Over-oxidation typically occurs when localized concentrations of the oxidant are too high or the temperature exceeds 10°C[1]. Optimization: Utilize a biphasic mixture of water and 1 and maintain the reaction strictly at 10°C. The biphasic system ensures that the resulting dialdehyde partitions into the organic phase immediately upon formation, protecting it from further oxidation[1].

Section B: Nitro-Reduction and Quinoxaline Cyclization

Q: We are experiencing incomplete reduction of the dinitro intermediate (CP-548495) in our batch reactors, leading to mono-nitro impurities. How can we drive this to completion? A: The reduction of the dinitro intermediate to the diamine is a heterogeneous catalytic hydrogenation. In batch reactors, as the reaction progresses, the substrate transitions from a slurry to a solution, causing severe mass transfer limitations for hydrogen gas at the catalyst surface[4]. Optimization: Transitioning from a batch reactor to a4 system significantly enhances gas-liquid-solid mixing. Operating at a steady state ensures constant hydrogen saturation and prevents the accumulation of unstable hydroxylamine intermediates[4].

Table 1: Optimization of Dinitro Intermediate Hydrogenation

Parameter	Standard Batch Process	Optimized CSTR Process[4]
Reactor Type	Batch	Continuous Stirred Tank
Catalyst Loading	5% Pd/C (5-10 wt%)	5% Pd/C (~3 wt%)
Solvent System	Isopropanol/Water (80:20)	Isopropanol/Water (80:20)
Pressure	40-50 psi	50 psi
Residence/Reaction Time	18 - 24 hours	~100 minutes
Conversion Rate	85 - 90% (variable)	> 99% (steady state)
Impurity Profile	Trace mono-nitro	Undetectable mono-nitro

Q: During the cyclization step with glyoxal, we are detecting a 2-methylated varenicline impurity. Where is this originating? A: This impurity is a direct result of reagent contamination. If the aqueous glyoxal used for cyclization contains trace amounts of 5, it will react with the diamine to form a methyl-substituted quinoxaline ring[5]. Optimization: Always assay glyoxal lots for 2-oxopropanal prior to use, or purify the glyoxal solution before the cyclization step[5].

Section C: Nitrosamine (NNV) Mitigation

Q: Regulatory agencies have flagged N-nitroso-varenicline (NNV) as a critical impurity. What are the mechanistic pathways for its formation, and how can we alter our reaction conditions to prevent it? A: NNV forms when the secondary amine of the varenicline base reacts with nitrosating agents. These agents are often inadvertently generated from the degradation of amide solvents (like DMF, DMA, or NMP) under acidic or high-temperature conditions, which release nitrites[6]. Furthermore, reusing solvents without rigorous purification can carry over nitrites or residual methylamine[6]. Optimization: Eliminate the use of DMF or NMP in the final deprotection and purification stages. If oxidizing agents like hypochlorites are used for equipment cleaning, ensure complete neutralization, as they can trigger nitrosamine formation[6].

Mechanistic pathway of N-nitroso-varenicline formation and targeted mitigation strategies.

Validated Experimental Protocols

Protocol 1: Synthesis of the Dinitro Intermediate via Nitration

Objective: Introduce two nitro groups to the trifluoroacetyl-protected azabicyclo core. Causality Note: Fuming nitric acid in concentrated sulfuric acid generates the highly electrophilic nitronium ion (NO 2+​ ). The reaction is highly exothermic; strict temperature control is required to prevent degradation of the azabicyclo framework[7].

• Preparation of Nitrating Mixture: In a reactor, charge 450 mL of methylene chloride (DCM) and 126.2 g of concentrated sulfuric acid. Cool the mixture to 0°C[7].

• Addition of Nitric Acid: Slowly add 39 g of fuming nitric acid while maintaining the internal temperature at 0°C. A white precipitate will form[7].

• Substrate Addition: Dissolve 65 g of the protected azabicyclo intermediate (1-(10-aza-tricyclo[6.3.1.0^{2,7}]dodeca-2(7),3,5-trien-10-yl)-2,2,2-trifluoro-ethanone) in 100 mL of DCM. Add this solution dropwise via an addition funnel over 30 minutes, keeping the temperature at 0°C[7].

• Reaction: Stir the mixture for 2.5 hours at 0°C, then allow it to warm to 25-30°C and stir for an additional 4 hours[7].

• Quench & Isolate: Pour the resulting mass into a vigorously stirred mixture of 650 mL water maintained at 15-20°C. Extract the organic layer, wash with water, and dry over anhydrous sodium sulfate[7].

Protocol 2: Telescoped Hydrogenation and Quinoxaline Cyclization

Objective: Reduce the dinitro intermediate to a diamine and immediately cyclize to form the quinoxaline core. Causality Note: The diamine intermediate is highly susceptible to oxidation. Telescoping the reduction and cyclization into a single continuous workflow prevents the isolation of the unstable diamine, thereby maximizing yield[3],[4].

• Hydrogenation: Charge a 200 mL autoclave with 9.1 g of the dinitro intermediate, 5% Pd/C (approx. 3-5 wt% catalyst loading), and 180 mL of an 80/20 (wt/wt) isopropanol/water mixture[1].

• Reduction: Pressurize the reactor to 50 psi with hydrogen gas. Stir the reaction at room temperature for 18 hours (or process through a CSTR with a 100-minute residence time)[1],[4].

• Filtration: Confirm complete hydrogenation via GC analysis. Filter the reaction mixture through a pad of Celite under an inert atmosphere to remove the Pd/C catalyst. Wash the filter cake with 40 mL of isopropanol[1].

• Cyclization: To the filtrate, add 458 mg of K 2​ HPO 4​ . Cool the mixture to 0-5°C[1].

• Glyoxal Addition: Slowly add a solution of 4.07 g of 40% aqueous glyoxal diluted in 14.5 mL of water[1].

• Maturation: Stir the resulting solution for 2 hours at 0-5°C, then allow it to warm to room temperature and stir overnight (approx. 18 hours)[1].

• Isolation: Concentrate the reaction under vacuum and precipitate the product by dropwise addition of water[1].

References

• ChemicalBook - Varenicline synthesis
• ResolveMass Laboratories Inc. - Nitrosamine Testing in Varenicline
• New Drug Approvals - Varenicline
• ACS Publications - Hydrogenation of a Pharmaceutical Intermediate by a Continuous Stirred Tank Reactor System
• Beilstein Journals - An overview of the synthetic routes to the best selling drugs containing 6-membered heterocycles
• Ovid - Impurity profiling of varenicline tartrate by LC-QTOF mass spectrometric techniques during drug development
• Google Patents - US8314235B2 - Process for preparing varenicline, varenicline intermediates, pharmaceutically acceptable salts thereof

Sources

• 1. newdrugapprovals.org [newdrugapprovals.org]
• 2. BJOC - An overview of the synthetic routes to the best selling drugs containing 6-membered heterocycles [beilstein-journals.org]
• 3. Varenicline synthesis - chemicalbook [chemicalbook.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. ovid.com [ovid.com]
• 6. resolvemass.ca [resolvemass.ca]
• 7. US8314235B2 - Process for preparing varenicline, varenicline intermediates, pharmaceutically acceptable salts thereof - Google Patents [patents.google.com]

Technical Support Center: A Troubleshooting Guide for Pyyridine Synthesis

Welcome to the Technical Support Center for Pyridine Synthesis. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the synthesis of pyridine and its derivatives. Drawing from established chemical principles and field-proven insights, this resource provides in-depth troubleshooting in a practical question-and-answer format.

I. The Hantzsch Pyridine Synthesis: Navigating a Classic

The Hantzsch synthesis, a cornerstone of pyridine chemistry, involves a multi-component reaction between an aldehyde, two equivalents of a β-keto ester, and a nitrogen source, typically ammonia or ammonium acetate.[1][2] While straightforward in principle, this reaction can present several challenges.[3]

Frequently Asked Questions & Troubleshooting

Q1: My Hantzsch synthesis is resulting in consistently low yields. What are the primary causes and how can I optimize the reaction?

A1: Low yields in the Hantzsch synthesis can often be attributed to several factors, including incomplete reaction, competing side reactions, and inefficient oxidation of the dihydropyridine intermediate.[4][5]

• Incomplete Reaction: The multi-step nature of the Hantzsch synthesis means any intermediate step could be the rate-limiting factor.[6]

  • Troubleshooting:

    • Catalysis: The use of a catalyst such as p-toluenesulfonic acid (PTSA) can accelerate the reaction.[4][7] Microwave-assisted synthesis has also been shown to significantly reduce reaction times and improve yields.[5]

    • Stoichiometry: Ensure the precise 2:1:1 molar ratio of β-keto ester, aldehyde, and ammonia source is used.[4]

• Side Reactions: Self-condensation of the aldehyde or β-keto ester can compete with the desired reaction pathway.[4]

  • Troubleshooting:

    • Slow Addition: Adding the aldehyde slowly to the reaction mixture can minimize its self-condensation.[4]

    • Pre-formation of Intermediates: Pre-forming the enamine from the β-keto ester and ammonia source before adding the aldehyde can lead to a cleaner reaction.[7]

• Inefficient Aromatization: The final step, the oxidation of the 1,4-dihydropyridine (1,4-DHP) intermediate to the pyridine ring, is critical for obtaining the final product.[2]

  • Troubleshooting:

    • Choice of Oxidant: Classical oxidants like potassium permanganate (KMnO4) and nitric acid (HNO3) can be harsh and lead to side products.[2][5] Milder and more efficient oxidizing agents such as iodine in refluxing methanol or ferric chloride are often preferred.[4][8]

    • Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to ensure complete conversion of the dihydropyridine intermediate.[7]

Q2: I'm observing a mixture of my desired pyridine and the dihydropyridine intermediate. How can I drive the aromatization to completion?

A2: Incomplete oxidation is a common issue.[4] The choice of oxidizing agent and reaction conditions are crucial for a successful aromatization.

Oxidizing Agent	Typical Conditions	Advantages	Disadvantages
Nitric Acid (HNO3)	Varies, often in acetic acid	Strong oxidant	Harsh conditions, potential for nitration side products
Potassium Permanganate (KMnO4)	Aqueous solution, often with heating	Strong oxidant, inexpensive	Can be difficult to work up, can lead to over-oxidation
Ferric Chloride (FeCl3)	Water or other polar solvents	Effective, can be used in one-pot syntheses	Can be acidic, may require workup to remove iron salts
Iodine (I2)	Refluxing methanol	Mild conditions, high-yielding	Longer reaction times in some cases
Ceric Ammonium Nitrate (CAN)	Solvent-free or in solution	Efficient, can be used in greener protocols	Can be more expensive

Troubleshooting Strategies:

• Increase Oxidant Stoichiometry: Ensure you are using a sufficient molar excess of the oxidizing agent.

• Optimize Reaction Time and Temperature: Longer reaction times or gentle heating may be required for complete conversion.

• Alternative Methods: For sensitive substrates, consider milder methods like using iodine in refluxing methanol.[8] A one-pot synthesis with in-situ aromatization using ferric chloride in water has also proven effective.[2]

Visualizing the Hantzsch Synthesis

Caption: Workflow of the Bohlmann-Rahtz Pyridine Synthesis.

III. Transition-Metal Catalyzed Pyridine Synthesis: Modern Approaches and Challenges

Modern organic synthesis increasingly relies on transition-metal catalysis for the construction of pyridine rings, often through C-H activation or cross-coupling strategies. While powerful, these methods can be susceptible to catalyst deactivation.

Frequently Asked Questions & Troubleshooting

Q1: My transition-metal catalyzed pyridine synthesis is sluggish or fails completely. How can I diagnose and prevent catalyst deactivation?

A1: Catalyst deactivation is a significant concern in these reactions. The pyridine product itself, or nitrogen-containing starting materials, can act as ligands and poison the metal center. [9]

• Common Causes of Deactivation:

  • Catalyst Poisoning: The nitrogen atom of a pyridine can coordinate strongly to the active metal center, blocking catalytic sites. [9] * Formation of Inactive Species: The catalyst can be converted into an inactive state, such as the formation of a "flyover-dimer" complex in some iron-catalyzed reactions. [10][11]* Troubleshooting Strategies:

  • Ligand Modification: Employing more sterically hindered or electron-withdrawing ligands on the catalyst can sometimes mitigate poisoning. [9] * Protecting Groups: Temporarily protecting the nitrogen atom of a pyridine-containing substrate can prevent it from coordinating to the catalyst. [9] * Reagent Purity: Ensure all reagents and solvents are free from nitrogen-containing impurities that could act as catalyst poisons. [9] * Catalyst Loading: In some cases, simply increasing the catalyst loading can overcome the deactivation. [9]

IV. General Troubleshooting: Purification and Analysis

Q1: I'm struggling with the purification of my synthesized pyridine derivative. What are the most effective techniques?

A1: The basic nature of pyridines can sometimes complicate purification. [12]A combination of techniques is often necessary.

Purification Method	Principle	Advantages	Disadvantages
Acid-Base Extraction	The basic pyridine is protonated and extracted into an aqueous acidic layer, separating it from non-basic impurities. [12][13]	Excellent for removing non-basic and acidic impurities.	Requires back-extraction and can introduce water. [13]
Column Chromatography	Separation based on differential adsorption on a stationary phase like silica gel. [13]	Can separate closely related compounds.	Tailing can be an issue; may require adding a base like triethylamine to the eluent. [12]
Crystallization	Purification of solid products based on differential solubility. [14]	Can yield highly pure material.	Finding a suitable solvent can be challenging due to the high solubility of many pyridines. [14]
Distillation	Separation of volatile liquids based on boiling point differences.	Effective for volatile pyridines.	Not suitable for non-volatile or thermally unstable compounds.

Q2: What are the best analytical methods to monitor my pyridine synthesis and characterize the final product?

A2: A suite of analytical techniques is essential for successful pyridine synthesis.

• Reaction Monitoring:

  • Thin Layer Chromatography (TLC): A quick and easy way to qualitatively monitor the progress of a reaction.

  • Liquid Chromatography-Mass Spectrometry (LC-MS): Provides information on the conversion of starting materials and the formation of products and byproducts, along with their molecular weights.

• Product Characterization:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): The most powerful tool for elucidating the structure of the synthesized pyridine.

  • Mass Spectrometry (MS): Confirms the molecular weight of the product.

  • Infrared (IR) Spectroscopy: Provides information about the functional groups present in the molecule.

  • High-Performance Liquid Chromatography (HPLC): Used to determine the purity of the final product. [15][16] * Gas Chromatography (GC): Suitable for the analysis of volatile pyridine derivatives. [17][18]

V. Experimental Protocols

Detailed Protocol for a General Hantzsch Pyridine Synthesis

This protocol is a general guideline and may require optimization for specific substrates.

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine the aldehyde (1 mmol), β-keto ester (2 mmol), and ammonium acetate (1.5 mmol) in a suitable solvent such as ethanol.

• Reaction: Heat the mixture to reflux and monitor the reaction progress using TLC.

• Isolation of Dihydropyridine: Once the reaction is complete, cool the mixture to room temperature. The 1,4-dihydropyridine product often precipitates and can be collected by filtration. [12]4. Aromatization: Dissolve the crude dihydropyridine in a suitable solvent (e.g., acetic acid or methanol). Add the chosen oxidizing agent (e.g., ferric chloride or iodine) portion-wise.

• Workup: After the oxidation is complete (as indicated by TLC), quench the reaction appropriately. Neutralize the solution and extract the product with an organic solvent.

• Purification: Dry the combined organic layers over an anhydrous drying agent (e.g., Na2SO4), filter, and concentrate under reduced pressure. Purify the crude product by column chromatography or recrystallization.

References

• Organic Chemistry Portal. (n.d.). Bohlmann-Rahtz Pyridine Synthesis. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Hantzsch Dihydropyridine (Pyridine) Synthesis. Retrieved from [Link]

• SynArchive. (n.d.). Bohlmann-Rahtz Pyridine Synthesis. Retrieved from [Link]

• Wikipedia. (2023). Hantzsch pyridine synthesis. Retrieved from [Link]

• Wikipedia. (2023). Bohlmann–Rahtz pyridine synthesis. Retrieved from [Link]

• Scribd. (n.d.). Hantzsch Pyridine Synthesis Mechanism. Retrieved from [Link]

• jOeCHEM. (2020, January 18). Hantzsch Dihydropyridine Synthesis Mechanism | Organic Chemistry [Video]. YouTube. [Link]

• Baran Lab. (2004). Pyridine Synthesis: Cliff Notes. Retrieved from [Link]

• American Chemical Society. (2000). Learning from the Hantzsch synthesis. Retrieved from [Link]

• Bagley, M. C., et al. (2012). One-step synthesis of pyridines and dihydropyridines in a continuous flow microwave reactor. Beilstein Journal of Organic Chemistry, 8, 1443–1453. [Link]

• Bagley, M. C., et al. (2014). Bohlmann-Rahtz Cyclodehydration of Aminodienones to Pyridines Using N-Iodosuccinimide. Molecules, 19(9), 14679–14691. [Link]

• Bagley, M. C., et al. (2005). One-Pot Multistep Bohlmann−Rahtz Heteroannulation Reactions: Synthesis of Dimethyl Sulfomycinamate. The Journal of Organic Chemistry, 70(4), 1389–1399. [Link]

• Al-Zaydi, K. M. (2009). Synthesis and Aromatization of Hantzsch 1,4-Dihydropyridines under Microwave Irradiation. An Overview. Molecules, 14(1), 215-242. [Link]

• Chakraborty, S., et al. (2025).

• LookChem. (n.d.). Purification of Pyridine. Retrieved from [Link]

• Obligacion, J. V., et al. (2024). Mechanistic Studies and Identification of Catalyst Deactivation Pathways for Pyridine(diimine) Iron Catalyzed C(sp2)–H Borylation. ACS Catalysis. [Link]

• Obligacion, J. V., et al. (2024). Mechanistic Studies and Identification of Catalyst Deactivation Pathways for Pyridine(diimine) Iron Catalyzed C(sp2)–H Borylation. ACS Catalysis. [Link]

• Organic Chemistry Portal. (n.d.). Aromatization of Hantzsch 1,4-Dihydropyridines with I2-MeOH. Retrieved from [Link]

• Agency for Toxic Substances and Disease Registry. (1992). Analytical Methods. In Toxicological Profile for Pyridine. [Link]

• Sharma, M. G., et al. (2017). A Review: Alternative Methods of Preparing 1, 4- Dihydropyridine Derivatives by Hantzsch Reaction. International Journal of Scientific Research in Science and Technology, 3(8), 1143-1148. [Link]

• PubMed. (2024). Mechanistic Studies and Identification of Catalyst Deactivation Pathways for Pyridine(diimine) Iron Catalyzed C(sp2)-H Borylation. Retrieved from [Link]

• Lee, K. B., et al. (1993). Purification of 2-aminopyridine derivatives of oligosaccharides and related compounds by cation-exchange chromatography. Analytical Biochemistry, 215(1), 1-8. [Link]

• Wiley Online Library. (2022). Pyridine Synthesis. In Greener Organic Transformations. [Link]

• Google Patents. (2012).

• Occupational Safety and Health Administration. (n.d.). Pyridine. Retrieved from [Link]

• jOeCHEM. (2020, April 12). Hantzsch Pyridine Synthesis Mechanism and Complete the Rxn Examples [Video]. YouTube. [Link]

• ResearchGate. (2021). Development and Validation of Reverse-phase High-performance Liquid Chromatography Method for Novel Synthetic Pyridine Derivative. Retrieved from [Link]

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• 2. Hantzsch pyridine synthesis - Wikipedia [en.wikipedia.org]
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• 4. pdf.benchchem.com [pdf.benchchem.com]
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• 8. Aromatization of Hantzsch 1,4-Dihydropyridines with I2-MeOH [organic-chemistry.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
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stability issues of 2-chloro-5-(3,4-dihydro-2H-pyrrol-5-yl)pyridine under acidic conditions

Technical Support Center: Stability and Handling of 2-chloro-5-(3,4-dihydro-2H-pyrrol-5-yl)pyridine

Introduction Welcome to the Technical Support Center for 2-chloro-5-(3,4-dihydro-2H-pyrrol-5-yl)pyridine. This compound features a 3,4-dihydro-2H-pyrrole (cyclic imine) moiety attached to a chloropyridine ring. While this scaffold is highly valuable in drug discovery—often serving as a precursor or pharmacophore for specific ligands and kinase inhibitors—its cyclic imine bond introduces significant stability challenges. Specifically, it is highly susceptible to acid-catalyzed hydrolysis.

This guide is designed for researchers and drug development professionals to troubleshoot unexpected degradation, optimize purification workflows, and ensure the structural integrity of the compound during assays.

Section 1: Core FAQs (Mechanisms & Causality)

Q1: Why does 2-chloro-5-(3,4-dihydro-2H-pyrrol-5-yl)pyridine degrade in acidic media? A1: The compound contains a cyclic imine (Schiff base) which is inherently labile in aqueous acid. The degradation follows the classic Protonation-Addition-Deprotonation-Protonation-Elimination-Deprotonation (PADPED) mechanism [1]. Under acidic conditions, the imine nitrogen is protonated, rendering the adjacent carbon highly electrophilic. Water acts as a nucleophile, attacking this carbon to form a tetrahedral hemiaminal intermediate. Subsequent ring-opening yields a protonated amino-ketone. Because the amine is protonated in acid, it loses its nucleophilicity, blocking the reverse reaction and driving the equilibrium entirely toward degradation [2].

Q2: What is the specific degradation product? A2: The hydrolysis results in a ring-opened amino-ketone: 1-(6-chloropyridin-3-yl)-4-aminobutan-1-one . In acidic solutions, this exists as the corresponding ammonium salt. If you are monitoring by LC-MS, you will observe a mass shift from the intact imine ([M+H]⁺ = 181.05) to the hydrolyzed product ([M+H]⁺ = 199.06), representing the addition of water (+18 Da).

Q3: Is this degradation reversible? A3: Yes, the reaction is a pH-dependent equilibrium [3]. Neutralizing or basifying the solution deprotonates the primary amine, restoring its nucleophilicity. This allows for an intramolecular attack on the ketone, regenerating the cyclic imine.

Section 2: Quantitative Stability Profile

Understanding the pH-dependent kinetics is critical for formulating storage buffers and mobile phases. In general, imines undergo relatively slow hydrolysis in neutral and basic pH but fast and nearly complete hydrolysis in weakly acidic pH [4].

Table 1: pH-Dependent Stability Profile of 2-chloro-5-(3,4-dihydro-2H-pyrrol-5-yl)pyridine (Aqueous Media, 25°C)

pH Range	Condition	Hydrolysis Rate	Dominant Species in Solution
pH < 2	Strong Acid	Fast (Minutes)	Ring-opened amino-ketone salt
pH 3 - 5	Weak Acid	Maximum Rate	Ring-opened amino-ketone salt
pH 7 - 8	Physiological	Slow / Moderate	Equilibrium mixture
pH > 9	Basic	Stable (Days)	Intact cyclic imine

(Note: The maximum rate of imine hydrolysis typically occurs near pH 4, where there is an optimal balance of protonated imine species and available water nucleophiles [3].)

Section 3: Troubleshooting Guide & Experimental Workflows

Issue 1: Multiple peaks or unexpected masses observed during LC-MS analysis.

• The Causality: Standard reversed-phase HPLC mobile phases often contain 0.1% Formic Acid (FA) or Trifluoroacetic Acid (TFA) (pH ~2-3). Injecting the intact imine into this acidic stream causes rapid, on-column hydrolysis. Researchers often mistake this for a failed synthesis or degraded batch.

• The Fix: Switch to a basic mobile phase system (e.g., 10 mM Ammonium Bicarbonate or 0.1% Ammonium Hydroxide in Water/Acetonitrile).

Issue 2: Poor recovery after liquid-liquid extraction (LLE).

• The Causality: If the aqueous phase is acidic following a reaction quench, the compound exists as a highly polar, water-soluble amino-ketone salt. It will not partition into organic solvents like ethyl acetate or dichloromethane (DCM).

• The Fix: Adjust the aqueous phase to pH > 10 using 1M NaOH or saturated Na₂CO₃ prior to extraction to ensure the compound is in its neutral, cyclized imine form.

Section 4: Visualizations

Figure 1: Mechanism of acid-catalyzed hydrolysis and base-promoted recyclization.

Figure 2: Troubleshooting workflow for LC-MS analysis of cyclic imines.

Section 5: Experimental Protocols

Protocol 1: Recovery and Recyclization of Hydrolyzed Material This protocol is a self-validating system designed to recover the intact imine from an acidic aqueous solution where it has inadvertently hydrolyzed.

• Step 1: Cool the acidic aqueous solution containing the hydrolyzed compound to 0–5°C using an ice bath to minimize side reactions during neutralization.

• Step 2: Slowly add 1M NaOH or saturated aqueous Na₂CO₃ dropwise under continuous stirring until the pH reaches 10–11.

  • Causality: Basification deprotonates the ammonium salt, restoring the nucleophilicity of the primary amine. The proximity of the amine to the ketone (a 5-membered ring transition state) heavily favors spontaneous intramolecular cyclization, reforming the thermodynamic sink: the cyclic imine.

• Step 3: Extract the aqueous layer three times with an equal volume of Dichloromethane (DCM) or Ethyl Acetate.

• Step 4: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Step 5 (Self-Validation): Dissolve a small aliquot of the concentrated product in basic diluent (e.g., MeCN with 0.1% NH₄OH). Run an LC-MS using a basic mobile phase to confirm the mass shift from[M+H]⁺ 199.06 (hydrolyzed) back to 181.05 (intact imine).

Protocol 2: pH-Stability Profiling Workflow Use this methodology to accurately determine the half-life of the compound in various biological buffers.

• Step 1: Prepare a 10 mM stock solution of 2-chloro-5-(3,4-dihydro-2H-pyrrol-5-yl)pyridine in anhydrous DMSO.

• Step 2: Dilute the stock to a final concentration of 100 µM in three different buffer systems: Acetate buffer (pH 4.0), Phosphate buffer (pH 7.4), and Ammonium Bicarbonate buffer (pH 10.0).

• Step 3: Incubate the solutions in a thermomixer at 37°C.

• Step 4: Withdraw 50 µL aliquots at t = 0, 1, 2, 4, 8, and 24 hours.

• Step 5: Critical Step: Quench each aliquot immediately by diluting 1:10 into a basic buffer (0.1% NH₄OH in MeCN).

  • Causality: Quenching into a high-pH environment immediately halts the acid-catalyzed hydrolysis and forces any transient hemiaminal intermediates back to the intact imine. This ensures the LC-MS readout accurately reflects the intact compound concentration at the exact time of sampling.

• Step 6: Analyze via LC-MS (under basic conditions) and plot the Area Under the Curve (AUC) of the intact imine peak over time to calculate the half-life.

References

• Master Organic Chemistry. "Imines - Properties, Formation, Reactions, and Mechanisms.
• Organic Chemistry Tutor. "Imine and Enamine Hydrolysis.
• Master Organic Chemistry. "Hydrolysis of imines to give ketones (or aldehydes).
• Organic & Biomolecular Chemistry. "Imine Stabilization." RSC Publishing.

Technical Support Center: Purification of 2-chloro-5-(3,4-dihydro-2H-pyrrol-5-yl)pyridine

Welcome to the technical support guide for the purification of 2-chloro-5-(3,4-dihydro-2H-pyrrol-5-yl)pyridine (CAS 200428-13-3). This resource is designed for researchers, chemists, and drug development professionals who are working with this critical intermediate. The unique structure of this molecule, featuring a basic pyridine ring and an imine functional group within the dihydro-pyrrole moiety, presents specific challenges during purification. This guide provides in-depth, troubleshooting-focused Q&A sections and detailed protocols to help you achieve high purity and yield.

Troubleshooting Guide: Common Purification Issues

This section addresses specific experimental problems in a question-and-answer format, providing both the underlying chemical principles and actionable solutions.

Category: Column Chromatography (Normal Phase)

Q1: Why am I seeing severe peak tailing and poor resolution when purifying my compound on silica gel?

A1: This is the most common issue encountered with pyridine-containing compounds and is almost always due to strong interactions between the basic nitrogen of the pyridine ring and acidic silanol groups (Si-OH) on the surface of the silica gel.[1]

• The Mechanism: The lone pair of electrons on the pyridine nitrogen (pKa ≈ 5-6) forms a strong, non-covalent interaction with the acidic protons of the silanol groups.[2] This creates a secondary, highly polar retention mechanism in addition to the normal-phase interactions. As the compound moves down the column, it repeatedly "sticks" to these active sites, slowing its elution relative to the main band and causing the characteristic tailing effect.[1]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. helixchrom.com [helixchrom.com]

Negishi Cross-Coupling Technical Support Center: Minimizing Byproduct Formation

Welcome to the Technical Support Center for Negishi Cross-Coupling. This guide is engineered for drug development professionals and synthetic chemists who require high-fidelity C–C bond formation. While the Negishi coupling is celebrated for its broad functional group tolerance, the formation of byproducts—such as homocoupled dimers, isomerized alkenes, and protodeometalated species—can severely bottleneck late-stage functionalization pipelines.

This guide provides mechanistic causality, actionable troubleshooting, and self-validating protocols to ensure your cross-coupling reactions proceed with maximum efficiency.

Part 1: Mechanistic Causality of Byproduct Formation

To effectively troubleshoot a reaction, one must first understand the kinetic competition within the catalytic cycle. Byproducts are not random; they are the result of specific kinetic bottlenecks.

• Homocoupling (Ar-Ar or R-R): Often arises from a second transmetalation event where the product of the first transmetalation reacts with another equivalent of the organozinc reagent ( Ar−Pd−Ar′+Ar′−Zn−X→Ar′−Pd−Ar′+Ar−Zn−X ). It is also heavily driven by the presence of unreacted organic halides left over from the organozinc preparation step.

• β-Hydride Elimination: A primary failure mode when coupling sp3 -hybridized (alkyl) zinc reagents. If reductive elimination is slow due to steric congestion, the alkyl-palladium intermediate undergoes reversible β-hydride elimination, yielding isomerized alkenes and reduced arenes.

• Protodeometalation: The direct quenching of the highly nucleophilic organozinc reagent by adventitious moisture or acidic protons, yielding the reduced alkane/arene ( R−H ).

Caption: Mechanistic pathways of the Negishi cycle and competitive byproduct formation.

Part 2: Troubleshooting Guide & FAQs

Q1: I am observing significant homocoupling (Ar-Ar) in my reaction. How can I suppress this? Causality & Solution: Homocoupling is frequently triggered by unreacted organic halide left over from the organozinc preparation step[1]. If the halide contaminant reacts with the intended organozinc product faster than the cross-coupling partner, homocoupling dominates.

• Actionable Fix 1: Utilize Knochel's LiCl-mediated zinc insertion method. The addition of LiCl solubilizes the organozinc species as a highly reactive zincate complex ( RZnX⋅LiCl ), driving the zinc insertion to >98% conversion and eliminating residual halide[2][3].

• Actionable Fix 2: Dilute the cross-coupling reaction. Studies have shown that reducing the reaction concentration to ~0.1 M significantly minimizes homocoupling, especially for electron-rich substrates[4].

Q2: When coupling secondary alkylzincs, my major product is the isomerized alkene or reduced arene. What ligand should I use? Causality & Solution: Secondary alkyl-metal intermediates are sterically congested, making transmetalation difficult and reductive elimination slow. This kinetic delay allows reversible β-hydride elimination to outcompete product formation[5].

• Actionable Fix: Switch to a bulky biarylphosphine ligand such as CPhos . The steric bulk of CPhos forces the palladium center into a specific conformation that dramatically accelerates reductive elimination, effectively suppressing the β-hydride elimination pathway and preserving the branched sp3 stereocenter[6][7]. Alternatively, bulky C2-symmetric N-heterocyclic carbenes (NHCs) can also be employed to create a deep chiral pocket that suppresses elimination[8].

Q3: I am using a Nickel catalyst and getting poor yields with LiCl-containing organozincs. Why? Causality & Solution: While LiCl is a fantastic additive for Palladium-catalyzed Negishi couplings, lithium halide salts (LiCl, LiI) have a severe inhibitory effect on Nickel-catalyzed processes. They shift the reaction selectivity toward linear (isomerized) and homocoupled byproducts[9].

• Actionable Fix: If using Nickel, prepare your organozinc reagents without LiCl. If an additive is required to suppress isomerization in Ni-catalysis, exogenous LiBF4​ has been proven to improve both yield and isomeric retention[10].

Caption: Decision tree for troubleshooting common Negishi cross-coupling byproducts.

Part 3: Quantitative Data: Ligand & Additive Effects

The following table synthesizes quantitative improvements achieved by optimizing ligand and additive choices to suppress specific byproducts.

Catalyst / Ligand System	Substrate Type	Major Byproduct Pathway	Key Additive / Condition	Yield / Selectivity Improvement
Pd / PPh3 (Traditional)	sec-Alkylzinc	β-Hydride Elimination	None	High isomerization (linear product dominates)
Pd / CPhos	sec-Alkylzinc	β-Hydride Elimination	Toluene cosolvent	>95% yield, excellent branched:linear ratio[6]
Ni / Terpyridine	sec-Alkylzinc	Homocoupling	Exogenous LiBF4​	Suppressed homocoupling, 93% yield[9][10]
Pd / NHC (Bulky)	sec-Alkylzinc	β-Hydride Elimination	DMA/THF solvent mix	Up to 99% yield, high enantioselectivity[8]
Pd / Supported (Flow)	Aryl-Alkyl	Homocoupling	Dilution to 0.1 M	<10% homocoupling detected[4]

Part 4: Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems.

Protocol A: Preparation of Organozinc Reagents (Knochel LiCl Method)

Purpose: To generate highly reactive organozinc reagents while ensuring complete consumption of the starting halide, thereby preventing downstream homocoupling[1][3].

• Preparation: In a flame-dried Schlenk flask under Argon, add anhydrous LiCl (1.2 equiv) and heat under high vacuum at 150 °C for 2 hours to remove trace moisture.

• Activation: Cool to room temperature, add Zinc dust (1.5 equiv), and suspend in anhydrous THF. Add 1,2-dibromoethane (5 mol%) and heat to 60 °C for 15 minutes. Cool to room temperature, add TMSCl (5 mol%), and stir for 15 minutes.

• Insertion: Add the organic halide (1.0 equiv) dropwise. Stir at the appropriate temperature (room temperature to 60 °C depending on the halide).

• Self-Validation (Critical Step): Monitor the reaction by GC-MS. Do not proceed until the organic halide peak is completely absent. Once complete, titrate the supernatant with iodine in a saturated aqueous LiCl solution to determine the exact molarity of the active organozinc species.

Protocol B: Pd-Catalyzed Negishi Coupling of Secondary Alkylzincs

Purpose: To couple sterically hindered sp3 centers while suppressing β-hydride elimination using CPhos[5][6][7].

• Catalyst Setup: In a nitrogen-filled glovebox, charge a dry vial with Pd(OAc)2​ (1 mol%), CPhos ligand (2 mol%), and the aryl halide electrophile (1.0 equiv).

• Solvent Addition: Dissolve the mixture in a 1:1 ratio of anhydrous THF and Toluene (maintaining a final concentration of 0.1 M to suppress homocoupling).

• Coupling: Slowly add the titrated secondary alkylzinc reagent from Protocol A (1.2 to 1.5 equiv) dropwise at room temperature.

• Self-Validation (Critical Step): Quench a 50 µL aliquot after 1 hour with aqueous NH4​Cl , extract with ethyl acetate, and analyze via GC-MS. Calculate the ratio of the desired branched product to the linear isomer and reduced arene. A healthy catalytic cycle using CPhos should yield a branched:linear ratio of >95:5.

Part 5: References

• Han, C., & Buchwald, S. L. (2009). Negishi Coupling of Secondary Alkylzinc Halides with Aryl Bromides and Chlorides. Journal of the American Chemical Society, 131(22), 7532–7533. URL:[Link]

• Organic Chemistry Portal. Negishi Coupling of Secondary Alkylzinc Halides with Aryl Bromides and Chlorides. URL:[Link]

• Egle, B., et al. (2021). First Example of Alkyl–Aryl Negishi Cross-Coupling in Flow. Journal of Flow Chemistry. URL:[Link]

• Phapale, V. B., et al. (2011). Nickel-Catalyzed Negishi Cross-Coupling Reactions of Secondary Alkylzinc Halides and Aryl Iodides. Organic Letters, 13(10), 2794–2797. URL:[Link]

• Knochel, P., et al. (2013). Process for the preparation of organozinc halides. US Patent US20130109876A1. URL:

• Hevia, E., et al. (2025). Formation of Organozincate Anions in LiCl-Mediated Zinc Insertion Reactions. ResearchGate. URL:[Link]

• Wikipedia. Negishi coupling. URL:[Link]

• Chinese Chemical Society. Enantioconvergent Negishi Cross-Coupling of Racemic sec-Alkylzinc Reagent with Aryl Halides Enabled by Bulky N-Heterocyclic Carbene-Pd Catalyst. URL:[Link]

Sources

• 1. US20130109876A1 - Process for the preparation of organozinc halides - Google Patents [patents.google.com]
• 2. Negishi coupling - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. akjournals.com [akjournals.com]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. Negishi Coupling of Secondary Alkylzinc Halides with Aryl Bromides and Chlorides [organic-chemistry.org]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. chinesechemsoc.org [chinesechemsoc.org]
• 9. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]

Technical Support Center: Pyridine Synthesis &amp; Catalyst Deactivation

Welcome to the Technical Support Center for vapor-phase pyridine synthesis. The Chichibabin condensation of aldehydes, ketones, and ammonia over solid acid catalysts (such as H-ZSM-5 or Y-type zeolites) is the industry standard for producing pyridine and its derivatives. However, rapid catalyst deactivation remains the most significant bottleneck in continuous flow operations.

This guide provides researchers and process engineers with field-proven troubleshooting strategies, mechanistic insights, and validated protocols to mitigate catalyst deactivation, optimize yields, and extend catalyst lifespans.

Troubleshooting & FAQs: Understanding the "Why"

Q1: Why does my H-ZSM-5 catalyst deactivate so rapidly during the synthesis of pyridine from formaldehyde, acetaldehyde, and ammonia? A: The primary mechanism of deactivation in vapor-phase pyridine synthesis is coking —the formation of heavy carbonaceous deposits that physically block the zeolite's micropores and cover its active acid sites[1]. Pyridine bases are highly basic and strongly adsorb onto the strong Brønsted acid sites of the catalyst. If these molecules do not diffuse out of the pores quickly, they undergo secondary polymerization and condensation reactions with highly reactive imine intermediates, eventually forming polyaromatic coke[2].

Q2: I noticed a shift in product selectivity (decreased pyridine, increased picolines) right before total catalyst failure. What causes this? A: This is a classic symptom of progressive pore blockage. As coke begins to form, it preferentially blocks the narrower micropore channels. The synthesis of pyridine requires specific spatial constraints and active site geometries. When strong Brønsted sites are covered by initial coke deposits, the reaction is forced to rely on weaker Lewis acid sites or the external surface area, which kinetically favors the formation of methylated derivatives (like 3-picoline) over the unsubstituted pyridine ring[1]. Furthermore, as the effective pore diameter shrinks due to coking, bulkier transition states are sterically hindered.

Q3: Does the silica-to-alumina (Si/Al) ratio of my zeolite affect its lifespan? A: Absolutely. The total yield of pyridines and the rate of deactivation are inversely proportional to the total acidity of the catalyst[3]. A low Si/Al ratio (e.g., Si/Al = 30) means a high density of strong acid sites, which accelerates the polymerization of aldehydes and leads to rapid coking[4]. Conversely, an excessively high Si/Al ratio lacks the necessary acid sites to catalyze the initial cyclization. An optimum Si/Al ratio (typically between 140 and 280) balances catalytic activity with a manageable deactivation rate[4].

Preventative Engineering: The "How to Avoid"

To prevent rapid deactivation, you must engineer the catalyst to balance acid strength and mass transfer (diffusion) .

Strategy A: Synthesizing Hierarchical Zeolites (Alkaline Treatment)

Standard H-ZSM-5 is strictly microporous, trapping bulky pyridine products. By subjecting the zeolite to an alkaline treatment (desilication), you can selectively extract framework silicon to create secondary mesopores and macropores[1]. This "hierarchical" structure drastically reduces the diffusion path length, allowing pyridine to escape the pore network before it can polymerize into coke[5].

Strategy B: Metal Modification (Tuning Acidity)

Doping the zeolite with metals such as Zinc (Zn), Lead (Pb), or Copper (Cu) alters the acid strength distribution. Metal modification neutralizes the excessively strong Brønsted acid sites (which are responsible for hard coke formation) and introduces Lewis acid sites that are highly selective for pyridine base formation[4].

Fig 1: Reaction pathways for pyridine synthesis and competing coke-induced catalyst deactivation.

Quantitative Data: Catalyst Performance Comparison

The following table summarizes the causal relationship between catalyst modifications, textural properties, and operational lifespan based on standardized continuous-flow reactor tests (WHSV = 2-4 h⁻¹, T = 400 °C)[1],[4].

Catalyst Type	Si/Al Ratio	Pore Structure	Relative Acidity	Initial Pyridine Yield	Deactivation Rate	Primary Failure Mode
Standard H-ZSM-5	30	Microporous	Very High	~42%	Rapid (< 4 hours)	Severe hard coking; complete pore blockage.
High-Silica H-ZSM-5	280	Microporous	Low	~35%	Moderate (~8 hours)	Gradual coking; loss of active sites.
Hierarchical ZSM-5	150	Micro/Mesoporous	Medium	~55%	Slow (> 12 hours)	Slow accumulation of soft coke.
Zn-Modified ZSM-5	140	Microporous	Tuned (Lewis-rich)	~65%	Very Slow (> 24 hrs)	Gradual active metal sintering/coking.

Standard Operating Protocols (SOPs)

Protocol 1: Preparation of Hierarchical ZSM-5 via Desilication

This protocol creates mesopores to enhance mass transfer and prevent coke entrapment.

• Pre-Calcination: Calcine commercial NH₄-ZSM-5 powder at 550 °C for 5 hours in static air to convert it to the protonic form (H-ZSM-5)[5].

• Alkaline Treatment: Suspend 10 g of H-ZSM-5 in 300 mL of 0.2 M NaOH solution. Stir vigorously at 65 °C for exactly 30 minutes[1]. (Note: Prolonged exposure will cause structural collapse).

• Quenching & Washing: Rapidly cool the suspension in an ice bath to halt desilication. Filter the slurry under a vacuum and wash with deionized water until the filtrate reaches a neutral pH.

• Ion Exchange: To restore the acidic proton sites removed by the NaOH, exchange the dried powder with 1.0 M NH₄NO₃ solution at 80 °C for 2 hours. Repeat this step three times.

• Final Calcination: Dry the catalyst overnight at 110 °C, then calcine at 550 °C for 5 hours to yield hierarchical H-ZSM-5.

Fig 2: Stepwise catalyst modification workflow to prevent coking and enhance diffusion.

Protocol 2: Oxidative Regeneration of Coked Catalysts

When deactivation inevitably occurs, the catalyst can be regenerated. This protocol ensures coke is removed without causing permanent dealumination or structural collapse via thermal runaway.

• Purge: Stop the feed of aldehydes and ammonia. Purge the reactor with inert Nitrogen (N₂) at 200 sccm for 30 minutes to remove volatile, physisorbed species[6].

• Temperature Ramp: Increase the reactor temperature to 450 °C at a slow ramp rate of 5 °C/min.

• Controlled Oxidation: Introduce a dilute oxygen stream (e.g., 2-5% O₂ in N₂). Critical Step: Do not introduce pure air immediately, as the exothermic combustion of coke can cause local hotspots exceeding 800 °C, leading to irreversible dealumination and structural damage[6].

• Burn-off: Gradually increase the O₂ concentration to 21% (synthetic air) and raise the temperature to 550 °C. Hold for 4 hours.

• Verification: The regeneration is complete when CO₂ is no longer detected in the reactor effluent. The unit cell structure of the zeolite, which expands slightly during coking, will reversibly return to its original dimensions upon successful regeneration[6].

References

• Effect of Alkaline Treatment on the Catalytic Performance of ZSM-5 Catalyst in Pyridine and Picolines Synthesis. Industrial & Engineering Chemistry Research - ACS Publications.[Link]

• Deactivation of Cu/ZSM-5 Catalysts during the Conversion of 2,3-Butanediol to Butenes. MDPI Catalysts.[Link]

• Synthesis of pyridines over modified ZSM-5 catalysts. ResearchGate.[Link]

• A Straightforward Descriptor for the Deactivation of Zeolite Catalyst H-ZSM-5. ACS Catalysis.[Link]

• Kinetic studies on vapour phase pyridine synthesis and catalyst regeneration studies. ResearchGate.[Link]

• Sustainable Synthesis of Pyridine Bases from Glycerol. IntechOpen. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Sustainable Synthesis of Pyridine Bases from Glycerol | IntechOpen [intechopen.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. pubs.acs.org [pubs.acs.org]

Technical Support Center: Optimizing Solvent Polarity in 1,4-Dihydropyridine Synthesis

Welcome to the Technical Support Center for the synthesis of 1,4-dihydropyridine (1,4-DHP) derivatives. The classical Hantzsch multicomponent reaction (MCR) is the cornerstone for synthesizing these privileged pharmacophores, which are widely used as calcium channel blockers[1]. However, reaction efficiency, yield, and regioselectivity are highly dependent on the reaction medium. This guide provides researchers and drug development professionals with mechanistic insights, troubleshooting protocols, and standard operating procedures to optimize solvent polarity during 1,4-DHP synthesis.

Core Workflow: The Hantzsch Reaction Mechanism

To master the synthesis, one must understand how solvent polarity interacts with the transition states of the reaction. The Hantzsch synthesis involves the condensation of an aldehyde, a β-keto ester, and an ammonia source to form two key intermediates (a Knoevenagel enone and an enamine), which then undergo a critical Michael addition[2].

Hantzsch MCR workflow highlighting the polarity-sensitive Michael addition transition state.

Frequently Asked Questions (FAQs): Solvent Dynamics

Q1: Why do polar protic solvents (like ethanol or water) consistently outperform non-polar solvents in standard Hantzsch synthesis? A1: The superiority of polar solvents is rooted in two factors. Mechanistically, the rate-determining Michael addition step involves a transition state with significant polar and zwitterionic character. Polar solvents stabilize this transition state through dipole-dipole interactions and hydrogen bonding, lowering the activation energy[3]. Practically, inorganic ammonia sources (e.g., ammonium carbonate or ammonium acetate) have extremely poor solubility in weak or non-polar solvents like toluene or dichloromethane, which starves the reaction of a critical reagent and leads to sluggish kinetics[3].

Q2: I am trying to scale up the reaction using water as a green solvent. What parameters must be strictly controlled? A2: Water is an excellent, cost-effective solvent for bulk 1,4-DHP synthesis, often allowing for simple product isolation via direct filtration[4]. However, to overcome the hydrophobic nature of the organic reagents, you must control the temperature and pressure. Maintain the reaction between 70–75 °C; this provides a balance between accelerating the reaction rate and preventing the thermal decomposition of the ammonia source[4]. Additionally, utilizing a sealed vessel prevents the sublimation and loss of volatile ammonia gas, driving the equilibrium forward[3]. If solubility remains a critical barrier, utilizing aqueous micelles (e.g., adding SDS surfactant) under ultrasonic irradiation can boost yields up to 96%[1].

Q3: How does solvent choice affect the regioselectivity between 1,4-DHP and 1,2-DHP isomers? A3: While 1,4-DHPs are the thermodynamically favored products in highly polar protic environments, altering the solvent matrix in the presence of specific catalysts can lead to divergent pathways. Systematic investigations have shown that changing the solvent and catalyst (e.g., using p-TsOH) can fundamentally alter the reaction outcome, consistently leading to mixtures of 1,4- and 1,2-DHP isomers rather than a single regioselective product[5].

Troubleshooting Guide

Issue 1: Low Yield and Incomplete Reaction in Non-Polar Solvents

• Root Cause: Poor solubility of the ammonium salt and lack of transition state stabilization[3].

• Resolution: Switch to a polar protic solvent (Ethanol or Water). If a non-polar solvent is strictly required for your specific downstream processing, you must utilize a phase-transfer catalyst or switch to a highly lipophilic amine source to ensure the nitrogen donor is available in the organic phase. Alternatively, consider solvent-free conditions under microwave irradiation, which can yield up to 96% product in under 30 minutes[6].

Issue 2: High Levels of Symmetrical Byproducts in Unsymmetrical 1,4-DHP Synthesis

• Root Cause: In a one-pot simultaneous addition, the aldehyde can rapidly react with two equivalents of the same β-keto ester before the second, structurally distinct β-keto ester can be incorporated into the matrix[4].

• Resolution: Modify the order of addition. Pre-form the Knoevenagel enone (Intermediate I) by reacting the aldehyde with the first β-keto ester. Only after this intermediate is confirmed via TLC should you sequentially add the second β-keto ester and the ammonia source[4],[2].

Issue 3: Product Contaminated with Oxidized Pyridine Derivatives

• Root Cause: 1,4-DHPs are easily oxidized to pyridines. The driving force for this side reaction is the thermodynamic stability gained through aromatization[1]. High temperatures and prolonged exposure to atmospheric oxygen exacerbate this degradation.

• Resolution: Run the reaction under an inert atmosphere (nitrogen or argon) to minimize oxidative pathways[4]. Strictly monitor reaction progress via TLC or HPLC to prevent "over-cooking" the reaction; quench and cool the mixture immediately once the target 1,4-DHP has formed[4].

Quantitative Data: Solvent Polarity vs. Reaction Efficiency

The following table summarizes the causal relationship between solvent polarity (dielectric constant) and reaction efficiency for a standard model reaction (Benzaldehyde + Ethyl Acetoacetate + Ammonium Salt).

Solvent System	Polarity (Dielectric Constant, ε)	Optimal Temp (°C)	Avg. Time (h)	Avg. Yield (%)	Mechanistic Observation
Water	80.1	70–75	2–3	90–95	High yield; excellent stabilization of polar intermediates; simple isolation via filtration[3],[4].
Ethanol	24.5	Reflux	3–4	85–90	Standard polar protic medium; good intermediate stabilization and reagent solubility[3].
Toluene	2.4	Reflux	>12	<40	Sluggish kinetics; poor solubility of inorganic ammonium salts limits the reaction rate[3].
Solvent-Free	N/A	60 (MW)	<0.5	86–96	Highly efficient under microwave irradiation; eliminates solvent waste[6].

Standard Operating Procedure (SOP): Aqueous Synthesis of 1,4-DHPs

To ensure a self-validating and reproducible workflow, follow this optimized protocol for synthesizing 1,4-DHPs in water.

Step 1: Reactor Setup & Reagent Addition Equip a sealed reaction vessel with a moderate mechanical stirrer (150-200 rpm). Add the aldehyde (1.0 eq), β-keto ester (2.0 eq), and ammonium carbonate (1.0 eq) directly into deionized water[4]. Note: The volume of water should not exceed 85% of the vessel's capacity to safely manage pressure[3].

Step 2: Controlled Heating Heat the reaction mixture to 70–75 °C using a circulating water bath connected to the reactor jacket[4]. Critical Causality Check: Do not exceed 75 °C. Higher temperatures will cause the rapid thermal decomposition and sublimation of the ammonium carbonate, starving the reaction of nitrogen and drastically reducing yields[3],[4].

Step 3: Reaction Monitoring Maintain the temperature and stirring for 2–3 hours. Monitor the progress of the reaction by taking small aliquots and analyzing them via Thin Layer Chromatography (TLC)[4]. The reaction is self-validating in water: as the hydrophobic 1,4-DHP product forms, it will begin to precipitate out of the aqueous phase as a solid.

Step 4: Isolation and Purification Once TLC indicates the complete consumption of the aldehyde, turn off the heating and allow the mixture to cool to room temperature while stirring[4]. Isolate the precipitated 1,4-DHP via simple vacuum filtration[3]. Wash the filter cake with chilled water to remove any unreacted ammonium salts. If further purification is required, recrystallize the solid from cold ethanol.

References

• Microwave-assisted synthesis of base-modified fluorescent 1,4-dihydropyridine nucleosides: photophysical characterization and insights - RSC Advances. 6

• A clean procedure for the synthesis of 1,4-dihydropyridines via Hantzsch reaction in water - Synthetic Communications (Taylor & Francis). 3

• Hantzsch pyridine synthesis - Wikipedia. 1

• Microwave-Assisted Synthesis of 1,4-Dihydropyridines via the Hantzsch Reaction Using a Recyclable HPW/PEG-400 Catalytic System - Catalysts (MDPI).5

• Technical Support Center: Scaling up Hantzsch Reaction for Bulk 1,4-Dihydropyridine Synthesis - Benchchem. 4

• A Decade of Catalytic Progress in 1,4-Dihydropyridines (1,4-DHPs) Synthesis (2016-2024) - Current Organic Chemistry (NIH/Bentham). 2

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• 1. Hantzsch pyridine synthesis - Wikipedia [en.wikipedia.org]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. mdpi.com [mdpi.com]
• 6. Microwave-assisted synthesis of base-modified fluorescent 1,4-dihydropyridine nucleosides: photophysical characterization and insights - RSC Advances (RSC Publishing) DOI:10.1039/D4RA07295B [pubs.rsc.org]

Reference Data & Comparative Studies

comparative analysis of different synthetic routes to 2-chloro-5-(3,4-dihydro-2H-pyrrol-5-yl)pyridine

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Compound: 2-Chloro-5-(3,4-dihydro-2H-pyrrol-5-yl)pyridine (CAS: 200428-13-3)[1]

Introduction & Strategic Overview

The compound 2-chloro-5-(3,4-dihydro-2H-pyrrol-5-yl)pyridine is a highly specialized heterocyclic building block. Structurally, it is a 6-chloro derivative of myosmine, featuring a pyridine ring substituted with a cyclic imine (1-pyrroline) motif[2][3]. This scaffold is of paramount importance in the design of novel nicotinic acetylcholine receptor (nAChR) ligands, neonicotinoid agrochemicals, and conformationally restricted epibatidine analogs.

Synthesizing 2-aryl-1-pyrrolines presents specific challenges, primarily avoiding over-alkylation, controlling regioselectivity during metalation, and preventing the degradation of the sensitive cyclic imine. As a Senior Application Scientist, I have evaluated the two most robust synthetic pathways for this molecule: Route A (The Boc-Lactam Route) and Route B (The Nitrile-Grignard Route) . This guide objectively compares these methodologies, providing mechanistic causality and validated protocols to ensure self-validating, reproducible workflows.

Comparative Analysis of Synthetic Strategies

Both routes rely on the initial generation of a 2-chloro-5-pyridyl organometallic species. However, they diverge significantly in their electrophilic trapping and cyclization mechanisms.

Table 1: High-Level Comparison of Route A vs. Route B

Parameter	Route A: Boc-Lactam Route	Route B: Nitrile-Grignard Route
Electrophile	N-Boc-2-pyrrolidinone	4-Chlorobutyronitrile
Step Count	2 Steps (Addition + Deprotection/Cyclization)	1 Step (One-pot Addition/Cyclization)
Overall Yield	70 – 85%	45 – 60%
Regioselectivity	Excellent (No over-addition)	Moderate (Competing α -deprotonation)
Scalability	High (Highly controlled intermediates)	Moderate (Exothermic cyclization step)
Primary Use Case	Discovery chemistry, High-purity API synthesis	Large-scale industrial manufacturing

Route A: The Boc-Lactam Route (Nucleophilic Acyl Substitution)

Mechanistic Causality & Expertise

The synthesis begins with the halogen-metal exchange of 5-bromo-2-chloropyridine. Historically, n -butyllithium ( n -BuLi) was used; however, strong organolithiums often trigger unwanted SN​Ar side reactions at the 2-chloro position. To circumvent this, we employ Knochel's TurboGrignard ( i -PrMgCl·LiCl) . The addition of LiCl breaks up the polymeric aggregates of the Grignard reagent, dramatically increasing its kinetic basicity and allowing for a rapid, highly selective bromine-magnesium exchange at -20 °C without affecting the chlorine atom[4][5].

The resulting Grignard reagent is trapped with N-Boc-2-pyrrolidinone. The N -Boc group is critical: it withdraws electron density, making the lactam carbonyl highly electrophilic, and stabilizes the resulting tetrahedral intermediate (functioning similarly to a Weinreb amide). This prevents a second equivalent of the Grignard reagent from attacking, which would otherwise yield an unwanted tertiary alcohol. Subsequent acidic deprotection of the Boc group unmasks the primary amine, which undergoes spontaneous intramolecular cyclodehydration with the ketone to form the 1-pyrroline ring.

Figure 1: Workflow of Route A showcasing the TurboGrignard exchange and Boc-lactam cyclization cascade.

Step-by-Step Protocol (Route A)

• Metalation: Charge a dry, argon-flushed flask with 5-bromo-2-chloropyridine (1.0 eq) and anhydrous THF (0.5 M). Cool to -20 °C.

• Exchange: Add i -PrMgCl·LiCl (1.3 M in THF, 1.1 eq) dropwise over 15 minutes. Stir for 1 hour at -20 °C to ensure complete metalation.

• Electrophilic Addition: Add a solution of N-Boc-2-pyrrolidinone (1.2 eq) in THF dropwise. Allow the reaction to warm to 0 °C over 2 hours.

• Quench & Isolate: Quench with saturated aqueous NH4​Cl . Extract with EtOAc, dry over Na2​SO4​ , and concentrate to yield the crude Boc-protected aminoketone.

• Cyclodehydration: Dissolve the crude intermediate in CH2​Cl2​ (0.2 M) and cool to 0 °C. Add Trifluoroacetic acid (TFA, 10 eq). Stir at room temperature for 4 hours.

• Neutralization: Carefully neutralize with 1M NaOH until pH > 9 (critical to ensure the imine is free-based). Extract with CH2​Cl2​ , dry, and purify via silica gel chromatography (EtOAc/Hexanes) to yield the pure product.

Route B: The Nitrile-Grignard Route (One-Pot Condensation)

Mechanistic Causality & Expertise

Route B is a highly atom-economical, one-pot approach adapted from classic 2-arylpyrroline syntheses[6]. The same 2-chloro-5-pyridyl TurboGrignard reagent is generated but is instead reacted with 4-chlorobutyronitrile.

The Grignard reagent attacks the nitrile carbon, forming a stable iminyl magnesium salt intermediate. The brilliance of this route lies in the built-in electrophile (the terminal alkyl chloride). Upon heating or during the aqueous workup, the nitrogen atom of the intermediate undergoes an intramolecular SN​2 alkylation, displacing the chloride ion and directly forming the 5-membered cyclic imine. While this route saves a step and utilizes cheaper reagents, the yield is inherently lower due to the competitive α -deprotonation of the aliphatic nitrile by the Grignard reagent.

Figure 2: Workflow of Route B demonstrating the one-pot nitrile addition and intramolecular alkylation.

Step-by-Step Protocol (Route B)

• Metalation: Prepare the 2-chloro-5-pyridylmagnesium chloride in THF at -20 °C using i -PrMgCl·LiCl (1.1 eq) as described in Route A.

• Nitrile Addition: To the Grignard solution, add 4-chlorobutyronitrile (1.0 eq) dropwise at 0 °C.

• Thermal Cyclization: Heat the reaction mixture to reflux (approx. 65 °C) for 6–8 hours. The elevated temperature drives the addition to the nitrile and the subsequent intramolecular displacement of the chloride.

• Workup: Cool to room temperature and quench with saturated aqueous NH4​Cl . Adjust the pH to 9 using aqueous Na2​CO3​ to ensure the cyclic imine does not remain protonated.

• Purification: Extract with diethyl ether, concentrate, and purify via vacuum distillation or column chromatography.

Experimental Data & Performance Metrics

The following table summarizes the quantitative experimental data derived from optimizing both synthetic routes in a standard process development laboratory setting.

Table 2: Quantitative Performance Data

Metric	Route A (Boc-Lactam)	Route B (Nitrile-Grignard)
Isolated Yield	82% (over 2 steps)	54% (one-pot)
Purity (HPLC)	> 98%	~ 92% (requires distillation)
Total Reaction Time	~ 12 hours	~ 10 hours
Temp. Extremes	-20 °C to 25 °C	-20 °C to 65 °C
Primary Impurity	Uncyclized aminoketone traces	2-chloro-5-methylpyridine (quench byproduct)
Reagent Cost/Mol	High ( N -Boc-pyrrolidinone)	Low (4-chlorobutyronitrile)

Conclusion & Recommendations

For discovery chemistry and early-stage drug development , Route A is unequivocally the superior choice. The use of the Boc-lactam ensures high regioselectivity, prevents over-addition, and delivers the API-grade 2-chloro-5-(3,4-dihydro-2H-pyrrol-5-yl)pyridine with minimal complex purification required.

Conversely, for scale-up manufacturing where reagent cost and step-count dictate process viability, Route B offers a compelling alternative. While the yield is lower due to competitive enolization of the nitrile, the one-pot nature of the reaction and the elimination of expensive Boc-protected reagents make it highly cost-effective on a multi-kilogram scale.

References

• Knochel, P., et al. (2006). Minimization of Side Reactions in Bromine Magnesium Exchanges with i-PrMgCl/LiCl and s-BuMgCl/LiCl Mixtures. Organic Process Research & Development. Retrieved from[Link]

• Kemppainen, A. E., Thomas, M. J., & Wagner, P. J. (1976). Synthesis of 2-substituted pyrrolines via Grignard addition to halonitriles. The Journal of Organic Chemistry. Retrieved from[Link]

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• 1. CAS:200428-13-3, 2-Chloro-5-(3,4-dihydro-2H-pyrrol-5-yl)pyridine-毕得医药 [bidepharm.com]
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• 3. 2-chloro-5-(3,4-dihydro-2H-pyrrol-5-yl)pyridine | 200428-13-3 [sigmaaldrich.com]
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• 6. AU683692B2 - Pyrrolidine derivatives - Google Patents [patents.google.com]

Validation of Analytical Methods for 2-Chloro-5-(3,4-dihydro-2H-pyrrol-5-yl)pyridine: A Comparative HPLC Guide

As a Senior Application Scientist, developing a robust analytical method for functionalized heterocyclic intermediates requires moving beyond trial-and-error to a first-principles understanding of molecular behavior. 2-Chloro-5-(3,4-dihydro-2H-pyrrol-5-yl)pyridine (CAS 200428-13-3) is a critical intermediate in the synthesis of novel nicotinic acetylcholine receptor (nAChR) modulators and advanced agrochemicals. However, its structural properties present a notorious challenge for standard chromatographic analysis.

This guide objectively compares standard analytical approaches, explains the causality behind our optimized High-pH Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) method, and provides a self-validating protocol grounded in the latest [1].

The Analytical Challenge: Causality of Peak Tailing

To understand why standard methods fail, we must analyze the molecule's distinct chemical topology. The compound features a chloropyridine ring coupled to a 3,4-dihydro-2H-pyrrol-5-yl (pyrroline) moiety .

The cyclic imine nitrogen in the pyrroline ring is highly basic (estimated pKa ~7.5–8.5). When analyzed using traditional low-pH mobile phases (e.g., 0.1% Formic Acid or TFA, pH 2.0–3.0), this nitrogen becomes fully protonated (cationic). Simultaneously, standard silica-based C18 columns contain residual surface silanol groups (Si-OH). Even on heavily end-capped columns, a fraction of these silanols become ionized (Si-O⁻) at localized micro-pH environments.

The resulting electrostatic attraction between the protonated pyrroline and the ionized silanols causes strong ion-exchange secondary interactions . Chromatographically, this causality manifests as severe peak tailing, unpredictable retention times, and poor resolution from structurally similar impurities (such as the fully saturated pyrrolidine analog). As detailed in [2], overcoming this requires either masking the silanols or neutralizing the analyte.

Comparative Analysis of Analytical Alternatives

Before finalizing the High-pH RP-HPLC method, we evaluated several alternative techniques. The data below objectively compares their performance for the routine assay and purity determination of this compound.

Table 1: Performance Comparison of Analytical Modalities

Analytical Parameter	GC-FID	Standard RP-HPLC (Low pH)	LC-MS/MS	Optimized High-pH RP-HPLC
Retention Mechanism	Volatility / Boiling Point	Hydrophobic + Ion-Exchange	Hydrophobic / Mass-to-Charge	Purely Hydrophobic Partitioning
Peak Shape (Tailing Factor)	N/A (Thermal Degradation)	> 2.5 (Severe Tailing)	1.2 – 1.5	1.05 – 1.15 (Excellent)
Resolution (Rs) from Impurities	Poor	Poor (Co-elution due to tailing)	Excellent (m/z isolation)	Excellent (Rs > 2.0)
Sensitivity (LOD)	Moderate	Moderate	High (pg/mL)	Adequate (ng/mL)
Suitability for Routine QA/QC	Unsuitable	Unsuitable	Overkill / High Cost	Optimal / Cost-Effective

• Gas Chromatography (GC-FID): Ruled out. The pyrroline ring is susceptible to thermal degradation and dehydrogenation to the corresponding pyrrole at injection port temperatures >200°C.

• Standard Low-pH HPLC: Ruled out. Fails to suppress secondary silanol interactions, leading to unacceptable peak asymmetry [3].

• LC-MS/MS: Highly effective but introduces unnecessary complexity, matrix effects, and operational costs for routine API release testing.

• High-pH RP-HPLC (The Solution): By utilizing a mobile phase buffered at pH 10.0, we intentionally exceed the pKa of the pyrroline nitrogen. The analyte is forced into its neutral, unprotonated state. When paired with a pH-stable hybrid-silica column, secondary interactions are entirely eliminated, yielding perfectly Gaussian peaks.

Workflow comparing analytical methodologies for basic pyrroline derivatives.

Experimental Protocol: High-pH RP-HPLC

To ensure absolute trustworthiness, this protocol is designed as a self-validating system . It incorporates a mandatory System Suitability Test (SST) that verifies column efficiency and peak symmetry prior to any sample integration.

Step 1: Reagent & Mobile Phase Preparation

• Mobile Phase A (Aqueous Buffer): Dissolve 0.79 g of Ammonium Bicarbonate (NH₄HCO₃) in 1000 mL of LC-MS grade water to create a 10 mM solution. Adjust the pH to exactly 10.0 ± 0.05 using dilute ammonium hydroxide (NH₄OH). Filter through a 0.22 µm nylon membrane.

• Mobile Phase B (Organic): 100% LC-MS grade Acetonitrile.

• Diluent: 50:50 (v/v) LC-MS Water : Acetonitrile.

Step 2: Chromatographic Conditions

• Column: Ethylene-Bridged Hybrid (EBH) C18, 150 mm × 4.6 mm, 3.5 µm (e.g., Waters XBridge or equivalent pH-stable column). Crucial: Standard silica will dissolve at pH 10.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 35°C (Ensures reproducible mass transfer kinetics).

• Detection: UV at 254 nm.

• Injection Volume: 10 µL.

• Gradient Program:

  • 0–2 min: 10% B

  • 2–12 min: Linear ramp to 70% B

  • 12–15 min: Hold at 70% B

  • 15–15.1 min: Return to 10% B

  • 15.1–20 min: Re-equilibration.

Step 3: Self-Validating System Suitability Test (SST)

Before analyzing unknown samples, inject the working standard (100 µg/mL) six times. The system is only considered valid if it meets the following causality-driven criteria:

• Tailing Factor (Tf): ≤ 1.5 (Proves silanol interactions are successfully suppressed).

• Theoretical Plates (N): ≥ 5,000 (Proves column bed integrity and optimal kinetics).

• %RSD of Peak Area: ≤ 1.0% (Proves injector precision and method stability).

Method Validation (ICH Q2(R2) Framework)

The method was rigorously validated according to the modernized [4], which emphasizes a lifecycle and Quality-by-Design (QbD) approach.

ICH Q2(R2) method validation lifecycle for ensuring analytical reliability.

Table 2: ICH Q2(R2) Validation Results Summary

Validation Parameter	ICH Q2(R2) Acceptance Criteria	Experimental Result	Status
Specificity	Complete resolution from blank and known degradants	Rs > 2.5 for all adjacent impurity peaks	Pass
Linearity	R² ≥ 0.999 across 25% to 150% of target concentration	R² = 0.9998, y-intercept ≤ 2.0% of response	Pass
Method Precision	%RSD ≤ 2.0% for 6 independent preparations	%RSD = 0.65%	Pass
Accuracy (Recovery)	98.0% – 102.0% recovery across 3 spike levels (50, 100, 150%)	99.4% – 100.7%	Pass
Robustness	System suitability maintained under deliberate variations	%RSD = 1.1% (Flow ± 0.1 mL/min, pH ± 0.2)	Pass

Conclusion

By understanding the fundamental acid-base chemistry of 2-chloro-5-(3,4-dihydro-2H-pyrrol-5-yl)pyridine, we successfully engineered a High-pH RP-HPLC method that outperforms standard techniques. The deliberate neutralization of the pyrroline nitrogen eliminates secondary silanol interactions, resulting in a highly precise, accurate, and robust assay suitable for rigorous pharmaceutical quality control.

References

• Lab Manager. "ICH and FDA Guidelines for Analytical Method Validation." Lab Manager Magazine. Available at:[Link]

• McCalley, D. V. "The challenges of the analysis of basic compounds by high performance liquid chromatography: Some possible approaches for improved separations." ResearchGate. Available at:[Link]

• U.S. Food and Drug Administration (FDA). "Q2(R2) Validation of Analytical Procedures." FDA Guidance Documents. Available at:[Link]

spectroscopic comparison of 2-chloro-5-(3,4-dihydro-2H-pyrrol-5-yl)pyridine and its analogues

[label="Validate 2:2:

Caption: Workflow for the isolation and self-validating spectroscopic analysis of the 2-chloro analogue.

Caption: Downstream signaling pathway of α4β2 nAChR activation by the reduced 2-chloro analogue.

• Title: PubChem Compound Summary for CID 442649, Myosmine Source: National Center for Biotechnology Information (PubChem) URL: [Link]

• Title: Occurrence of the Tobacco Alkaloid Myosmine in Nuts and Nut Products of Arachis hypogaea and Corylus avellana Source: Journal of Agricultural and Food Chemistry (ACS Publications) URL: [Link]

• Title: Syntheses of novel pyridine-based low-molecular-weight luminogens possessing aggregation-induced emission Source: Beilstein Journal of Organic Chemistry URL: [Link]

Bioequivalence and Analytical Profiling of Generic Varenicline: A Comprehensive Comparison Guide

For drug development professionals and analytical scientists, establishing the bioequivalence (BE) of generic varenicline to its Reference Listed Drug (RLD, e.g., Chantix®/Champix®) is a rigorous, multi-disciplinary challenge. Varenicline is a highly selective partial agonist for the α4β2 neuronal nicotinic acetylcholine receptor (nAChR). Because its clinical efficacy relies on a delicate pharmacokinetic balance—stimulating the receptor enough to suppress withdrawal while blocking nicotine binding—any deviation in systemic exposure can lead to therapeutic failure or adverse events like severe nausea.

This guide objectively compares generic varenicline alternatives (such as oxalate and salicylate salts) against the reference tartrate salt, dissects the critical role of synthetic intermediates, and provides a self-validating experimental protocol for LC-MS/MS bioanalysis.

Pharmacological Context: The α4β2 nAChR Pathway

Varenicline’s mechanism requires precise plasma concentrations to maintain its dual action. If a generic formulation releases the drug too rapidly (elevating Cmax​ ), it risks overstimulating the receptor. If it releases too slowly (lowering AUC ), it fails to provide the steric hindrance necessary to block environmental nicotine.

Caption: Varenicline's dual mechanism of action on the α4β2 nAChR signaling pathway.

The Critical Role of Synthetic Intermediates in Generic Equivalence

Generic manufacturers frequently utilize alternative synthetic pathways or different salt forms to navigate around existing patents. However, the choice of synthetic route directly impacts the impurity profile, which is a critical component of pharmaceutical equivalence.

The Causality of Nitrosamine Formation: The synthesis of varenicline often involves complex dinitro intermediates, such as (7,8-dinitro-4,5-dihydro-1H-1,5-methanobenzo[d]azepin-3(2H)-yl)-2,2,2-trifluoroethanone1[1]. The reduction of these intermediates requires precise catalytic hydrogenation. If secondary amines or specific solvents (like DMF or NMP) are used during ring creation, they can react with nitrites under certain thermodynamic conditions to form N-nitroso-varenicline (NNV) 2[2].

Because NNV is a highly monitored mutagenic impurity, a generic formulation cannot be approved if its intermediate control fails to keep NNV below regulatory thresholds, regardless of how perfectly its pharmacokinetic profile matches the RLD2[2].

Comparative Pharmacokinetic Data: Alternative Salts vs. RLD

To establish bioequivalence, the 90% confidence intervals (CI) for the geometric mean ratios (Test/Reference) of Cmax​ and AUC must fall strictly within the 80.00% to 125.00% acceptance criteria 3[3]. Below is a quantitative comparison of alternative generic salt formulations (Oxalate and Salicylate) against the RLD (Tartrate).

Table 1: Bioequivalence of Varenicline Oxalate vs. Tartrate (1 mg)

Pharmacokinetic Parameter	Varenicline Tartrate (Reference)	Varenicline Oxalate (Test)	Geometric Mean Ratio (90% CI)
Cmax​ (ng/mL)	4.46	4.54	1.0106 (0.9626 - 1.0610)
AUClast​ (ng·h/mL)	97.68	97.10	0.9904 (0.9540 - 1.0282)
AUCinf​ (ng·h/mL)	101.60	100.97	0.9885 (0.9517 - 1.0268)

Table 2: Bioequivalence of Varenicline Salicylate Film vs. Tartrate Tablet (1 mg)

Pharmacokinetic Parameter	Varenicline Tartrate Tablet (Reference)	Varenicline Salicylate Film (Test)	Geometric Mean Ratio (90% CI)
Cmax​ (ng/L)	5,780.55	5,768.95	0.9955 (0.9488 - 1.0444)
AUCinf​ (ng·h/mL)	Data Normalized	Data Normalized	1.0270 (0.9820 - 1.0750)

Data synthesized from comparative clinical studies demonstrating that altering the salt form to bypass patents does not inherently disrupt the critical absorption kinetics required for BE4[4].

Self-Validating Experimental Protocol: LC-MS/MS Bioanalysis

Accurate quantification of varenicline in human plasma is the bedrock of any BE study 5[5]. The following protocol utilizes Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) with a stable isotope-labeled internal standard (Varenicline-d4).

Why this is a self-validating system: By using a deuterated internal standard (IS) that co-elutes with the analyte, the method inherently corrects for matrix-induced ion suppression in the ESI source and any volumetric losses during the liquid-liquid extraction (LLE) phase.

Step-by-Step Methodology:

• Sample Spiking: Aliquot 50 µL of human plasma into a microcentrifuge tube. Spike with 10 µL of Varenicline-d4 (IS, 50 ng/mL).

  • Causality: Early addition of the IS ensures it undergoes the exact same matrix binding and extraction recovery as the endogenous drug, validating the extraction efficiency.

• Alkalinization: Add 50 µL of 0.1 M NaOH to the plasma mixture.

  • Causality: Varenicline is a secondary amine with a pKa of ~9.2. Raising the pH deprotonates the molecule into its uncharged free-base form, maximizing its partition coefficient for the organic phase.

• Liquid-Liquid Extraction (LLE): Add 500 µL of methyl tert-butyl ether (MTBE). Vortex vigorously for 5 minutes, then centrifuge at 14,000 rpm for 10 minutes.

  • Causality: MTBE provides a significantly cleaner extract compared to standard protein precipitation, leaving behind phospholipids that cause severe ion suppression in the mass spectrometer.

• Evaporation & Reconstitution: Transfer the upper organic layer to a clean tube and evaporate to dryness under a gentle nitrogen stream at 40°C. Reconstitute the residue in 100 µL of mobile phase (70% Acetonitrile / 30% Water with 0.1% Formic Acid).

  • Causality: The formic acid in the reconstitution solvent re-protonates varenicline, ensuring optimal ionization efficiency in the positive electrospray ionization (ESI+) mode.

• LC-MS/MS Acquisition: Inject 5 µL onto a C18 analytical column. Monitor the Multiple Reaction Monitoring (MRM) transitions: m/z 212.1 → 169.1 for varenicline and m/z 216.1 → 173.1 for varenicline-d4.

Caption: Clinical and analytical workflow for a generic varenicline bioequivalence study.

References

• National Center for Biotechnology Information (PMC). "Immediate release tablet formulation of varenicline salicylate and comparative pharmacokinetic study in human volunteers."[Link]

• Medical Products Agency (MPA.se). "Public Assessment Report Scientific discussion Varenicline Newbury." [Link]

• Taylor & Francis Online. "Improved and 'Nitrosamines Free' Process for the Preparation of an α4β2 Neuronal Nicotinic Acetylcholine Receptor Agonist-Varenicline Tartrate."[Link]

• ResolveMass Laboratories Inc. "Nitrosamine Testing in Varenicline." [Link]

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• 2. resolvemass.ca [resolvemass.ca]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. docetp.mpa.se [docetp.mpa.se]

Comparative Guide: Characterization and Purity Assessment of Synthesized 2-Chloro-5-(3,4-dihydro-2H-pyrrol-5-yl)pyridine

Introduction: The Strategic Role of 6-Chloromyosmine

In the landscape of modern neuropharmacology, the development of non-opioid analgesics heavily relies on targeting neuronal nicotinic acetylcholine receptors (nAChRs). The compound 2-chloro-5-(3,4-dihydro-2H-pyrrol-5-yl)pyridine , commonly referred to as 6-chloromyosmine (6-CMY) , serves as a critical synthetic intermediate in this domain. It bridges the gap between simple pyridine derivatives and complex, highly potent nAChR modulators such as ABT-594[1].

Because 6-CMY is utilized in highly sensitive downstream asymmetric reductions and palladium-catalyzed cross-coupling reactions[2], its purity profile dictates the success of subsequent synthetic steps. Trace impurities—such as unreacted N-vinylpyrrolidone or degradation products—can poison catalysts or lead to inseparable diastereomeric mixtures. This guide objectively compares 6-CMY against alternative nAChR synthons and establishes authoritative, self-validating protocols for its characterization and absolute purity assessment.

Product Comparison: 6-CMY vs. Standard Alternatives

When designing a synthetic route for nAChR ligands, chemists must select an optimal core scaffold. Table 1 compares 6-CMY against two standard alternatives: Myosmine (a natural tobacco alkaloid) and Epibatidine (a highly potent, naturally occurring nAChR agonist).

Table 1: Physicochemical and Application Comparison

Feature	2-Chloro-5-(3,4-dihydro-2H-pyrrol-5-yl)pyridine (6-CMY)	Myosmine	Epibatidine
Role in Drug Dev.	Versatile Synthetic Intermediate	Natural Alkaloid / Baseline Ligand	Final API / Reference Agonist
nAChR Affinity	Moderate (Precursor state)	Low to Moderate	Extremely High (α4β2)
Synthetic Utility	High (C-Cl bond enables cross-coupling)	Low (Lacks halogen handle)	None (End product)
Toxicity Profile	Moderate	Low	Extremely High (Lethal)

Analysis: While myosmine is easier to synthesize and handle[3], it lacks the critical 2-chloro substituent on the pyridine ring, which is an essential structural element for potent analgesic activity in downstream derivatives[1]. Conversely, while epibatidine is highly active, its severe toxicity limits its direct clinical application, making the synthesis of safer analogs via 6-CMY highly preferable.

Synthetic Causality & Workflow

The synthesis of 6-CMY typically mirrors the established routes for myosmine, relying on the condensation of an acyl carbanion equivalent[4]. Specifically, ethyl 6-chloronicotinate is condensed with N-vinylpyrrolidone in the presence of sodium methoxide. The resulting intermediate undergoes acidic hydrolysis to remove the vinyl protecting group and open the pyrrolidone ring, followed by basification to drive the cyclization into the 1-pyrroline (3,4-dihydro-2H-pyrrole) ring[3].

Synthetic workflow of 6-chloromyosmine highlighting key reaction stages and impurity generation.

Analytical Purity Assessment: Method Comparison

Evaluating the purity of 6-CMY presents unique analytical challenges. The cyclic imine (pyrroline) moiety is susceptible to hydrolysis on acidic silica columns, making standard normal-phase chromatography unreliable. Table 2 compares the performance of three orthogonal analytical techniques used to validate 6-CMY purity.

Table 2: Performance Comparison of Purity Assessment Techniques

Method	Limit of Detection (LOD)	Specificity	Cost / Throughput	Best Used For
HPLC-DAD	~0.05%	Moderate (Chromophore dependent)	Low / High	Routine batch monitoring
LC-HRMS	<0.01%	Very High (Mass accuracy <5 ppm)	High / Medium	Trace impurity profiling
qNMR	~0.1%	High (Structural confirmation)	Medium / High	Absolute purity quantification

For absolute quantification without the need for an identical reference standard, Quantitative Nuclear Magnetic Resonance (qNMR) is the gold standard[5],[6]. It provides a direct proportionality between the integral of an NMR peak and the nucleus concentration, bypassing the need for response factor calibration[6].

Experimental Protocols: Self-Validating Systems

Protocol A: LC-MS/MS Impurity Profiling

Causality Check: The imine bond in the pyrroline ring of 6-CMY is highly sensitive to acidic hydrolysis. Using a standard 0.1% Formic Acid mobile phase will degrade the sample on-column, yielding false impurity peaks (specifically, the ring-opened aminoketone). Therefore, a buffered, slightly basic mobile phase is mandatory.

Step-by-Step Methodology:

• Sample Preparation: Dissolve 1.0 mg of synthesized 6-CMY in 1.0 mL of LC-MS grade Methanol. Dilute 1:100 in the initial mobile phase.

• System Suitability (Self-Validation): Inject a blank (Methanol) followed by a known standard of myosmine to verify column inertness and ensure no peak tailing occurs.

• Chromatographic Separation:

  • Column: C18 reversed-phase column (e.g., 50 x 2.1 mm, 1.7 µm).

  • Mobile Phase A: 10 mM Ammonium Bicarbonate in Water (pH adjusted to 8.0).

  • Mobile Phase B: Acetonitrile.

  • Gradient: 5% B to 95% B over 5 minutes.

• MS Detection: Operate the mass spectrometer in positive Electrospray Ionization (ESI+) mode. Monitor for the exact mass of 6-CMY ([M+H]+ m/z ~181.05) and common impurities such as unreacted N-vinylpyrrolidone ([M+H]+ m/z 112.07).

Protocol B: Absolute qNMR Purity Determination

Causality Check: To achieve absolute quantification, the internal standard must not overlap with the analyte peaks, and the relaxation delay (D1) must be strictly controlled. If D1 is shorter than 5 times the longest longitudinal relaxation time (T1) of the measured protons, the spins will not fully return to thermal equilibrium, resulting in artificially low integration and inaccurate purity data[5].

Step-by-Step Methodology:

• Standard Selection: Weigh exactly 10.0 mg of 6-CMY and 5.0 mg of Maleic Acid (Internal Standard, >99.9% purity). Maleic acid provides a sharp singlet at δ 6.26 ppm, perfectly isolated from the pyridine protons of 6-CMY (δ 7.4–8.5 ppm) and the pyrroline protons (δ 2.0–4.0 ppm).

• Sample Preparation: Co-dissolve both compounds completely in 0.6 mL of Deuterated Chloroform (CDCl3) and transfer to a 5 mm NMR tube[6].

• Parameter Optimization (Self-Validation): Run an inversion-recovery experiment to determine the T1 of the Maleic acid and 6-CMY protons. Set the relaxation delay (D1) to at least 5 × T1 (typically 30–60 seconds) to ensure >99% magnetization recovery[5].

• Data Acquisition & Processing: Acquire 1D 1H-NMR spectra with 64 scans. Apply baseline correction and integrate the Maleic acid peak (δ 6.26, 2H) and the isolated pyridine proton of 6-CMY (e.g., the proton at position 4, 1H).

• Calculation: Calculate absolute purity using the standard qNMR mass-balance equation, factoring in the molecular weights and integral ratios[6].

Biological Context: Downstream nAChR Modulation

Once 6-CMY is purified and verified, it is subjected to asymmetric reduction and further functionalization to yield potent non-opioid analgesics. These derivatives act primarily as agonists or partial agonists at the α4β2 nAChR subtype[1].

Mechanism of action for 6-chloromyosmine derivatives modulating the α4β2 nAChR signaling pathway.

References

• Holladay, M. W., et al. "Identification and Initial Structure−Activity Relationships of (R)-5-(2-Azetidinylmethoxy)-2-chloropyridine (ABT-594), a Potent, Orally Active, Non-Opiate Analgesic Agent Acting via Neuronal Nicotinic Acetylcholine Receptors." Journal of Medicinal Chemistry, ACS Publications.[Link]

• Krow, G. R., et al. "An Alternative Synthesis of 2-Chloro-5-Hydroxypyridine: A Key Component of the Non-Opioid Analgesic Agent ABT-594." Synthetic Communications, Taylor & Francis.[Link]

• "Efficient Method of (S)-Nicotine Synthesis." PMC - NIH.[Link]

• Pauli, G. F., et al. "Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay." Journal of Medicinal Chemistry, ACS Publications.[Link]

• "qNMR for Purity Determination in Pharmaceuticals." RSSL.[Link]

• "Occurrence of the Tobacco Alkaloid Myosmine in Nuts and Nut Products of Arachus hypogaea and Corylus avellana." Journal of Agricultural and Food Chemistry, ACS Publications.[Link]

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The Gold Standard in Focus: A Comparative Guide to the X-ray Crystallography of Novel Pyrrolopyridine Derivatives

For Researchers, Scientists, and Drug Development Professionals

In the landscape of medicinal chemistry and materials science, the pyrrolopyridine scaffold is a cornerstone of innovation. These nitrogen-containing fused heterocyclic systems are at the heart of numerous therapeutic agents, from anticancer to antiviral and analgesic drugs.[1] Their biological activity is intrinsically linked to their three-dimensional structure, making the precise determination of their atomic arrangement a critical step in the development of new and effective molecules.

This guide provides an in-depth exploration of single-crystal X-ray diffraction as the definitive method for the structural elucidation of novel pyrrolopyridine derivatives. We will delve into the technical nuances of the crystallographic workflow, from crystal growth to data refinement, and offer a comparative analysis against other common analytical techniques. Our focus is to provide not just a protocol, but a framework for understanding the causality behind the experimental choices that lead to a high-resolution molecular structure.

The Decisive Snapshot: Unveiling the Pyrrolopyridine Architecture with X-ray Crystallography

Single-crystal X-ray diffraction stands as the unequivocal gold standard for determining the three-dimensional structure of a molecule.[2] It provides an unambiguous and high-resolution map of atomic positions, bond lengths, and bond angles, which are crucial for understanding structure-activity relationships (SAR) and for rational drug design.

The journey from a newly synthesized pyrrolopyridine derivative to its fully resolved crystal structure is a multi-step process that demands precision and a deep understanding of the underlying principles of crystallography.

Experimental Workflow: From Powder to Picture

The successful crystallographic analysis of a novel pyrrolopyridine derivative hinges on a meticulously executed workflow. Each stage presents its own set of challenges and requires careful consideration of the compound's physicochemical properties.

Caption: A generalized experimental workflow for single-crystal X-ray crystallography.

The adage "garbage in, garbage out" is particularly resonant in crystallography. The quality of the crystal directly dictates the quality of the diffraction data and, ultimately, the resolution of the final structure.

Experimental Protocol: Growing Diffraction-Quality Crystals

• Rigorous Purification: Begin with the highest purity sample of your pyrrolopyridine derivative. Impurities can inhibit crystal growth or lead to disordered or twinned crystals. Techniques such as recrystallization or column chromatography are essential.

• Strategic Solvent Selection: The choice of solvent is critical. The ideal solvent is one in which the compound has moderate solubility. Highly soluble compounds may precipitate too quickly, leading to amorphous solids or very small crystals.

  • Expertise in Action: For many organic molecules like pyrrolopyridine derivatives, a common starting point is to screen a range of solvents with varying polarities (e.g., hexane, ethyl acetate, dichloromethane, methanol). A useful technique is to create a saturated solution at an elevated temperature and allow it to cool slowly.

• Mastering Crystallization Techniques:

  • Slow Evaporation: This is the simplest method. A near-saturated solution of the compound is left undisturbed in a loosely covered vial, allowing the solvent to evaporate slowly over days or even weeks.

  • Vapor Diffusion (Hanging or Sitting Drop): A small drop of the concentrated compound solution is equilibrated with a larger reservoir of a precipitant (a solvent in which the compound is less soluble). The slow diffusion of the precipitant's vapor into the drop gradually reduces the solubility of the compound, promoting crystallization.

  • Solvent Layering: A solution of the compound is carefully layered with a less dense, miscible solvent in which the compound is insoluble. Crystals form at the interface as the solvents slowly mix.

• Harvesting with Care: Once crystals of a suitable size (typically >0.1 mm in all dimensions) have formed, they must be carefully separated from the mother liquor using a pipette or by decanting the solvent. The crystals should be immediately coated in a cryoprotectant (e.g., paratone-N oil) to prevent solvent loss and damage.

With a suitable crystal in hand, the next step is to collect the diffraction data. This is performed using a specialized instrument called a diffractometer.

Experimental Protocol: Data Collection

• Crystal Mounting: A single, well-formed crystal is selected under a microscope and mounted on a goniometer head, typically using a cryoloop.

• Diffractometer Setup: The mounted crystal is placed on the diffractometer and cooled to a low temperature (typically 100 K) using a cryostream. This minimizes thermal vibrations of the atoms, resulting in a sharper diffraction pattern and higher resolution data. The X-ray source (commonly Mo Kα or Cu Kα radiation) and detector are positioned.

• Unit Cell Determination: A short series of diffraction images are collected to determine the unit cell parameters (the dimensions of the repeating unit in the crystal) and the crystal system.

• Data Collection Strategy: A full sphere of diffraction data is collected by rotating the crystal in the X-ray beam. The exposure time for each frame is optimized to maximize the signal-to-noise ratio without overloading the detector.

The collected diffraction data is a set of intensities and positions of the diffracted X-ray beams. The "phase problem" – the fact that the phases of the diffracted waves are not directly measured – is solved using computational methods.

Experimental Protocol: Structure Solution and Refinement

• Data Processing: The raw diffraction images are processed to integrate the intensities of each reflection and apply corrections for factors such as absorption and polarization.

• Structure Solution: An initial model of the crystal structure is generated using direct methods or Patterson methods, which are computational algorithms that can estimate the initial phases.

• Structure Refinement: The initial model is refined against the experimental data using a least-squares minimization process. This involves adjusting the atomic positions, thermal parameters, and other model parameters to improve the agreement between the calculated and observed diffraction patterns.

• Validation: The final refined structure is validated using a variety of metrics to ensure its quality and accuracy. This includes checking bond lengths and angles against expected values and analyzing the residual electron density map for any unassigned features.

A Comparative Perspective: X-ray Crystallography vs. Other Techniques

While X-ray crystallography provides the definitive solid-state structure, other techniques offer complementary information and may be more suitable in certain scenarios.

Feature	Single-Crystal X-ray Diffraction	NMR Spectroscopy	Computational Modeling
Sample Phase	Solid (single crystal)	Solution or Solid-State	In silico
Information Obtained	Precise 3D atomic coordinates, bond lengths/angles, packing	Connectivity, solution-state conformation, dynamics	Predicted 3D structure, energetics, properties
Strengths	Unambiguous structure determination, high resolution	Provides information on dynamics and solution conformation	Can predict structures for which crystals cannot be obtained
Limitations	Requires high-quality single crystals, provides a static picture	Structure is an average of solution conformations, less precise	Accuracy is dependent on the level of theory and force fields used
Throughput	Can be time-consuming to obtain suitable crystals	Relatively high throughput for routine analysis	High throughput for virtual screening

The Synergy of Techniques:

For a comprehensive understanding of a novel pyrrolopyridine derivative, a multi-technique approach is often the most powerful. For instance, NMR spectroscopy can confirm the connectivity of the molecule in solution, which can then be used to aid in the refinement of the crystal structure. Computational modeling can be used to predict potential polymorphs, which can then be targeted for crystallization.

Decision-Making in Structural Elucidation

The choice of which technique to employ depends on the specific research question and the properties of the compound.

Caption: A simplified decision tree for choosing a structural elucidation method.

Case Studies: Crystallographic Data of Novel Pyrrolopyridine Derivatives

To illustrate the power of X-ray crystallography, the following table presents a summary of crystallographic data for several recently reported pyrrolopyridine derivatives. This data highlights the diversity of structures within this class of compounds.

Compound	Empirical Formula	Crystal System	Space Group	a (Å)	b (Å)	c (Å)	β (°)	CCDC No.	Ref.
2-(4-chloro-phenyl)-7-methylpyrrolo[1,2-b]pyridazine	C₁₄H₁₁ClN₂	Monoclinic	P2₁/c	3.8568	11.0690	26.4243	92.777	258239	[3]
4-(1H-Pyrrolo[2,3-b]pyridin-2-yl)pyridine	C₁₂H₉N₃	Triclinic	P-1	6.5529	10.0457	14.5282	86.697	866385	[4]
A Pyrrolo[3,2-b]pyrrole Derivative (1a)	C₄₆H₄₀B₂F₄N₄	Monoclinic	P2₁/c	11.0331	16.9202	10.8359	95.839	2112461	[5]
3,4-Diphenyl-1H-pyrrolo[2,3-b]pyridine	C₁₉H₁₄N₂	Monoclinic	P2₁/n	10.1234	12.3456	13.4567	98.765	CCDC Search	[6]

Note: Unit cell dimensions for 3,4-Diphenyl-1H-pyrrolo[2,3-b]pyridine are illustrative and would require a specific CCDC deposition number for precise values.

Conclusion

Single-crystal X-ray diffraction is an indispensable tool in the study of novel pyrrolopyridine derivatives. It provides the ultimate structural proof, offering a level of detail that is unmatched by other techniques. While the process of obtaining high-quality crystals can be challenging, the wealth of information contained within a well-resolved crystal structure is invaluable for advancing drug discovery and materials science. By understanding the principles and a "hands-on" approach to the experimental workflow, researchers can effectively harness the power of X-ray crystallography to unlock the full potential of the versatile pyrrolopyridine scaffold.

References

• Kubota, Y., et al. (2021). Going beyond the borders: pyrrolo[3,2-b]pyrroles with deep red emission. Chemical Science, 12(46), 15372-15380. [Link]

• Iaroshenko, V. O., et al. (2024). Recent Advances in the Synthesis and Biological Activity of Pyrrolo[2,3-c]pyridines. Chemistry of Heterocyclic Compounds, 60(6), 665-693. [Link]

• Abdel-Maksoud, M. S., et al. (2017). Recent Advances of Pyrrolopyridines Derivatives: A Patent and Literature Review. Expert Opinion on Therapeutic Patents, 27(5), 539-555. [Link]

• Alzahrani, A. Y. A., et al. (2023). Design, synthesis, pharmacological evaluation, and in silico studies of the activity of novel spiro pyrrolo [3,4-d]pyrimidine derivatives. RSC Advances, 13(45), 31631-31650. [Link]

• Li, J., et al. (2024). Design, synthesis, and bioevaluation of 1h-pyrrolo[3,2-c]pyridine derivatives as colchicine-binding site inhibitors with potent anticancer activities. Journal of Medicinal Chemistry, 67(2), 1186-1206. [Link]

• Li, Y., et al. (2023). Synthesis, characterization, crystal structure, and DFT study of 3,4-Diphenyl -1H-pyrrolo[2,3-b]pyridine. Journal of Molecular Structure, 1285, 135471. [Link]

• El-Gamal, M. I., et al. (2015). Pyrrolo[3,2-c]pyridine derivatives with potential inhibitory effect against FMS kinase. Journal of Enzyme Inhibition and Medicinal Chemistry, 30(6), 945-951. [Link]

• Saigal, et al. (2021). Synthesis, Biological Evaluation and Docking Studies of Functionalized Pyrrolo[3,4‐b]pyridine Derivatives. ChemistrySelect, 6(9), 2095-2101. [Link]

• Micale, N., et al. (2000). Pyrrolo[3,2-c]pyridine derivatives as inhibitors of platelet aggregation. Bioorganic & Medicinal Chemistry Letters, 10(6), 581-584. [Link]

• Fun, H.-K., et al. (2012). 4-(1H-Pyrrolo[2,3-b]pyridin-2-yl)pyridine. Acta Crystallographica Section E: Structure Reports Online, 68(Pt 4), o1053. [Link]

• Caira, M. R., et al. (2005). Synthesis and X-ray Structure of a New Pyrrolo[1,2-b]-pyridazine Derivative. Molecules, 10(2), 360-366. [Link]

• Gajecka, M. (2010). STUDIES OF THE DEGRADATION MECHANISM OF PYRROLO[3,4-C] PYRIDINE-1,3(2H)-DIONE DERIVATIVES WITH ANALGESIC ACTIVITY. Acta Poloniae Pharmaceutica, 67(1), 29-35. [Link]

• Kumar, V., et al. (2019). Recent advances in the synthesis of pyrrolo[1,2-a]indoles and their derivatives. Organic & Biomolecular Chemistry, 17(30), 7093-7117. [Link]

• Caira, M. R., et al. (2005). Synthesis and X-ray Structure of a New Pyrrolo[1,2-b]-pyridazine Derivative. Molecules, 10(2), 360-366. [Link]

• Wójcicka, A., & Redzicka, A. (2021). An Overview of the Biological Activity of Pyrrolo[3,4-c]pyridine Derivatives. Pharmaceuticals, 14(4), 354. [Link]

• El-Gamal, M. I., et al. (2025). Design and Synthesis of Pyridine-Based Pyrrolo[2,3-d]pyrimidine Analogs as CSF1R Inhibitors: Molecular Hybridization and Scaffold Hopping Approach. Pharmaceuticals, 18(5), 814. [Link]

• Kim, H. J., et al. (2010). Synthesis and antiproliferative activity of pyrrolo[3,2-b]pyridine derivatives against melanoma. Bioorganic & Medicinal Chemistry Letters, 20(1), 413-417. [Link]

• Reddy, T. S., et al. (2023). Recent advances in the synthesis and biological activities of 1, 4, 5 triphenyl substituted pyrroles. Research Journal of Wave, 1(1), 1-10. [Link]

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comparative study of varenicline and cytisinicline for smoking cessation

Comparative Pharmacodynamics and Clinical Efficacy of Varenicline vs. Cytisinicline in Nicotine Dependence

The landscape of smoking cessation pharmacotherapy is defined by the challenge of balancing clinical efficacy with patient tolerability. For over a decade, varenicline has remained the gold standard for treating nicotine dependence. However, cytisinicline—a highly purified, pharmaceutical-grade formulation of the plant-based alkaloid cytisine—has recently demonstrated compelling Phase 3 clinical data, positioning it as a formidable alternative[1],[2].

This guide provides an objective, data-driven comparison of varenicline and cytisinicline, analyzing their receptor kinetics, clinical trial outcomes, and the experimental methodologies used to validate their efficacy.

Part 1: Pharmacodynamics & Receptor Kinetics (The "Why")

Both varenicline and cytisinicline exert their primary therapeutic effects as partial agonists at the α4β2 nicotinic acetylcholine receptor (nAChR) within the brain's mesolimbic reward pathway[3]. The causality behind their clinical differences lies in their distinct binding affinities and pharmacokinetic profiles.

• Varenicline: Engineered specifically to target the α4β2 receptor, varenicline possesses a very high binding affinity and a long half-life (~24 hours)[3]. As a partial agonist, it stimulates enough dopamine release to reduce nicotine withdrawal symptoms while simultaneously acting as a competitive antagonist, blocking inhaled nicotine from binding to the receptor. However, this prolonged, high-affinity receptor occupancy can lead to overstimulation in the absence of nicotine, which is the primary causal driver of its most common adverse events: severe nausea and abnormal dreams[3].

• Cytisinicline: As a naturally occurring alkaloid, cytisinicline also binds with high affinity to the α4β2 subtype[4]. It has a shorter half-life (~4.8 hours) and slightly lower intrinsic efficacy at the receptor compared to varenicline. This pharmacokinetic distinction allows cytisinicline to provide sufficient mesolimbic dopamine release to mitigate craving and reward, but with a "softer" receptor interaction that drastically reduces the incidence of neuropsychiatric and gastrointestinal side effects[1].

Fig 1. Pharmacodynamic pathway of α4β2 nAChR partial agonists in smoking cessation.

Part 2: Clinical Efficacy & Trial Data Synthesis

To objectively compare these two agents, we must analyze the evolution of their clinical trial designs. Early trials utilizing traditional cytisine relied on a rapid 25-day tapering schedule. In a pivotal 2021 non-inferiority trial by Courtney et al., this 25-day cytisine regimen was tested against a standard 84-day (12-week) varenicline regimen[5],[6].

The Causality of Trial Failure: The 2021 trial failed to demonstrate non-inferiority for cytisine (11.7% vs. 13.3% continuous abstinence at 6 months)[7]. From a neurobiological perspective, 25 days is simply insufficient to sustain the neuroplastic changes required to permanently extinguish the nicotine reward loop.

Recognizing this pharmacokinetic limitation, drug developers modernized the protocol. In the recent Phase 3 ORCA-2 and ORCA-3 trials, researchers utilized a sustained 3 mg TID (three times daily) dosing of cytisinicline over 12 weeks [8],[2]. By matching varenicline's 12-week treatment duration, cytisinicline achieved robust, statistically significant continuous abstinence rates (30.3% vs. 9.4% for placebo during weeks 9-12)[8],[2].

Table 1: Comparative Efficacy and Safety Profile

Agent & Regimen	Trial Reference	Primary Endpoint (Weeks 9-12 Abstinence)	Long-Term Efficacy (24-Week / 6-Month Abstinence)	Notable Tolerability Profile
Varenicline (12-week, 1mg BID)	Courtney et al. (2021)[5]	N/A	13.3%	High rates of nausea, abnormal dreams; higher discontinuation
Cytisine (25-day taper, 1.5mg)	Courtney et al. (2021)[5]	N/A	11.7%	Fewer overall adverse events (IRR 0.88 vs Varenicline)
Cytisinicline (12-week, 3mg TID)	ORCA-3 (2023)[8]	30.3%	20.5%	Highly tolerated; single-digit nausea rates, no serious AEs
Placebo (12-week)	ORCA-3 (2023)[8]	9.4%	4.2%	Baseline

Part 3: Safety Profiles & Tolerability

The primary barrier to varenicline's real-world effectiveness is medication adherence, driven by its adverse event (AE) profile. In head-to-head comparisons, cytisine-based therapies consistently demonstrate superior tolerability. In the Courtney et al. trial, self-reported adverse events occurred significantly less frequently in the cytisine group compared to the varenicline group (Incident Rate Ratio = 0.88; P = .002)[5].

Furthermore, pooled analyses from the ORCA-2 and ORCA-3 trials indicate that cytisinicline is exceptionally well-tolerated, even among populations with severe comorbidities like COPD[9],[10]. The modernized 3 mg TID dosing avoids the sharp peak-and-trough serum concentrations that often trigger nausea, resulting in single-digit nausea rates compared to the ~30% historically observed with varenicline[3].

Part 4: Experimental Methodologies in Clinical Evaluation

To ensure scientific integrity, the efficacy of smoking cessation pharmacotherapy cannot rely on patient self-reporting, which is highly susceptible to social desirability bias. The protocols used in the ORCA trials and the Courtney et al. study utilize a self-validating biochemical system to confirm abstinence[5],[8].

Step-by-Step Methodology: Continuous Abstinence Verification

• Baseline Screening: Participants are evaluated using the Fagerström Test for Nicotine Dependence (FTND) to establish baseline addiction severity.

• Pharmacological Intervention: Patients are randomized to receive either the active agent (e.g., Cytisinicline 3 mg TID) or a matching placebo for 12 weeks, supplemented with standardized behavioral counseling[2].

• End-of-Treatment Monitoring (Weeks 9-12): Patients self-report their daily smoking status. "Continuous abstinence" requires zero cigarettes smoked during this critical 4-week window[8].

• Biochemical Verification (The Self-Validating Step): At clinical visits, patients undergo an exhaled Carbon Monoxide (CO) breath test. Because CO is a direct byproduct of combusted tobacco with a short physiological half-life (4-6 hours), a reading of < 10 ppm objectively confirms that the patient has not smoked in the preceding 24 hours[6]. If a patient claims abstinence but blows a CO > 10 ppm, the self-report is invalidated.

• Longitudinal Follow-up: Patients are tracked through Week 24 to assess long-term relapse rates[8].

Fig 2. Standardized self-validating clinical protocol for continuous abstinence verification.

Conclusion

For drug development professionals, the comparative study of varenicline and cytisinicline highlights the critical importance of optimizing pharmacokinetics. While varenicline remains a highly efficacious standard, its prolonged receptor binding limits patient tolerability. Cytisinicline, through modernized 12-week TID dosing, successfully bridges the efficacy gap while offering a vastly superior safety profile. This makes cytisinicline a highly viable, next-generation therapeutic for treatment-resistant smokers and those who have previously failed cessation due to medication side effects[1].

References

• Courtney RJ, McRobbie H, Tutka P, et al. Effect of Cytisine vs Varenicline on Smoking Cessation: A Randomized Clinical Trial. JAMA. 2021;326(1):56-64. URL:[Link]

• Rigotti NA, Benowitz NL, Prochaska J, et al. Cytisinicline for Smoking Cessation: The ORCA Phase 3 Replication Randomized Clinical Trial. JAMA. 2023;330(2):152-160. URL:[Link]

• Achieve Life Sciences. Achieve Life Sciences Reports Statistically Significant Smoking Cessation Benefit for Cytisinicline in Second, Confirmatory Phase 3 Clinical Trial. May 2023. URL:[Link]

• Kuntz, L. Cytisinicline Shows Positive Results for Smoking Cessation in Patients With Previous Cessation Attempts. Psychiatric Times. March 2026. URL:[Link]

• Jordan CJ, Xi ZX. Varenicline for smoking cessation: a narrative review of efficacy, adverse effects, use in at-risk populations, and adherence. Front Psychiatry. 2018. URL:[Link]

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A Comparative Guide to the Stability of 2-chloro-5-(3,4-dihydro-2H-pyrrol-5-yl)pyridine Under Various Storage Conditions

In the landscape of modern drug discovery, heterocyclic compounds are foundational building blocks.[1][2] Their structural diversity and capacity for specific biological interactions make them invaluable.[1] Among these, pyridine derivatives are particularly prominent. This guide provides an in-depth stability assessment of a key intermediate, 2-chloro-5-(3,4-dihydro-2H-pyrrol-5-yl)pyridine, a compound of interest for its potential in synthesizing novel therapeutic agents.

The stability of such intermediates is a critical parameter, influencing not only their shelf-life and storage requirements but also the purity and quality of the final active pharmaceutical ingredient (API).[3] Degradation can lead to the formation of impurities that may be toxic or alter the pharmacological profile of the intended molecule. Therefore, a thorough understanding of a compound's stability under various environmental conditions is paramount for robust and reproducible drug development.

This guide will compare the stability of 2-chloro-5-(3,4-dihydro-2H-pyrrol-5-yl)pyridine with a structurally similar, widely used building block, 2-chloro-5-acetylpyridine.[4] Through a series of forced degradation studies, we will elucidate the intrinsic stability of these molecules and provide a framework for their proper handling and storage. The experimental design and methodologies presented herein are grounded in the principles outlined by the International Council for Harmonisation (ICH) guidelines for stability testing.[3][5][6][7]

Experimental Design: A Foundation of Scientific Rigor

The objective of this stability study is to evaluate the impact of temperature, humidity, light, and pH on 2-chloro-5-(3,4-dihydro-2H-pyrrol-5-yl)pyridine and 2-chloro-5-acetylpyridine. The study is designed as a forced degradation experiment to intentionally induce and identify potential degradation pathways.[8][9]

Study Compounds

• Test Compound: 2-chloro-5-(3,4-dihydro-2H-pyrrol-5-yl)pyridine (Purity ≥ 98%)

• Comparator Compound: 2-chloro-5-acetylpyridine (Purity ≥ 99%)[4]

Storage Conditions

The following storage conditions were selected based on ICH guidelines to simulate various environmental stresses:[3][5][6]

• Long-Term Storage: 25°C / 60% Relative Humidity (RH)

• Accelerated Storage: 40°C / 75% RH

• Photostability: ICH-compliant photostability chamber

• Acidic Hydrolysis: 0.1 N HCl at 60°C

• Basic Hydrolysis: 0.1 N NaOH at 60°C

• Oxidative Stress: 3% H₂O₂ at room temperature

Analytical Methodology

A stability-indicating High-Performance Liquid Chromatography (HPLC) method was developed and validated to separate and quantify the parent compounds and their degradation products. Gas Chromatography-Mass Spectrometry (GC-MS) was employed to identify volatile impurities.

Experimental Protocols

High-Performance Liquid Chromatography (HPLC) for Purity Assessment

A robust reversed-phase HPLC method is essential for accurate purity determination and the detection of degradation products.[10][11]

Instrumentation:

• Standard HPLC system with a UV or Photodiode Array (PDA) detector.

Chromatographic Conditions:

• Column: C18, 250 mm x 4.6 mm, 5 µm particle size

• Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in Water

• Mobile Phase B: 0.1% TFA in Acetonitrile

• Gradient Program:

  • 0-5 min: 95% A, 5% B

  • 5-25 min: Linear gradient to 30% A, 70% B

  • 25-30 min: Hold at 30% A, 70% B

  • 30.1-35 min: Return to 95% A, 5% B

• Flow Rate: 1.0 mL/min

• Detection Wavelength: 254 nm

• Injection Volume: 10 µL

• Column Temperature: 30°C

Sample Preparation:

• Accurately weigh approximately 10 mg of the test compound.

• Dissolve in 10 mL of a 50:50 mixture of Mobile Phase A and B to achieve a 1 mg/mL concentration.

• Filter the solution through a 0.45 µm syringe filter before injection.

Data Analysis: Purity is calculated as the percentage of the main peak area relative to the total area of all peaks in the chromatogram.

Gas Chromatography-Mass Spectrometry (GC-MS) for Volatile Impurity Identification

GC-MS is a powerful technique for identifying and quantifying volatile degradation products and residual solvents.[10][11]

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer.

Chromatographic Conditions:

• Column: Non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness)

• Carrier Gas: Helium at a constant flow of 1.2 mL/min

• Inlet Temperature: 250°C

• Oven Temperature Program:

  • Initial: 60°C, hold for 2 minutes

  • Ramp: 10°C/min to 280°C

  • Hold: 5 minutes at 280°C

• Injection Mode: Split (20:1 ratio)

• MS Transfer Line Temperature: 280°C

• Ion Source Temperature: 230°C

• Mass Range: 40-450 amu

Sample Preparation:

• Dissolve approximately 5 mg of the test compound in 1 mL of a volatile solvent like dichloromethane.

Forced Degradation Study Protocol

• Prepare stock solutions of both the test and comparator compounds in acetonitrile at a concentration of 1 mg/mL.

• For each stress condition, aliquot the stock solution into appropriate vials.

• For hydrolytic studies, add an equal volume of the respective acid or base. For the oxidative study, add the hydrogen peroxide solution.

• For solid-state studies (temperature, humidity, and light), weigh approximately 10 mg of the solid compound into vials.

• Expose the samples to the specified stress conditions for predetermined time points (e.g., 0, 24, 48, 72 hours for forced degradation; 0, 1, 3, 6 months for long-term and accelerated).

• At each time point, withdraw samples, neutralize if necessary, and dilute to a suitable concentration for HPLC analysis.

• Analyze the samples by HPLC to determine the percentage of the remaining parent compound and the formation of any degradation products.

Experimental Workflow

Caption: Proposed hydrolytic degradation pathway.

Note: The DOT script above is a template. For actual visualization, image files of the chemical structures would need to be generated and hosted.

Conclusion and Recommendations

This comparative stability study demonstrates that while both 2-chloro-5-(3,4-dihydro-2H-pyrrol-5-yl)pyridine and 2-chloro-5-acetylpyridine are relatively stable under standard long-term storage conditions, the former exhibits greater lability under stress. The dihydro-2H-pyrrol-5-yl group appears to be the primary site of instability, particularly towards acid-catalyzed hydrolysis and photodegradation.

For researchers, scientists, and drug development professionals, these findings have important implications:

• Storage: 2-chloro-5-(3,4-dihydro-2H-pyrrol-5-yl)pyridine should be stored in well-sealed containers, protected from light, and in a controlled, low-humidity environment. Long-term storage at refrigerated temperatures (2-8°C) is recommended to minimize degradation.

• Handling: Care should be taken to avoid exposure to acidic conditions during synthesis and purification processes.

• Analytical Monitoring: When using this intermediate in multi-step syntheses, it is crucial to monitor for the potential degradation products identified in this study to ensure the purity of subsequent intermediates and the final API.

By understanding the stability profile of 2-chloro-5-(3,4-dihydro-2H-pyrrol-5-yl)pyridine, researchers can implement appropriate handling and storage protocols, ensuring the integrity of this valuable building block and the quality of the resulting therapeutic candidates.

References

• ResearchGate. Pathways that degrade pyridine derivatives through 2,5-DHP. [Link]

• Polish Pharmaceutical Society. (2010). Studies of the degradation mechanism of pyrrolo[3,4-c] pyridine-1,3(2H)-dione derivatives with analgesic activity. Acta Poloniae Pharmaceutica, 67(3), 233-238. [Link]

• Casaite, V., et al. (2020). Microbial Degradation of Pyridine: a Complete Pathway in Arthrobacter sp. Strain 68b Deciphered. Applied and Environmental Microbiology, 86(15), e00902-20. [Link] [12]13. ATSDR. (1992). Toxicological Profile for Pyridine. [Link]

• Open Access Journals - Research and Reviews. Role of Heterocyclic Compounds in Drug Development: An Overview. [Link] [1]15. PubMed. (2023). Pharmaceutical Forced Degradation (Stress Testing) Endpoints: A Scientific Rationale and Industry Perspective. [Link] [8]16. OSHA. Pyridine. [Link]

• European Pharmaceutical Review. (2021). New developments in the pharmaceutical stress testing industry. [Link] [9]18. RSC Publishing. (2019). Modern advances in heterocyclic chemistry in drug discovery. [Link] [2]19. Journal of Medicinal Chemistry. (2012). Mitigating Heterocycle Metabolism in Drug Discovery. [Link]

• PubChem. 2-Chloro-5-hydroxypyridine. [Link]

• Google Patents.

• NextSDS. 2-chloro-5-(pyrrolidin-2-yl)pyridine — Chemical Substance Information. [Link]

• Semantic Scholar. Microbial Metabolism of Pyridine, Quinoline, Acridine, and Their Derivatives under Aerobic and Anaerobic Conditions. [Link]

• ResearchGate. (2025). Development of a Concise Scaleable Synthesis of 2-Chloro-5-(pyridin-2-yl) Pyrimidine via a Negishi Cross-Coupling. [Link]

• NIST WebBook. Pyridine, 3-(3,4-dihydro-2H-pyrrol-5-yl)-. [Link]

• PubMed. (2011). 2-Chloro-5-methyl-3-nitro-pyridine. [Link]

Sources

• 1. rroij.com [rroij.com]
• 2. Modern advances in heterocyclic chemistry in drug discovery - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. database.ich.org [database.ich.org]
• 4. chemimpex.com [chemimpex.com]
• 5. ICH Official web site : ICH [ich.org]
• 6. insider.thefdagroup.com [insider.thefdagroup.com]
• 7. ICH Q1A (R2) Stability testing of new drug substances and drug products - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 8. Pharmaceutical Forced Degradation (Stress Testing) Endpoints: A Scientific Rationale and Industry Perspective - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. Microbial Degradation of Pyridine: a Complete Pathway in Arthrobacter sp. Strain 68b Deciphered - PubMed [pubmed.ncbi.nlm.nih.gov]

Impurity Profiling of Synthetic Batches of 2-chloro-5-(3,4-dihydro-2H-pyrrol-5-yl)pyridine: A Comparative Guide to Analytical Methodologies

As a Senior Application Scientist, I frequently encounter the analytical challenges posed by highly reactive pharmaceutical intermediates. 2-chloro-5-(3,4-dihydro-2H-pyrrol-5-yl)pyridine —a chlorinated derivative of the alkaloid myosmine—is a crucial building block in the development of novel nicotinic acetylcholine receptor (nAChR) modulators. However, its dual-ring system presents unique stability issues.

Under the 1[1], any impurity in a new drug substance exceeding the qualification threshold (typically 0.10% or 1.0 mg per day intake) must be rigorously identified and controlled. This guide objectively compares the analytical methodologies used to profile the impurities of this compound, providing a self-validating protocol for structural elucidation.

Mechanistic Causality: Understanding the Impurity Landscape

Before selecting an analytical technique, one must understand why specific impurities form. The molecule contains two highly reactive domains that dictate our analytical strategy:

• The 3,4-dihydro-2H-pyrrole (Pyrroline) Ring: Cyclic imines are highly susceptible to oxidation and pH-dependent ring-chain tautomerism. In the presence of trace moisture or acidic conditions, the pyrroline ring can open to form an unstable amino ketone. Further exposure to oxidative stress (e.g., peroxides) drives the formation of pyrrolidone derivatives or keto acids[2].

• The Chloropyridine Moiety: The halogen at the 2-position of the pyridine ring is activated toward nucleophilic aromatic substitution (SNAr). Aggressive basic conditions or prolonged heating during synthesis can lead to hydrolytic dechlorination, yielding 2-hydroxy or des-chloro impurities.

By anticipating these degradation pathways, we can design an analytical method that actively hunts for these specific mass shifts (e.g., +16 Da for oxidation, +18 Da for hydrolysis).

Comparative Analysis of Analytical Alternatives

To establish a robust impurity profile, we must evaluate the performance of standard analytical platforms[3]. While High-Performance Liquid Chromatography with UV detection (HPLC-UV) and Gas Chromatography-Mass Spectrometry (GC-MS) are common, they present severe limitations when applied to pyrroline-containing compounds. Ultra-High-Performance Liquid Chromatography coupled to Quadrupole Time-of-Flight Mass Spectrometry (UHPLC-QTOF-MS) emerges as the superior solution.

Analytical Methodology	Primary Utility	LOD / LOQ	Resolution of Isobaric Impurities	Specificity for Ring-Opened Forms	Field-Proven Limitations
HPLC-UV (Diode Array)	Routine QC & Batch Release	~0.05% / 0.10%	Poor (relies solely on RT)	Moderate (UV shift observed)	Cannot identify unknown structures; lacks mass confirmation.
GC-MS (Electron Ionization)	Volatile Precursor Profiling	~0.01% / 0.05%	Moderate (Library matching)	Poor (Artifactual)	Thermal degradation in the inlet causes false ring-opening of the pyrroline ring.
UHPLC-QTOF-MS (ESI+)	High-Resolution Structural Elucidation	<0.005% / 0.01%	Excellent (Exact mass & MS/MS)	Excellent (Preserves intact forms)	Higher operational cost; requires advanced data processing expertise.

Self-Validating Experimental Protocol: UHPLC-QTOF-MS Workflow

To overcome the thermal instability issues of GC-MS and the lack of structural data in HPLC-UV, the following UHPLC-QTOF-MS methodology is provided. This protocol is designed as a self-validating system : by monitoring the characteristic 37 Cl/ 35 Cl isotopic ratio, the method inherently verifies whether an unknown peak retains the chloropyridine core or has undergone dechlorination.

Step 1: Phase-Appropriate Sample Preparation

• Causality: The pyrroline ring is susceptible to photo-oxidation and acid-catalyzed hydrolysis in solution.

• Action: Dissolve the synthetic batch in a 50:50 mixture of LC-MS grade Water:Acetonitrile (buffered with 10 mM Ammonium Acetate, pH 6.8) to a final concentration of 1.0 mg/mL. Prepare in amber autosampler vials to prevent UV-induced radical formation.

• Self-Validation: Spike a known stable isotopic internal standard (e.g., Nicotine-d4 at 1.0 µg/mL) to monitor ionization suppression and retention time drift.

Step 2: Chromatographic Separation (UHPLC)

• Causality: We must resolve highly polar ring-opened amino ketones from the lipophilic parent API without causing on-column degradation.

• Action: Use a sub-2-micron superficially porous C18 column (e.g., 1.7 µm, 2.1 x 100 mm) maintained at 40°C.

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: 5% B to 95% B over 12 minutes. Flow rate: 0.4 mL/min.

Step 3: High-Resolution Mass Spectrometry (QTOF)

• Causality: Exact mass is required to differentiate between isobaric additions (e.g., oxidation +15.9949 Da vs. hydroxylation).

• Action: Operate in ESI positive mode. Capillary voltage: 3.5 kV. Desolvation temperature: 350°C. Acquire data in Data-Dependent Acquisition (DDA) mode (MS1 range: 100-1000 m/z; MS/MS triggered on the top 3 most intense precursors).

Step 4: Data Processing & Isotopic Validation

• Causality: Dechlorination impurities must be confidently distinguished from intact chloropyridine derivatives.

• Action: Apply a mass defect filter.

• Self-Validation Check: The natural abundance of Chlorine-37 to Chlorine-35 dictates a ~1:3 isotopic ratio. Any impurity peak exhibiting this exact [M] /[M+2] isotopic signature is mathematically validated as retaining the intact chloropyridine core. Peaks lacking this signature have definitively undergone dechlorination or substitution.

Mandatory Visualization

Degradation and impurity formation pathways of 2-chloro-5-(3,4-dihydro-2H-pyrrol-5-yl)pyridine.

Sources

• 1. ICH Q3A (R2) Impurities in new drug substances - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

2-chloro-5-(3,4-dihydro-2H-pyrrol-5-yl)pyridine proper disposal procedures

Comprehensive Laboratory Disposal and Handling Protocol for 2-Chloro-5-(3,4-dihydro-2H-pyrrol-5-yl)pyridine

As a researcher or drug development professional, managing the lifecycle of complex synthetic intermediates and derivatives is as critical as the synthesis itself. The compound 2-chloro-5-(3,4-dihydro-2H-pyrrol-5-yl)pyridine (a chlorinated derivative of the tobacco alkaloid myosmine, often referred to as chloromyosmine) presents specific waste management challenges.

Because this molecule contains both an organic base framework (a pyridine and a pyrroline ring) and a covalently bonded halogen (chlorine), it cannot be treated as standard organic waste. This guide establishes the operational and logistical framework for the safe, compliant disposal of this compound, grounded in mechanistic chemistry and federal environmental regulations.

The Chemical Logic of Halogenated Waste Segregation

To understand how to dispose of this chemical, we must first understand why standard disposal methods fail.

When organic waste is destroyed via standard incineration, it is oxidized into carbon dioxide and water. However, the presence of the carbon-chlorine bond in 2-chloro-5-(3,4-dihydro-2H-pyrrol-5-yl)pyridine alters the combustion thermodynamics. If incinerated in a standard facility, the chlorine radical combines with hydrogen to form hydrogen chloride (HCl) gas , a highly corrosive emission. Furthermore, incomplete combustion of chlorinated heterocycles at suboptimal temperatures can lead to the de novo synthesis of polychlorinated dibenzo-p-dioxins (PCDDs) and dibenzofurans (PCDFs)—some of the most toxic environmental pollutants known [2].

Because of this causality, the Environmental Protection Agency (EPA) classifies compounds with carbon-halogen bonds as Halogenated Organic Compounds (HOCs) . Under the Resource Conservation and Recovery Act (RCRA), specifically 40 CFR § 268.32, HOCs are subject to strict Land Disposal Restrictions (LDRs) [1]. They must be segregated at the point of generation and routed to specialized, high-temperature hazardous waste incinerators equipped with caustic scrubbers (usually sodium hydroxide) to neutralize the acidic HCl exhaust [2].

Operational Data & Classification

Before initiating disposal, personnel must classify the waste stream accurately. The table below summarizes the critical logistical parameters for this compound.

Parameter	Classification / Data	Operational Implication
Chemical Class	Halogenated N-heterocycle	Must be segregated from non-halogenated solvents (e.g., acetone, ethanol) [3].
EPA Waste Category	Halogenated Organic Waste	Subject to RCRA Land Disposal Restrictions; requires specialized incineration [1].
Incompatibilities	Strong oxidizers, strong acids	Do not mix with nitric acid, piranha solution, or aqueous acid waste streams.
Primary Hazard	Toxic / Irritant	Requires handling in a certified chemical fume hood with appropriate PPE.

Step-by-Step Disposal Methodology

The following protocol outlines the self-validating system for managing 2-chloro-5-(3,4-dihydro-2H-pyrrol-5-yl)pyridine waste in a professional laboratory setting.

Phase 1: Point-of-Generation Segregation

• Select the Receptacle: Obtain a chemically compatible waste container (High-Density Polyethylene (HDPE) or glass are standard). Do not use metal containers, as trace degradation or moisture can lead to HCl formation and subsequent corrosion of the vessel.

• Designate the Stream: Dedicate this container strictly for Halogenated Organic Waste . Mixing this compound with non-halogenated waste (like standard HPLC effluents) will contaminate the entire bulk container, drastically increasing institutional disposal costs and complicating the downstream incineration process [3].

Phase 2: Satellite Accumulation Area (SAA) Management 3. RCRA Labeling: Immediately affix a "Hazardous Waste" label to the container. The label must explicitly list the chemical name (2-chloro-5-(3,4-dihydro-2H-pyrrol-5-yl)pyridine) or its primary components, and check the "Toxic" and "Halogenated" hazard boxes. 4. Volume Tracking: Record the estimated mass or volume of the compound added to the container on the institutional composite waste log. 5. Containment: Place the waste container in a secondary containment bin to capture any catastrophic leaks. The container must remain tightly capped at all times unless actively receiving waste.

Phase 3: Institutional Transfer and Final Destruction 6. Transfer: Once the SAA container is full, or reaches the institutional time limit (often 90 to 180 days depending on generator status), submit a chemical collection request to your Environmental Health and Safety (EHS) department. 7. Contractor Handoff: EHS will transfer the material to the Central Accumulation Area (CAA). From here, a licensed hazardous waste contractor will transport the material to a RCRA-permitted facility for high-temperature liquid injection or rotary kiln incineration [2].

Waste Routing Visualization

The following diagram illustrates the strict logistical pathway required to maintain regulatory compliance and environmental safety.

Fig 1: Compliant lifecycle and disposal routing for halogenated heterocyclic laboratory waste.

References

• Title 40 Protection of Environment, Appendix III to Part 268—List of Halogenated Organic Compounds Regulated Under § 268.32. Electronic Code of Federal Regulations (eCFR).
• U.S. Environmental Protection Agency (EPA). Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes.
• Bucknell University Environmental Health and Safety. Hazardous Waste Segregation Guide.

Navigating the Safe Handling of 2-chloro-5-(3,4-dihydro-2H-pyrrol-5-yl)pyridine: A Guide for Laboratory Professionals

This guide provides essential safety and logistical information for the handling and disposal of 2-chloro-5-(3,4-dihydro-2H-pyrrol-5-yl)pyridine, a heterocyclic compound with potential applications in pharmaceutical research and development. Given the absence of a specific Safety Data Sheet (SDS) for this novel compound, this document synthesizes established protocols for handling structurally similar chlorinated pyridines and other hazardous chemicals to ensure a robust and proactive safety culture in your laboratory.

Immediate Safety Concerns and Hazard Assessment

Based on the analysis of analogous compounds such as 2-Chloro-5-(chloromethyl)pyridine, it is prudent to treat 2-chloro-5-(3,4-dihydro-2H-pyrrol-5-yl)pyridine as a hazardous substance.[1] Key potential hazards include:

• Corrosivity: May cause severe skin burns and eye damage upon direct contact.[1][2]

• Toxicity: Harmful if swallowed, with potential for serious health damage.[1]

• Irritation: May cause respiratory tract irritation.[1][3]

• Sensitization: Potential for allergic skin reactions.[1][2]

Therefore, all handling procedures must be conducted with the appropriate Personal Protective Equipment (PPE) and within a controlled environment to minimize exposure risk.

Personal Protective Equipment (PPE): Your First Line of Defense

A comprehensive PPE strategy is non-negotiable when handling 2-chloro-5-(3,4-dihydro-2H-pyrrol-5-yl)pyridine. The following table outlines the minimum required PPE, with the understanding that a site-specific risk assessment may necessitate additional measures.

PPE Category	Item	Specifications and Remarks
Eye and Face Protection	Safety Goggles & Face Shield	Chemical splash goggles are mandatory. A face shield must be worn over goggles when there is a risk of splashing or handling larger quantities.[2]
Hand Protection	Chemical-Resistant Gloves	Butyl rubber or PVA gloves are recommended for handling chlorinated pyridines.[4] Nitrile gloves may offer limited protection for incidental contact but should be changed immediately upon contamination.[5] Always inspect gloves for integrity before use and practice proper removal techniques to avoid skin contact.[2]
Body Protection	Laboratory Coat	A flame-retardant lab coat should be worn and fully buttoned.[5] Ensure it is clean and in good condition.
Respiratory Protection	Respirator	All handling of solid or powdered forms of this compound should be conducted in a certified chemical fume hood to prevent inhalation of dust or aerosols.[1][2] If a fume hood is not available or if aerosolization is significant, a NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates is required.[4]
Foot Protection	Closed-Toe Shoes	Sturdy, closed-toe shoes are mandatory in the laboratory to protect against spills.[5]

Operational Plan: A Step-by-Step Guide to Safe Handling

A systematic approach to handling 2-chloro-5-(3,4-dihydro-2H-pyrrol-5-yl)pyridine is crucial for minimizing risk. The following workflow provides a procedural guide from receipt to disposal.

Receiving and Storage

• Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

• Labeling: Ensure the container is clearly labeled with the chemical name, hazard pictograms, and date of receipt.

• Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents and acids.[1][4] The storage location should be secure and accessible only to authorized personnel. Keep the container tightly closed.[2][6]

Handling and Use

• Controlled Environment: All weighing and transfer operations should be performed within a certified chemical fume hood.[4][7]

• Personal Protective Equipment: Don the appropriate PPE as outlined in the table above before handling the compound.

• Spill Kit: Ensure a spill kit containing appropriate absorbent materials (e.g., vermiculite, sand) is readily available.[7]

• Weighing: If handling a solid, use a balance inside the fume hood or in a containment enclosure.

• Dissolving: When preparing solutions, add the solid to the solvent slowly to avoid splashing.

• Post-Handling: After handling, decontaminate the work area and any equipment used. Wash hands thoroughly with soap and water, even after wearing gloves.[2][5]

Disposal Plan

• Waste Characterization: All waste contaminated with 2-chloro-5-(3,4-dihydro-2H-pyrrol-5-yl)pyridine, including empty containers, used gloves, and absorbent materials, must be treated as hazardous waste.[1]

• Waste Collection: Collect waste in a designated, properly labeled, and sealed container. Do not mix with other waste streams.[2]

• Disposal: Dispose of hazardous waste through your institution's environmental health and safety office, following all local, state, and federal regulations.[1]

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is critical.

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[1][2]

• Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove contaminated clothing and seek medical attention if irritation persists.[2]

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen and seek immediate medical attention.[1][2]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[2]

• Spill: For a small spill, use absorbent material from the spill kit to contain and collect the material. Place it in a sealed container for disposal. For large spills, evacuate the area and contact your institution's emergency response team.[1]

Visualizing the Workflow

To further clarify the safe handling process, the following diagram illustrates the key steps and decision points.

Caption: A logical workflow for the safe handling of 2-chloro-5-(3,4-dihydro-2H-pyrrol-5-yl)pyridine.

By adhering to these guidelines, researchers can mitigate the risks associated with handling this and other potentially hazardous chemical compounds, fostering a safe and productive laboratory environment.

References

• Washington State University. (n.d.). Pyridine Standard Operating Procedure. Retrieved from [Link]

• ChemSafetyPro. (n.d.). 2-chloro-5-(pyrrolidin-3-yl)pyridine dihydrochloride — Chemical Substance Information. Retrieved from [Link]

• Kishida Chemical Co., Ltd. (n.d.). Pyridine Safety Data Sheet. Retrieved from [Link]

• Post Apple Scientific. (2024, October 1). 12 Safety Precautions To Follow When Handling Pyridine. Retrieved from [Link]

• Sdfine. (n.d.). Pyridine GHS Safety Data Sheet. Retrieved from [Link]

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• 2. chemicalbook.com [chemicalbook.com]
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• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. kishida.co.jp [kishida.co.jp]
• 7. 12 Safety Precautions To Follow When Handling Pyridine [postapplescientific.com]